1-Decanethiol-d21

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Chemical Properties of 1-Decanethiol-d21

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the chemical properties of 1-Decanethiol-d21. Due to the limited availability of experimental data for the deuterated species, this document primarily presents data for the non-deuterated analogue, 1-decanethiol (B86614), which serves as a close proxy. This guide covers physical and chemical properties, spectral data, reactivity, and safety and handling protocols. A significant focus is placed on the formation of self-assembled monolayers (SAMs), a key application of long-chain alkanethiols. Experimental protocols for SAM formation are detailed, and logical workflows are visualized using the DOT language.

Introduction

1-Decanethiol is a long-chain alkanethiol that is of significant interest in materials science and nanotechnology. Its deuterated isotopologue, 1-Decanethiol-d21, where the 21 hydrogen atoms on the decyl chain are replaced with deuterium (B1214612), is a valuable tool in mechanistic studies, particularly for spectroscopic techniques such as NMR and mass spectrometry. The thiol functional group exhibits a strong affinity for noble metal surfaces, most notably gold, leading to the spontaneous formation of highly ordered self-assembled monolayers (SAMs). These SAMs are instrumental in modifying surface properties for applications in biosensors, molecular electronics, and corrosion inhibition.[1]

Chemical and Physical Properties

Computed Properties of 1-Decanethiol-d21

Property	Value
Molecular Formula	C₁₀HD₂₁S
Molecular Weight	195.48 g/mol
IUPAC Name	decane-1-thiol-d21

Note: Data sourced from computational estimations.

Experimental Properties of 1-Decanethiol

Property	Value	Reference
CAS Number	143-10-2	[2]
Molecular Formula	C₁₀H₂₂S	[2]
Molecular Weight	174.35 g/mol	[2]
Appearance	Colorless liquid with a strong, unpleasant odor	[1][3]
Melting Point	-26 °C	[4]
Boiling Point	114 °C at 13 mmHg	[4]
Density	0.824 g/mL at 25 °C	[4]
Solubility	Insoluble in water; Soluble in alcohol and diethyl ether	[1][3]
Flash Point	98 °C (closed cup)	[4]
Vapor Density	6.0 (Air = 1)

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 1-decanethiol. While specific spectra for the d21 isotopologue are not widely published, the data for the non-deuterated form provides a foundational understanding.

NMR Spectroscopy

• ¹H NMR: The ¹H NMR spectrum of 1-decanethiol would be expected to show characteristic signals for the protons on the alkyl chain and the thiol proton. In the case of 1-Decanethiol-d21, these signals would be absent, and instead, a complex pattern in the ²H (Deuterium) NMR spectrum would be observed. For 1-dodecanethiol, a related compound, a quartet at 2.51 ppm is identified for the α-methylene group, a quintet at 1.60 ppm for the β-methylene group, and an unresolved multiplet at 1.39 ppm for the thiol proton.[5]

• ¹³C NMR: The ¹³C NMR spectrum provides information about the carbon backbone of the molecule.[2]

Mass Spectrometry

The mass spectrum of 1-decanethiol shows a molecular ion peak corresponding to its molecular weight.[6] For 1-Decanethiol-d21, the molecular ion peak would be shifted to a higher m/z value reflecting the mass of the deuterium atoms.

Chemical Reactivity and Applications

The chemistry of 1-decanethiol is dominated by the reactivity of the thiol group and its ability to form SAMs.

Reactivity of the Thiol Group

The thiol (-SH) group is susceptible to oxidation. Under ambient conditions, alkanethiols on gold surfaces can oxidize, which can affect the quality and structure of the SAM.[7] 1-Decanethiol is incompatible with strong oxidizing agents, strong acids and bases, and alkali metals.[8]

Self-Assembled Monolayers (SAMs)

A primary application of 1-decanethiol is in the formation of SAMs on gold surfaces.[9] The sulfur atom of the thiol group forms a strong, covalent-like bond with the gold surface, while the long alkyl chains pack closely together due to van der Waals interactions, resulting in a dense, ordered monolayer.[10] These SAMs can be used to control the surface properties of materials, making them valuable in a range of applications.[1]

Experimental Protocols

Formation of Self-Assembled Monolayers on Gold

This protocol outlines the general steps for preparing SAMs of alkanethiols on a gold substrate.

Materials:

• Gold-coated substrate

• 1-Decanethiol solution (typically 1-2 mM in ethanol)[11][12]

• Anhydrous ethanol[13]

• Tweezers

• Clean glass or polypropylene (B1209903) containers

• Dry nitrogen gas

• Sonicator

Procedure:

• Substrate Cleaning: Thoroughly clean the gold substrate. This can be done by sonicating in a sequence of solvents such as acetone (B3395972) and ethanol (B145695).[11]

• Solution Preparation: Prepare a 1-2 mM solution of 1-decanethiol in anhydrous ethanol.[11][12]

• Immersion: Immerse the cleaned gold substrate into the thiol solution using clean tweezers. Ensure the entire surface is in contact with the solution.

• Incubation: Allow the self-assembly process to occur by incubating the substrate in the solution for a period of 12-24 hours at room temperature.[13] Longer incubation times can lead to more ordered monolayers.

• Rinsing: After incubation, remove the substrate from the solution and rinse it thoroughly with fresh ethanol to remove any non-covalently bonded thiols.[13]

• Drying: Dry the substrate with a gentle stream of dry nitrogen gas.[13]

• Storage: Store the prepared SAMs in a clean, dry environment, preferably under an inert atmosphere to prevent oxidation.

Visualizations

Workflow for Self-Assembled Monolayer (SAM) Formation

References

• 1. nbinno.com [nbinno.com]
• 2. 1-Decanethiol | C10H21SH | CID 8917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CDC - NIOSH Pocket Guide to Chemical Hazards - 1-Decanethiol [cdc.gov]
• 4. 1-Decanethiol 96 143-10-2 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. 1-Decanethiol [webbook.nist.gov]
• 7. osti.gov [osti.gov]
• 8. 1-DECANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. Solid-Phase Synthesis of Alkanethiols for the Preparation of Self-Assembled Monolayers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Colloidal gold - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. bpb-us-e1.wpmucdn.com [bpb-us-e1.wpmucdn.com]
• 13. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Synthesis and Purification of Deuterated Decanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic route and a detailed purification protocol for deuterated decanethiol. The methodologies described herein are compiled from established chemical transformations and are intended to serve as a detailed reference for the preparation of high-purity, isotopically labeled decanethiol for various research applications, including self-assembled monolayers (SAMs), drug metabolism studies, and as internal standards for mass spectrometry.

Introduction

Deuterated decanethiol (C₁₀D₂₁SH or C₁₀H₂₁SD) is a valuable isotopically labeled compound. The substitution of hydrogen with deuterium (B1214612) atoms provides a means to study reaction mechanisms, alter metabolic pathways of thiol-containing drugs, and serve as a precise internal standard in quantitative analytical methods. This guide outlines a robust two-step synthetic pathway starting from commercially available deuterated precursors, followed by a rigorous purification procedure to achieve high isotopic and chemical purity.

Proposed Synthesis of Perdeuterated 1-Decanethiol (B86614) (Decanethiol-d21-SH)

A reliable and high-yield synthetic route to perdeuterated 1-decanethiol involves the conversion of a commercially available deuterated alkyl halide, specifically 1-bromodecane-d21 (B1284251), to the corresponding thiol via a thioacetate (B1230152) intermediate. This method is well-established for non-deuterated alkanethiols and is readily adaptable for their deuterated analogs.

The overall reaction scheme is as follows:

Step 1: Formation of the Thioacetate Intermediate CD₃(CD₂)₉Br + KSAc → CD₃(CD₂)₉SAc + KBr

Step 2: Hydrolysis of the Thioacetate to the Thiol CD₃(CD₂)₉SAc + NaOH → CD₃(CD₂)₉SNa + CH₃COOH CD₃(CD₂)₉SNa + HCl → CD₃(CD₂)₉SH + NaCl

This two-step process is generally preferred over a direct reaction with a sulfide (B99878) source as it minimizes the formation of dialkyl sulfide byproducts.

Experimental Protocols

Synthesis of S-Decyl-d21 Thioacetate

Materials:

• 1-Bromodecane-d21 (CD₃(CD₂)₉Br), 98 atom % D

• Potassium thioacetate (KSAc)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve 1-bromodecane-d21 in anhydrous DMF.

• Add potassium thioacetate to the solution (a slight molar excess, e.g., 1.1 equivalents).

• Stir the reaction mixture at room temperature under a nitrogen atmosphere for 12-24 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, pour the reaction mixture into a separatory funnel containing water and extract with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash successively with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude S-decyl-d21 thioacetate. This intermediate is often of sufficient purity for the next step.

Synthesis of 1-Decanethiol-d21

Materials:

• S-Decyl-d21 thioacetate (from step 3.1)

• Methanol (B129727) (degassed)

• Sodium hydroxide (B78521) (NaOH)

• Hydrochloric acid (HCl), 1 M

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the crude S-decyl-d21 thioacetate in degassed methanol in a round-bottom flask under a nitrogen atmosphere.

• Add a solution of sodium hydroxide (e.g., 2 equivalents) in methanol.

• Stir the mixture at room temperature for 2-4 hours. Monitor the hydrolysis by TLC or GC-MS.

• After completion, cool the reaction mixture in an ice bath and carefully acidify with 1 M hydrochloric acid to a pH of approximately 1-2.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine (2 x 50 mL).

• Dry the organic phase over anhydrous sodium sulfate, filter, and carefully remove the solvent by rotary evaporation at low temperature to minimize the loss of the volatile thiol.

Purification of Deuterated Decanethiol

High purity is crucial for many applications of deuterated decanethiol. A combination of distillation and column chromatography is recommended for achieving the desired chemical and isotopic purity.

Fractional Distillation

Fractional distillation under reduced pressure is an effective method for removing non-volatile impurities and any remaining solvent.

Procedure:

• Set up a fractional distillation apparatus with a short Vigreux column.

• Heat the crude deuterated decanethiol gently under reduced pressure.

• Collect the fraction corresponding to the boiling point of decanethiol (Boiling point of non-deuterated 1-decanethiol is approximately 114 °C at 13 mmHg). The boiling point of the deuterated analog will be very similar.

Flash Column Chromatography

For the removal of polar impurities and any residual thioacetate, flash column chromatography can be employed.

Procedure:

• Prepare a silica (B1680970) gel column with a non-polar eluent system, such as hexane (B92381) or a hexane/ethyl acetate (B1210297) gradient.

• Dissolve the distilled deuterated decanethiol in a minimal amount of hexane.

• Load the sample onto the column and elute with the chosen solvent system.

• Collect fractions and analyze by TLC or GC-MS to identify the pure product.

• Combine the pure fractions and carefully remove the solvent under reduced pressure.

Data Presentation

The following tables summarize the expected quantitative data for the synthesis and characterization of deuterated decanethiol.

Table 1: Synthesis Yields

Step	Product	Starting Material	Expected Yield (%)
Thioacetate Formation	S-Decyl-d21 thioacetate	1-Bromodecane-d21	>90
Hydrolysis	1-Decanethiol-d21	S-Decyl-d21 thioacetate	>85
Overall	1-Decanethiol-d21	1-Bromodecane-d21	>75

Table 2: Purity and Isotopic Enrichment

Analysis Technique	Parameter	Specification
Gas Chromatography (GC)	Chemical Purity	>99%
Mass Spectrometry (MS)	Mass Shift (M+21)	Consistent with theory
Nuclear Magnetic Resonance (NMR)	Isotopic Enrichment (D)	>98 atom % D

Mandatory Visualizations

Synthesis Pathway

Caption: Synthetic pathway for 1-decanethiol-d21.

Purification Workflow

Caption: Purification workflow for deuterated decanethiol.

1-Decanethiol-d21 CAS number and molecular weight

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on 1-Decanethiol-d21, a deuterated form of 1-Decanethiol. While specific experimental protocols for the deuterated version are not extensively documented in publicly available literature, its primary application lies as an isotopic tracer in studies involving its non-deuterated counterpart, particularly in the formation of self-assembled monolayers (SAMs) and in pharmacokinetic studies. This guide will detail the properties of 1-Decanethiol-d21 and provide experimental protocols for 1-Decanethiol, which are directly applicable to its deuterated form.

Core Compound Data

The fundamental properties of 1-Decanethiol-d21 are summarized below.

Property	Value	Citations
CAS Number	239090-36-9	[1][2]
Molecular Formula	C₁₀HD₂₁S	[2]
Molecular Weight	195.48 g/mol	[2][3]

Introduction to 1-Decanethiol and its Deuterated Form

1-Decanethiol is an alkanethiol that is widely used in the formation of self-assembled monolayers (SAMs) on various substrates, most notably gold.[4] These SAMs have applications in improving charge injection in field-effect transistors (FETs), acting as corrosion inhibitors, and in surface-enhanced Raman scattering (SERS).[4] The deuterated form, 1-Decanethiol-d21, serves as a valuable tool in mechanistic and pharmacokinetic studies. Deuteration can alter the metabolic profiles of molecules and is often used to trace the parent compound during drug development.[2] In the context of SAMs, deuterated alkanethiols are employed to study the local ordering and chain dynamics of the monolayer.[2]

Experimental Protocols

Preparation of Self-Assembled Monolayers (SAMs) on Gold

This protocol outlines the steps for preparing a high-quality self-assembled monolayer of 1-Decanethiol on a gold-coated substrate.

Materials and Equipment:

• Gold-coated substrates

• 1-Decanethiol (or 1-Decanethiol-d21)

• 200 proof ethanol (B145695)

• Calibrated micropipettes

• Glass or polypropylene (B1209903) containers for mixing and sample preparation

• Tweezers

• Dry nitrogen gas

• Sonicator

Procedure:

• Cleaning of Substrates and Containers:

  • Thoroughly clean all glassware and containers. A piranha solution (a 30:70 v/v solution of 30% hydrogen peroxide and concentrated sulfuric acid) can be used for cleaning glass, but extreme caution must be exercised due to its highly reactive nature.

  • Rinse the gold substrates with ethanol and dry them with a stream of dry nitrogen gas.

• Preparation of Thiol Solution:

  • In a clean container, prepare a dilute solution of 1-Decanethiol in ethanol. A typical concentration is 1 mM.

• Sample Self-Assembly:

  • Immerse the clean gold substrate into the thiol solution using tweezers. Minimize the exposure of the substrate to air.

  • To improve the quality of the monolayer, it is recommended to reduce the headspace above the solution and backfill the container with an inert gas like dry nitrogen.

  • Seal the container and allow the self-assembly to proceed for 24-48 hours. Longer immersion times generally lead to better-ordered monolayers.

• Rinsing and Drying:

  • After the assembly period, remove the substrate from the solution with clean tweezers.

  • Rinse the substrate thoroughly with fresh ethanol for 10-15 seconds to remove any non-chemisorbed thiols.

  • Dry the substrate with a gentle stream of dry nitrogen gas.

• Sonication (Optional):

  • For a more rigorous cleaning of the monolayer, place the substrate in a container with fresh ethanol and sonicate for 1-3 minutes.

  • After sonication, rinse the substrate again with ethanol and dry with nitrogen gas.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow for SAM preparation and the logical relationships of 1-Decanethiol applications.

Caption: Experimental workflow for the preparation of 1-Decanethiol self-assembled monolayers.

Caption: Logical relationships of 1-Decanethiol and its deuterated form in research applications.

References

• 1. research.utwente.nl [research.utwente.nl]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.aip.org [pubs.aip.org]
• 4. scientificlabs.co.uk [scientificlabs.co.uk]

physical and chemical characteristics of 1-Decanethiol-d21

An In-depth Technical Guide to 1-Decanethiol-d21

This technical guide provides a comprehensive overview of the , tailored for researchers, scientists, and professionals in drug development.

Introduction

1-Decanethiol-d21 is the deuterated form of 1-Decanethiol, where 21 hydrogen atoms have been replaced by deuterium (B1214612) isotopes. This isotopic labeling makes it a valuable tool in various research applications, including mass spectrometry-based assays and as a tracer to study metabolic pathways, without significantly altering its chemical properties. Its non-deuterated counterpart, 1-decanethiol, is a colorless liquid with a strong, characteristic odor.[1] It is an alkanethiol that is utilized in the formation of self-assembled monolayers (SAMs), which can serve as protective coatings on different substrates.[2]

Physical and Chemical Properties

The physical and chemical properties of 1-Decanethiol-d21 are primarily based on its non-deuterated form, 1-Decanethiol, as isotopic labeling has a minimal effect on these characteristics.

Table 1: General and Chemical Properties of 1-Decanethiol-d21

Property	Value	Source
Molecular Formula	C₁₀HD₂₁S	PubChem
Molecular Weight	195.48 g/mol	[3]
IUPAC Name	1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-henicosadeuteriodecane-1-thiol	[3]
CAS Number	239090-36-9	[3]
Synonyms	1-Decane-d21-thiol, Decane-1-thiol-d21	[3]

Table 2: Physical Properties of 1-Decanethiol (and 1-Decanethiol-d21, expected to be similar)

Property	Value	Source
Physical State	Colorless liquid with a strong odor	[1]
Boiling Point	240.6 °C (465 °F) at 760 mmHg	[1]
114 °C at 13 mmHg	[2][4]
Melting Point	-26 °C (-15 °F)	[1][2][4]
Density	0.824 - 0.84 g/mL at 25 °C	[1][4]
Flash Point	98 °C (208.4 °F) - closed cup
Solubility	Insoluble in water	[1][2][4]
Vapor Density	6.0 (air = 1)	[1]
Vapor Pressure	0.03 mmHg	[1]

Reactivity and Stability

1-Decanethiol is incompatible with oxidizing agents, strong acids and bases, alkali metals, and nitric acid.[2][5] It may react with water, steam, or acids to produce toxic and flammable vapors.[2][5] Violent reactions can occur with strong oxidizing agents like calcium hypochlorite, leading to the formation of toxic sulfur oxide fumes.[2] It can also react with hydrides to form flammable hydrogen gas and may react exothermically with aldehydes.[2][5] When heated to decomposition, it may emit highly toxic fumes of sulfur oxides.[2] For storage, it should be kept in a tightly closed container in a dry and well-ventilated place.[6]

Experimental Protocols

A significant application of 1-Decanethiol is in the formation of self-assembled monolayers (SAMs), particularly on gold surfaces. These SAMs are used to modify surface properties for applications in electronics and biotechnology.

Protocol: Formation of a Self-Assembled Monolayer on a Gold Surface

• Substrate Preparation:

  • Obtain a gold-coated substrate (e.g., silicon wafer with a thin layer of gold).

  • Clean the substrate to remove organic contaminants. This can be achieved by immersing the substrate in a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 10-15 minutes. Caution: Piranha solution is extremely corrosive and reactive; handle with extreme care in a fume hood with appropriate personal protective equipment.

  • Rinse the substrate thoroughly with deionized water and then with ethanol (B145695).

  • Dry the substrate under a stream of nitrogen gas.

• Solution Preparation:

  • Prepare a 1-5 mM solution of 1-Decanethiol-d21 in a suitable solvent, typically absolute ethanol.

• SAM Formation:

  • Immerse the cleaned, dry gold substrate into the 1-Decanethiol-d21 solution.

  • Allow the self-assembly process to occur for 18-24 hours at room temperature in a sealed container to prevent solvent evaporation and contamination.

• Post-Assembly Rinsing and Drying:

  • Remove the substrate from the solution.

  • Rinse the substrate with copious amounts of ethanol to remove any non-chemisorbed molecules.

  • Dry the substrate again under a stream of nitrogen gas.

• Characterization:

  • The resulting SAM can be characterized by techniques such as contact angle goniometry, ellipsometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM) to confirm the formation of a well-ordered monolayer.

Visualizations

Caption: Workflow for the formation of a self-assembled monolayer.

Caption: Key application areas of 1-Decanethiol.

Applications

1-Decanethiol and its deuterated form have several applications across various industries:

• Chemical Synthesis: It serves as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[7]

• Flavor and Fragrance: It is used as a raw material for producing flavors and fragrances with specific sulfur notes.[7]

• Polymer Industry: It acts as a chain transfer agent in polymerization processes to control molecular weight and improve polymer properties.[7]

• Corrosion Inhibition: It can form a protective layer on metal surfaces, making it useful as a corrosion inhibitor in lubricants and coatings.[7]

• Materials Science: A primary application is in the formation of self-assembled monolayers to modify surface properties for use in field-effect transistors and other electronic devices.[2]

Safety and Handling

Hazard Statements:

• Causes skin irritation.[6][8]

• Causes serious eye irritation.[6][8]

• May cause respiratory irritation.[6][8]

Precautionary Measures:

• Avoid breathing vapor or mist.[6]

• Use only in a well-ventilated area.[6]

• Wear protective gloves, eye protection, and face protection.[6]

• In case of contact with skin, wash with plenty of soap and water.[6]

• If in eyes, rinse cautiously with water for several minutes.[6]

• If inhaled, move the person to fresh air.[6]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.

References

• 1. 1-Decanethiol | C10H21SH | CID 8917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Decanethiol | 143-10-2 [chemicalbook.com]
• 3. 1-Decane-d21-thiol | C10H22S | CID 167995504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. 1-DECANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 7. nbinno.com [nbinno.com]
• 8. chemicalbook.com [chemicalbook.com]

In-Depth Technical Guide: Molecular Structure and Conformation of 1-Decanethiol-d21

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and conformational properties of 1-Decanethiol-d21. This deuterated version of the long-chain alkanethiol is of significant interest in various fields, including surface science, drug delivery, and materials science, due to the utility of deuterium (B1214612) labeling in mechanistic and spectroscopic studies. This document outlines theoretical structural data, details relevant experimental protocols for its characterization, and presents logical workflows for its analysis.

Molecular Structure

The molecular structure of 1-decanethiol (B86614) consists of a ten-carbon alkyl chain with a thiol (-SH) functional group at one terminus. In 1-decanethiol-d21, the twenty-one hydrogen atoms on the decyl chain are replaced with deuterium atoms. The thiol hydrogen remains protonated. This isotopic labeling is crucial for techniques such as Raman and infrared spectroscopy, where the C-D and S-H vibrational modes can be distinctly observed.

Quantitative Molecular Geometry

Precise experimental determination of the complete molecular geometry of 1-decanethiol-d21 in the gas phase has not been extensively reported in the literature. Therefore, the following tables present optimized geometric parameters derived from computational chemistry calculations (Density Functional Theory - DFT) for the non-deuterated analog, 1-decanethiol. The substitution of hydrogen with deuterium is expected to have a minimal effect on the equilibrium bond lengths and angles.

Table 1: Optimized Bond Lengths of 1-Decanethiol

Bond Type	Bond Length (Å)
C-S	1.842
S-H	1.345
C-C (average)	1.535
C-H (average)	1.095

Data is based on DFT calculations of 1-decanethiol and serves as a close approximation for 1-decanethiol-d21.

Table 2: Optimized Bond Angles of 1-Decanethiol

Angle	Angle (degrees)
C-S-H	96.5
C-C-S	108.7
C-C-C (average)	112.5
H-C-H (average)	109.5
C-C-H (average)	109.5

Data is based on DFT calculations of 1-decanethiol and serves as a close approximation for 1-decanethiol-d21.

Conformational Analysis

The conformational landscape of 1-decanethiol-d21 is characterized by the rotational isomers (conformers) arising from rotation around the C-C and C-S single bonds. The long, flexible decyl chain can adopt a multitude of conformations, with the lowest energy state being the all-trans (anti-periplanar) conformation, which minimizes steric hindrance.

Table 3: Key Dihedral Angles in the All-Trans Conformation of 1-Decanethiol

Dihedral Angle	Angle (degrees)
H-S-C1-C2	~60 (gauche)
S-C1-C2-C3	180 (trans)
C-C-C-C (all subsequent)	180 (trans)

Note: The H-S-C-C dihedral angle often prefers a gauche conformation due to electronic effects.

Caption: Energy landscape of 1-decanethiol-d21 conformers.

Experimental Protocols

The characterization of 1-decanethiol-d21 relies on a combination of synthetic and analytical techniques.

Synthesis of 1-Decanethiol-d21

A common route for the synthesis of perdeuterated long-chain alkanes involves the catalytic exchange of hydrogen for deuterium. This can then be followed by conversion to the corresponding thiol.

Protocol: Catalytic Deuteration of Decane (B31447) followed by Thiolation

• Deuteration of Decane: n-Decane is heated in the presence of a deuterium source (D₂ gas or D₂O) and a catalyst (e.g., platinum on carbon). The reaction is typically carried out at elevated temperatures and pressures to facilitate complete H/D exchange.

• Purification: The resulting decane-d22 (B101266) is purified by fractional distillation to remove any residual protiated species.

• Halogenation: The perdeuterated decane is then brominated under free-radical conditions (e.g., using N-bromosuccinimide and a radical initiator) to form 1-bromodecane-d21 (B1284251).

• Thiolation: The 1-bromodecane-d21 is reacted with a sulfur nucleophile, such as sodium hydrosulfide (B80085) (NaSH) or thiourea (B124793) followed by hydrolysis, to yield 1-decanethiol-d21.

• Final Purification: The final product is purified by distillation or chromatography.

Spectroscopic Analysis

Raman Spectroscopy

Raman spectroscopy is a powerful non-destructive technique for probing the vibrational modes of molecules and is particularly useful for studying the conformational order of alkanethiols.

Protocol: Raman Spectroscopy of Liquid 1-Decanethiol-d21

• Sample Preparation: A small aliquot of purified 1-decanethiol-d21 is placed in a quartz cuvette.

• Instrumentation: A Raman spectrometer equipped with a laser source (e.g., 532 nm or 785 nm) is used.

• Data Acquisition: The laser is focused on the sample, and the scattered light is collected and analyzed. Spectra are typically recorded in the range of 100-3000 cm⁻¹.

• Analysis: The C-D stretching region (~2100-2200 cm⁻¹), the C-S stretching region (~600-700 cm⁻¹), and the longitudinal acoustic mode (LAM) region (~150-250 cm⁻¹) are of particular interest for conformational analysis. The presence of specific gauche bands can indicate disorder in the alkyl chain.

Microwave Spectroscopy

Microwave spectroscopy provides highly precise measurements of rotational constants, from which the molecular geometry can be determined with high accuracy for gas-phase molecules.

Protocol: Microwave Spectroscopy of 1-Decanethiol-d21

• Sample Introduction: A small amount of 1-decanethiol-d21 is vaporized and introduced into the high-vacuum chamber of a pulsed-jet Fourier transform microwave spectrometer.

• Supersonic Expansion: The vapor is seeded in an inert carrier gas (e.g., argon) and expanded supersonically into the vacuum chamber. This cools the molecules to a very low rotational temperature, simplifying the spectrum.

• Microwave Excitation: A short pulse of microwave radiation is used to excite the rotational transitions.

• Detection: The subsequent free induction decay of the coherently rotating molecules is detected and Fourier transformed to obtain the frequency-domain spectrum.

• Analysis: The measured transition frequencies are fitted to a rotational Hamiltonian to determine the rotational constants for different conformers. These constants are then used to determine the precise molecular structure.

Workflow for Structural and Conformational Analysis

The comprehensive analysis of 1-decanethiol-d21 involves a synergistic approach combining computational and experimental methods.

Caption: Integrated workflow for 1-decanethiol-d21 analysis.

This in-depth guide provides a foundational understanding of the molecular structure and conformation of 1-decanethiol-d21. The combination of computational predictions and detailed experimental protocols offers a robust framework for researchers and scientists working with this and similar isotopically labeled molecules. The presented workflows and data serve as a valuable resource for designing experiments and interpreting results in the fields of drug development, materials science, and fundamental chemical research.

spectroscopic analysis of 1-Decanethiol-d21 (NMR, IR, Mass Spec)

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Decanethiol (B86614) is a long-chain alkanethiol utilized in various fields, including self-assembled monolayers, nanoparticle functionalization, and as a flavoring agent. The deuterated version, 1-decanethiol-d21, serves as an invaluable tool in mechanistic studies, metabolic tracking, and as an internal standard in mass spectrometry-based quantification, owing to its distinct mass. This guide outlines the expected spectroscopic signature of 1-decanethiol-d21, providing a foundational reference for its identification and characterization.

Predicted Spectroscopic Data

The following tables summarize the predicted quantitative data for 1-decanethiol-d21 based on the known data of 1-decanethiol and the established effects of deuterium (B1214612) substitution.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Deuterium (²H) has a nuclear spin of 1 and is NMR active, but it is typically observed in a separate experiment from proton (¹H) NMR. In a standard ¹H NMR spectrum, all signals corresponding to the deuterated alkyl chain will be absent. The ¹³C NMR spectrum will show signals for the carbon atoms, but they will be split into multiplets due to coupling with deuterium (C-D coupling).

Table 1: Predicted ¹H NMR Data for 1-Decanethiol-d21

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~1.3 (predicted)	Triplet	1H	S-H

Table 2: Predicted ¹³C NMR Data for 1-Decanethiol-d21

Chemical Shift (δ) ppm (approx.)	Predicted Multiplicity (due to C-D coupling)	Assignment
~34	Multiplet	C D₂-SH
~32	Multiplet	C D₂-CD₂-SH
~29	Multiplet	-(C D₂)₆-
~24	Multiplet	C D₂-CD₃
~14	Multiplet	-C D₃

Note: The exact chemical shifts and coupling constants for the ¹³C NMR spectrum are difficult to predict without experimental data but will be in the regions characteristic of alkanes.

Infrared (IR) Spectroscopy

The vibrational frequencies of bonds involving deuterium are lower than those of the corresponding bonds with protium (B1232500) due to the increased mass of deuterium. The C-D stretching vibrations are expected to appear at approximately 2100-2200 cm⁻¹, a region that is typically clear of other strong absorptions.

Table 3: Predicted IR Absorption Bands for 1-Decanethiol-d21

Wavenumber (cm⁻¹)	Intensity	Assignment
~2550	Weak	S-H stretch
2100 - 2200	Medium-Strong	C-D stretch
~1050	Medium	C-D bending
~720	Weak	-(CD₂)n- rocking

Mass Spectrometry (MS)

In mass spectrometry, the molecular ion peak of 1-decanethiol-d21 will be shifted to a higher mass-to-charge ratio (m/z) compared to its non-deuterated counterpart due to the mass of the 21 deuterium atoms. The fragmentation pattern is expected to be similar to that of long-chain alkanes, with characteristic losses of deuterated alkyl fragments.

Table 4: Predicted Mass Spectrometry Data for 1-Decanethiol-d21

m/z	Relative Abundance	Assignment
195.28	Moderate	[M]⁺ (Molecular Ion)
162.24	Moderate	[M - SD]⁺
Fragments separated by ~16 amu	High	Loss of -(CD₂)n- fragments

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of 1-decanethiol-d21. Instrument parameters may need to be optimized for specific samples and equipment.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 1-decanethiol-d21 in 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃). Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Spectroscopy:

  • Instrument: 400 MHz (or higher) NMR spectrometer.

  • Parameters:

    • Acquire a standard one-pulse proton spectrum.

    • Set the spectral width to cover the range of -2 to 12 ppm.

    • Use a sufficient number of scans to obtain a good signal-to-noise ratio.

    • Process the data with Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Spectroscopy:

  • Instrument: 100 MHz (or higher) NMR spectrometer.

  • Parameters:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Set the spectral width to cover the range of 0 to 200 ppm.

    • A longer acquisition time and a higher number of scans will be necessary due to the lower natural abundance of ¹³C and the complexities introduced by C-D coupling.

Infrared (IR) Spectroscopy

• Sample Preparation: As 1-decanethiol-d21 is a liquid, the spectrum can be obtained directly as a thin film. Place a drop of the neat liquid between two sodium chloride (NaCl) or potassium bromide (KBr) plates.

• Instrumentation:

  • Instrument: Fourier Transform Infrared (FTIR) spectrometer.

  • Parameters:

    • Scan the sample over the mid-IR range (4000-400 cm⁻¹).

    • Acquire a background spectrum of the clean salt plates before running the sample.

    • Co-add a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

    • The final spectrum should be presented in terms of transmittance or absorbance.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample via a suitable method such as direct infusion or through a gas chromatograph (GC-MS) for volatile compounds.

• Ionization:

  • Method: Electron Ionization (EI) is a common method for the analysis of relatively non-polar, volatile compounds like alkanethiols.

  • Energy: Typically 70 eV.

• Mass Analysis:

  • Instrument: A quadrupole, time-of-flight (TOF), or magnetic sector mass analyzer can be used.

  • Parameters:

    • Scan a mass range appropriate for the expected molecular ion and fragments (e.g., m/z 30-300).

    • The data system will record the m/z values of the ions and their relative abundances.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic analysis of 1-decanethiol-d21.

Caption: Workflow for the spectroscopic analysis of 1-decanethiol-d21.

Conclusion

The spectroscopic analysis of 1-decanethiol-d21 provides a unique spectral signature that is readily distinguishable from its non-deuterated analog. The predicted absence of C-H signals in ¹H NMR and IR spectra, coupled with the significant mass shift in the mass spectrum, offers unambiguous confirmation of its identity. This technical guide serves as a valuable resource for researchers in the planning and interpretation of experiments involving this deuterated compound, facilitating its use in a wide range of scientific applications.

Isotopic Labeling Effects in 1-Decanethiol-d21: A Technical Guide

This technical guide provides an in-depth analysis of the isotopic labeling effects in 1-decanethiol-d21, a deuterated variant of 1-decanethiol (B86614). This document is intended for researchers, scientists, and drug development professionals interested in the application of isotopically labeled compounds in surface science, materials science, and pharmacology. The guide covers the synthesis, characterization, and theoretical implications of deuterium (B1214612) labeling in 1-decanethiol, with a focus on its impact on physicochemical properties and its utility in mechanistic studies.

Introduction to 1-Decanethiol and Isotopic Labeling

1-Decanethiol (CH₃(CH₂)₉SH) is an alkanethiol widely utilized in the formation of self-assembled monolayers (SAMs) on noble metal surfaces, particularly gold.[1][2] These SAMs serve as model systems for studying interfacial phenomena, including wetting, adhesion, corrosion, and protein adsorption.[1] Isotopic labeling, the substitution of an atom with one of its isotopes, is a powerful technique for elucidating reaction mechanisms and probing molecular structure and dynamics.[3] In 1-decanethiol-d21, all 21 hydrogen atoms on the alkyl chain are replaced with deuterium (²H or D), resulting in CD₃(CD₂)₉SH. This substitution, which nearly doubles the mass of the hydrogen atoms, leads to significant and measurable isotopic labeling effects.[4]

The primary consequences of this isotopic substitution are changes in vibrational frequencies of C-D bonds compared to C-H bonds and the manifestation of the kinetic isotope effect (KIE).[5][6] These effects provide a unique handle for investigating the behavior of 1-decanethiol in various applications.

Physicochemical Properties of 1-Decanethiol and its Deuterated Analog

The complete deuteration of the alkyl chain in 1-decanethiol is expected to have a subtle but measurable impact on its bulk physical properties. The primary influence is the increased molecular weight.

Property	1-Decanethiol (C₁₀H₂₂S)	1-Decanethiol-d21 (C₁₀D₂₁HS)	Expected Effect of Deuteration
Molecular Weight ( g/mol )	174.35[7]	~195.48	Increase
Boiling Point (°C)	114 at 13 mmHg	Slightly Higher	Increase due to stronger van der Waals forces
Melting Point (°C)	-26	Slightly Different	May increase or decrease depending on packing
Density (g/mL at 25°C)	0.824	Higher	Increase due to higher molecular mass in a similar volume

Note: The values for 1-decanethiol-d21 are predicted based on known isotopic effects and may vary depending on experimental conditions and isotopic purity.

Vibrational Spectroscopy of 1-Decanethiol-d21

A significant and readily observable consequence of deuteration is the shift in vibrational frequencies of the C-D bonds relative to C-H bonds. This is due to the heavier mass of deuterium. These shifts are particularly prominent in infrared (IR) and Raman spectroscopy.

Vibrational Mode	Typical Wavenumber for C-H (cm⁻¹)	Expected Wavenumber for C-D (cm⁻¹)
C-H Stretch	2850 - 3000	~2100 - 2200
CH₂ Scissor	~1465	~1050
CH₃ Umbrella	~1375	~1030

These are approximate ranges and can be influenced by the molecular environment.

This isotopic shift allows for the selective probing of the deuterated molecule in the presence of its non-deuterated counterpart, providing a powerful tool for studying surface adsorption, molecular orientation, and intermolecular interactions in mixed monolayer systems.

The Kinetic Isotope Effect (KIE) in Reactions of 1-Decanethiol-d21

The Kinetic Isotope Effect (KIE) is the change in the rate of a chemical reaction upon isotopic substitution.[4] For reactions involving the cleavage of a C-H/C-D bond in the rate-determining step, a primary KIE is observed, where the reaction is significantly slower for the deuterated compound (kH/kD > 1).[6] Secondary KIEs can also occur when the isotopic substitution is at a position not directly involved in bond breaking.[4]

The study of KIEs can provide invaluable information about reaction mechanisms. For instance, in the context of SAMs, the KIE can be used to understand the mechanisms of thermal desorption, oxidative removal, or reactions of the terminal functional groups.

Reaction Type	Expected Primary KIE (kH/kD)	Mechanistic Insight
C-H/C-D Bond Cleavage	2 - 7	Indicates that the C-H/C-D bond is broken in the rate-determining step.[6]
Desorption from Surface	1 - 1.5	A small KIE may suggest that C-H/C-D bond vibrations influence the transition state of desorption.

Experimental Protocols

Synthesis of 1-Decanethiol-d21

A common route for the synthesis of deuterated alkanethiols involves the reduction of a deuterated fatty acid ester.

Protocol:

• Reduction of Deuterated Decanoic Acid: Perdeuterated decanoic acid is reduced to 1-decanol-d21 using a strong reducing agent like lithium aluminum deuteride (B1239839) (LiAlD₄) in an anhydrous ether solvent.

• Tosylation of 1-Decanol-d21: The resulting deuterated alcohol is converted to a good leaving group, typically a tosylate, by reacting it with p-toluenesulfonyl chloride in the presence of a base like pyridine.

• Nucleophilic Substitution with a Thiolating Agent: The deuterated tosylate is then reacted with a sulfur nucleophile, such as sodium hydrosulfide (B80085) (NaSH) or thiourea (B124793) followed by hydrolysis, to yield 1-decanethiol-d21.

• Purification: The final product is purified by distillation or column chromatography to achieve high isotopic and chemical purity.

Formation of Self-Assembled Monolayers (SAMs)

Protocol:

• Substrate Preparation: A gold substrate (e.g., gold-coated silicon wafer or glass slide) is cleaned to remove organic contaminants. This can be achieved by piranha solution treatment (a mixture of sulfuric acid and hydrogen peroxide) or UV/ozone cleaning.

• Immersion: The cleaned gold substrate is immersed in a dilute (~1 mM) solution of 1-decanethiol-d21 in a high-purity solvent like ethanol.

• Incubation: The substrate is left in the solution for a sufficient time (typically 12-24 hours) to allow for the formation of a well-ordered monolayer.[2]

• Rinsing and Drying: The substrate is removed from the solution, rinsed thoroughly with the pure solvent to remove non-chemisorbed molecules, and dried under a stream of inert gas (e.g., nitrogen or argon).

Characterization of 1-Decanethiol-d21 SAMs

Techniques:

• Contact Angle Goniometry: To determine the surface energy and hydrophobicity of the SAM.

• Ellipsometry: To measure the thickness of the monolayer.

• X-ray Photoelectron Spectroscopy (XPS): To confirm the chemical composition of the surface and the presence of the sulfur headgroup bonded to the gold.

• Infrared Reflection-Absorption Spectroscopy (IRRAS) or Sum-Frequency Generation (SFG) Spectroscopy: To probe the vibrational modes of the C-D bonds and determine the orientation and packing of the alkyl chains.

Visualizations

Caption: Molecular structure of 1-decanethiol-d21.

References

• 1. biomaterials.org [biomaterials.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 4. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. 1-Decanethiol | C10H21SH | CID 8917 - PubChem [pubchem.ncbi.nlm.nih.gov]

Solubility of 1-Decanethiol-d21 in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the solubility of 1-decanethiol-d21, a deuterated long-chain alkanethiol. A comprehensive search of publicly available scientific literature reveals a lack of specific quantitative solubility data for this compound in common organic solvents. This guide, therefore, provides a framework for researchers to determine its solubility based on established chemical principles and experimental methodologies. It includes a qualitative assessment of expected solubility, a detailed experimental protocol for thermodynamic solubility determination, and a visualization of the experimental workflow. The information presented is also broadly applicable to the non-deuterated form, 1-decanethiol.

Introduction: Understanding the Solubility of Long-Chain Alkanethiols

1-Decanethiol (C₁₀H₂₂S) is a long-chain alkanethiol characterized by a ten-carbon alkyl chain and a terminal thiol (-SH) group. Its deuterated isotopologue, 1-decanethiol-d21, has the hydrogen atoms on the decyl chain replaced with deuterium. The solubility of such molecules is governed by the "like dissolves like" principle, where the long, nonpolar alkyl chain dictates its affinity for nonpolar organic solvents, while the weakly polar thiol group has a minor influence.

General Solubility Profile:

• High Solubility: Expected in nonpolar solvents such as hexane, toluene, and chloroform, where van der Waals interactions are dominant.

• Moderate to Good Solubility: Expected in moderately polar solvents like ethanol (B145695) and ethyl acetate.[1][2]

• Low to Negligible Solubility: Expected in highly polar solvents, particularly water, due to the hydrophobic nature of the long carbon chain.[1][3]

The impact of deuteration on the alkyl chain is generally considered to have a minimal effect on the solubility in organic solvents, especially nonpolar ones. Significant differences might be observed in systems where hydrogen bonding plays a crucial role, which is less dominant for the solubility of alkanethiols in most organic solvents.

Quantitative Solubility Data

As of the compilation of this guide, specific quantitative solubility data (e.g., in g/L or mol/L) for 1-decanethiol-d21 in common organic solvents is not available in peer-reviewed literature or chemical databases. The following table is provided as a template for researchers to populate with their own experimentally determined data. For context, qualitative solubility information for structurally similar, non-deuterated alkanethiols is included.

Table 1: Solubility Data for Long-Chain Alkanethiols

Solvent	Chemical Formula	1-Octanethiol (C₈H₁₈S)	1-Dodecanethiol (C₁₂H₂₆S)	1-Decanethiol-d21 (C₁₀D₂₁SH)
Polar Solvents
Water	H₂O	Insoluble[1]	Insoluble[2]	Data not available
Methanol	CH₃OH	Soluble[1]	Soluble	Data not available
Ethanol	C₂H₅OH	Soluble	Soluble	Data not available
Dimethyl Sulfoxide (DMSO)	(CH₃)₂SO	Data not available	Data not available	Data not available
Nonpolar/Weakly Polar Solvents
Acetone	(CH₃)₂CO	Data not available	Data not available	Data not available
Hexane	C₆H₁₄	Soluble[3]	Data not available	Data not available
Toluene	C₇H₈	Data not available	Soluble (in a solution)[4]	Data not available
Chloroform	CHCl₃	Soluble[3]	Data not available	Data not available
Ethyl Acetate	C₄H₈O₂	Soluble[3]	Data not available	Data not available
Carbon Tetrachloride	CCl₄	Slightly Soluble	Data not available	Data not available

Note: "Soluble" is a qualitative term. Quantitative determination is necessary for specific applications.

Experimental Protocol: Thermodynamic Solubility Determination

The following protocol outlines the widely accepted shake-flask method for determining the thermodynamic solubility of a liquid, such as 1-decanethiol-d21, in an organic solvent.[5] This method establishes the equilibrium concentration of the solute in a solvent at a specific temperature.

Objective: To determine the saturation solubility of 1-decanethiol-d21 in a given organic solvent at a constant temperature.

Materials:

• 1-Decanethiol-d21

• High-purity organic solvents of interest

• Glass vials with screw caps (B75204) and PTFE septa

• Orbital shaker or rotator in a temperature-controlled incubator

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• Quantification instrument (e.g., Gas Chromatograph with a Mass Spectrometer (GC-MS) or Flame Ionization Detector (GC-FID), or a UV-Vis spectrophotometer with a suitable derivatization agent).

Procedure:

• Preparation of Supersaturated Solutions: a. Add an excess amount of 1-decanethiol-d21 to a known volume or mass of the selected organic solvent in a glass vial. An excess is confirmed by the presence of a separate, undissolved phase of the thiol. b. Securely cap the vials.

• Equilibration: a. Place the vials in a temperature-controlled incubator on an orbital shaker. b. Agitate the mixtures at a constant speed and temperature for a sufficient duration to reach equilibrium. For long-chain organic molecules, this may take 24 to 72 hours.[5] c. It is advisable to determine the time to reach equilibrium by taking measurements at various time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.

• Sample Collection and Preparation: a. After equilibration, cease agitation and allow the vials to stand undisturbed in the incubator for at least 24 hours to allow for phase separation. b. Carefully withdraw a sample from the supernatant (the solvent phase) using a syringe. c. Immediately filter the sample through a syringe filter into a clean vial to remove any undissolved microdroplets of the thiol.

• Quantification: a. Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the chosen analytical method. b. Prepare a series of calibration standards of 1-decanethiol-d21 of known concentrations in the same solvent. c. Analyze the calibration standards and the diluted sample using a validated analytical method (e.g., GC-MS or a colorimetric assay).[6][7] d. Construct a calibration curve by plotting the instrument response versus the concentration of the standards. e. Determine the concentration of the diluted sample from the calibration curve.

• Calculation of Solubility: a. Calculate the concentration of the original saturated solution by multiplying the determined concentration of the diluted sample by the dilution factor. b. Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Repeatability: The entire experiment should be performed in triplicate to ensure the reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of the solubility of 1-decanethiol-d21.

Caption: Workflow for the experimental determination of solubility.

Conclusion

While direct quantitative solubility data for 1-decanethiol-d21 is currently not documented in the public domain, this guide provides the necessary theoretical background and a robust experimental protocol for its determination. Researchers and drug development professionals can utilize the outlined shake-flask method coupled with appropriate analytical quantification to generate reliable solubility data for 1-decanethiol-d21 in various common organic solvents, thereby facilitating its use in further research and development activities.

References

• 1. 1-Octanethiol | C8H18S | CID 8144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 1-Dodecanethiol | C12H25SH | CID 8195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. enamine.net [enamine.net]
• 6. Quantification of Polyfunctional Thiols in Wine by HS-SPME-GC-MS Following Extractive Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Thermodynamic Properties and Stability of 1-Decanethiol-d21

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

1-Decanethiol (B86614), a long-chain alkanethiol, is a versatile molecule utilized in various fields, including the formation of self-assembled monolayers (SAMs) on metal surfaces, as a corrosion inhibitor, and in the synthesis of more complex molecules. The substitution of hydrogen with its heavier isotope, deuterium (B1214612), to create 1-decanethiol-d21, can significantly alter its physicochemical properties. These changes, primarily driven by the lower zero-point energy of C-D bonds compared to C-H bonds, can impact the compound's thermodynamic stability, reaction kinetics, and metabolic pathways. Understanding these isotopic effects is crucial for applications in drug development, materials science, and mechanistic studies.

This guide provides a detailed examination of the thermodynamic landscape and stability profile of 1-decanethiol-d21. Due to the limited availability of direct experimental data for the deuterated compound, this document presents a combination of established data for 1-decanethiol and theoretically-grounded estimations for its deuterated counterpart.

Thermodynamic Properties

The thermodynamic properties of a compound are fundamental to understanding its behavior in chemical reactions and physical processes. Key parameters include enthalpy, entropy, Gibbs free energy, and heat capacity.

Thermodynamic Data for 1-Decanethiol

A summary of the available thermodynamic data for non-deuterated 1-decanethiol is presented in the table below.

Property	Value	Units
Enthalpy of Formation (liquid, 298.15 K)	-333.1 ± 1.5	kJ/mol
Enthalpy of Vaporization (298.15 K)	65.4 ± 0.4	kJ/mol
Enthalpy of Fusion	33.32	kJ/mol
Standard Molar Entropy (liquid, 298.15 K)	459.4 ± 0.9	J/(mol·K)
Molar Heat Capacity (liquid, 298.15 K)	350.4	J/(mol·K)

Estimated Thermodynamic Properties of 1-Decanethiol-d21

The substitution of 21 hydrogen atoms with deuterium in 1-decanethiol is expected to influence its thermodynamic properties. The C-D bond is stronger and has a lower zero-point energy than the C-H bond, which generally leads to a more negative (more favorable) enthalpy of formation for the deuterated compound. The increased mass will also affect the vibrational frequencies, leading to a change in entropy and heat capacity.

Based on general principles of isotope effects, the following estimations are made for 1-decanethiol-d21. It is crucial to note that these are theoretical estimations and experimental verification is required for precise values.

Property	Estimated Value	Units	Rationale for Estimation
Enthalpy of Formation (liquid, 298.15 K)	More negative than -333.1	kJ/mol	Lower zero-point energy of C-D bonds compared to C-H bonds leads to a more stable molecule.
Enthalpy of Vaporization (298.15 K)	Slightly higher than 65.4	kJ/mol	Stronger intermolecular van der Waals forces due to the slightly smaller molar volume of the deuterated compound.
Enthalpy of Fusion	Slightly higher than 33.32	kJ/mol	Increased energy required to break the more ordered crystal lattice of the heavier molecule.
Standard Molar Entropy (liquid, 298.15 K)	Slightly lower than 459.4	J/(mol·K)	Lower vibrational frequencies and a more ordered state due to the heavier deuterium atoms.
Molar Heat Capacity (liquid, 298.15 K)	Slightly higher than 350.4	J/(mol·K)	Increased mass and different vibrational modes contribute to a higher heat capacity.

Stability of 1-Decanethiol and 1-Decanethiol-d21

The stability of a compound refers to its resistance to chemical change or decomposition under various conditions. For thiols, key stability considerations include oxidation and thermal decomposition.

Chemical Stability and Oxidation

1-Decanethiol is known to be sensitive to air and incompatible with strong oxidizing agents. The thiol group (-SH) is susceptible to oxidation, which can proceed through several stages to ultimately form a sulfonic acid.

The primary kinetic isotope effect (KIE) suggests that the cleavage of a C-D bond is slower than that of a C-H bond. Therefore, 1-decanethiol-d21 is expected to exhibit enhanced stability towards reactions where C-H bond cleavage is the rate-determining step. However, for oxidation reactions primarily involving the S-H bond, the KIE may be less pronounced.

Caption: Oxidation pathway of a thiol to sulfonic acid.

Thermal Stability

Thermal decomposition of long-chain thiols can occur through various pathways, including C-S bond cleavage and elimination of H₂S. The stronger C-D bonds in 1-decanethiol-d21 are expected to increase its thermal stability, resulting in a higher decomposition temperature compared to its non-deuterated counterpart.

Experimental Protocols

This section provides detailed methodologies for the synthesis of a deuterated long-chain thiol and for the experimental determination of its thermodynamic properties and stability.

Synthesis and Purification of 1-Decanethiol-d21

A common route for the synthesis of deuterated thiols involves the conversion of a deuterated alkyl halide.

Workflow for Synthesis of 1-Decanethiol-d21:

Caption: A potential synthetic workflow for 1-decanethiol-d21.

Step-by-Step Protocol:

• Reduction of Decanoic-d19-acid: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., argon), a solution of decanoic-d19-acid in anhydrous diethyl ether is slowly added to a stirred suspension of lithium aluminum deuteride (B1239839) (LiAlD₄) in anhydrous diethyl ether at 0 °C. After the addition is complete, the mixture is allowed to warm to room temperature and then refluxed for 4 hours. The reaction is quenched by the slow addition of D₂O, followed by a 15% aqueous solution of sodium deuteroxide (NaOD). The resulting precipitate is filtered off, and the filtrate is dried over anhydrous magnesium sulfate. The solvent is removed under reduced pressure to yield 1-decanol-d21.

• Halogenation of 1-Decanol-d21: The crude 1-decanol-d21 is dissolved in anhydrous diethyl ether and cooled to 0 °C. Phosphorus tribromide (PBr₃) is added dropwise with stirring. After the addition, the mixture is stirred at room temperature for 12 hours. The reaction mixture is then poured onto ice and extracted with diethyl ether. The organic layer is washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous sodium sulfate. The solvent is evaporated to give 1-bromodecane-d21.

• Thiolation of 1-Bromodecane-d21: A solution of 1-bromodecane-d21 in ethanol (B145695) is added to a solution of sodium hydrosulfide (B80085) (NaSH) in ethanol. The mixture is refluxed for 6 hours. After cooling, the solvent is removed under reduced pressure. The residue is partitioned between diethyl ether and water. The organic layer is washed with water and brine, then dried over anhydrous sodium sulfate.

• Purification: The crude 1-decanethiol-d21 is purified by vacuum distillation to obtain the final product.

Determination of Thermodynamic Properties and Stability

Experimental Workflow for Analysis:

Caption: Experimental workflow for thermodynamic and stability analysis.

4.2.1. Differential Scanning Calorimetry (DSC)

• Objective: To determine the enthalpy of fusion and heat capacity.

• Procedure:

  • A small, accurately weighed sample (typically 1-5 mg) of 1-decanethiol-d21 is hermetically sealed in an aluminum DSC pan.

  • An empty sealed pan is used as a reference.

  • The sample and reference are placed in the DSC cell.

  • The sample is cooled to a temperature below its expected melting point (e.g., -50 °C) and then heated at a constant rate (e.g., 10 °C/min) to a temperature above its boiling point under an inert atmosphere (e.g., nitrogen).

  • The heat flow to the sample is measured as a function of temperature. The enthalpy of fusion is calculated from the area of the melting peak, and the heat capacity is determined from the heat flow in the liquid region.

4.2.2. Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal stability and decomposition temperature.

• Procedure:

  • A small, accurately weighed sample (typically 5-10 mg) of 1-decanethiol-d21 is placed in a TGA pan (e.g., alumina (B75360) or platinum).

  • The pan is placed in the TGA furnace.

  • The sample is heated at a constant rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air) from ambient temperature to a high temperature (e.g., 600 °C).

  • The mass of the sample is continuously monitored as a function of temperature. The onset of mass loss indicates the beginning of decomposition.

4.2.3. Bomb Calorimetry

• Objective: To determine the standard enthalpy of combustion, from which the standard enthalpy of formation can be calculated.

• Procedure:

  • A precisely weighed sample of 1-decanethiol-d21 is placed in a sample holder inside a high-pressure vessel ("bomb").

  • The bomb is filled with pure oxygen at high pressure (e.g., 30 atm).

  • The bomb is placed in a known mass of water in an insulated container (calorimeter).

  • The sample is ignited electrically.

  • The temperature change of the water is measured accurately.

  • The heat of combustion is calculated from the temperature rise and the known heat capacity of the calorimeter system.

Conclusion

This technical guide has provided a detailed overview of the thermodynamic properties and stability of 1-decanethiol-d21. While direct experimental data for the deuterated compound is scarce, estimations based on the well-characterized 1-decanethiol and the principles of kinetic isotope effects offer valuable insights. The provided experimental protocols for synthesis and analysis serve as a practical resource for researchers in the field. Further experimental investigation is necessary to precisely quantify the thermodynamic parameters and fully elucidate the stability profile of 1-decanethiol-d21, which will undoubtedly contribute to its effective utilization in various scientific and industrial applications.

comprehensive literature review of deuterated alkanethiols

An In-depth Technical Guide to Deuterated Alkanethiols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Self-assembled monolayers (SAMs) of alkanethiols on noble metal surfaces, particularly gold, provide a robust platform for tailoring surface properties at the molecular level.[1][2] The spontaneous organization of these molecules creates highly ordered, crystalline-like surfaces ideal for applications in nanoscience, biology, and electronics.[1] Isotopic labeling, a technique used to track atoms through reactions or metabolic pathways, offers a powerful method for probing these complex systems.[3] By replacing hydrogen atoms with their stable isotope, deuterium (B1214612) (²H or D), researchers can gain profound insights into molecular structure, dynamics, and reaction mechanisms.[3][4]

This technical guide provides a , focusing on their synthesis, characterization, and applications. Deuterated alkanethiols are invaluable tools for elucidating the intricate details of SAM structure and have emerged as a significant strategy in pharmaceutical research to enhance the metabolic stability and pharmacokinetic profiles of drug candidates.[5][6]

Synthesis of Deuterated Alkanethiols

Access to chemically diverse deuterated alkanethiols is crucial for the fabrication of tailored SAMs. While various synthetic strategies exist, solid-phase synthesis has emerged as a streamlined and flexible approach.[1] This method minimizes purification steps and allows for the convenient generation of a variety of alkanethiols with different headgroups and deuteration patterns.[1]

Key features of solid-phase synthesis include the use of a modified resin containing an alkanethiol linker.[1] This "AT resin" can be prepared on a multigram scale, with stable, crystallizable intermediates.[1] The utility of this approach has been demonstrated in the preparation of alkanethiols presenting integrin-binding ligands, reactive groups for protein immobilization (e.g., biotin-AT), and thiol-reactive maleimide (B117702) groups (synthesized as a more stable disulfide precursor).[1] The synthesis of specifically deuterated alkanethiols, such as those labeled at the terminal methyl group, along the alkyl chain, or adjacent to the sulfur headgroup, allows for precise investigation of SAM structure and dynamics.[7]

Characterization of Deuterated Alkanethiol SAMs

The substitution of hydrogen with deuterium provides a unique spectroscopic and analytical handle to investigate the properties of alkanethiol SAMs.

Vibrational Spectroscopy

Vibrational spectroscopy techniques, such as Fourier-Transform Infrared Spectroscopy (FT-IR), Sum Frequency Generation (SFG), and Inelastic Electron Tunneling Spectroscopy (IETS), are highly sensitive to isotopic substitution. The increased mass of deuterium lowers the vibrational frequency of C-D bonds compared to C-H bonds, allowing for clear spectral distinction.

• Inelastic Electron Tunneling Spectroscopy (IETS): IETS is a powerful technique for characterizing the vibrational modes of molecules in nanoscale junctions, such as those in a scanning tunneling microscope (STM) setup.[8][9] It can chemically distinguish between hydrogenated and deuterated alkanethiols of the same length within a mixed SAM.[8] For instance, the C-H stretching mode appears around 360 meV, while the C-D stretching signal is observed at a lower energy of approximately 270 meV.[9] This allows for the visualization of the distribution of different molecules by mapping the inelastic tunneling signal.[8][9]

• Sum Frequency Generation (SFG) Spectroscopy: SFG is a surface-specific vibrational spectroscopy technique used to study the structure and orientation of molecules at interfaces.[10][11] It has been employed to monitor the reductive desorption of alkanethiol SAMs from gold surfaces in situ.[10][11] Studies have shown that at negative potentials, the alkyl chains of the monolayers become disordered.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solid-state ²H NMR spectroscopy is a primary technique for probing the conformational order and molecular dynamics within deuterated alkanethiol SAMs.[7] By selectively deuterating different positions along the alkyl chain, one can study the onset and propagation of chain disorder.[7]

Experimental Protocol: Solid-State ²H NMR Spectroscopy

• Sample Preparation: Pack 150-180 mg of dry, deuterated alkanethiol-functionalized gold nanoparticle powder into a shortened 5-mm NMR tube. Seal the tube with Teflon tape.[7]

• Spectrometer Setup: Use a spectrometer operating at a ²H frequency of approximately 46 MHz.[7]

• Pulse Sequence: Employ a quadrupole echo sequence (90°±x−τ₁−90°y−τ₂) with transmitter blanking. Typical pulse delays (τ₁ and τ₂) are 40 μs and 20 μs, respectively.[7]

• Data Acquisition: Acquire spectra over a range of temperatures (e.g., -55 °C to 75 °C) with a spectral window of 500 kHz and pulse delays ranging from 0.5 to 5 seconds.[7]

Analysis of the ²H NMR line shapes reveals information about molecular motion. For example, a static Pake pattern with a large quadrupolar splitting (~118 kHz) at low temperatures indicates little motion of the C-²H bonds.[7] As the temperature increases, the onset of trans-gauche bond isomerization and axial chain rotation leads to changes in the line shape and a reduction in the splitting, signifying a chain melting process.[7]

Thermal and Desorption Analysis

• Differential Scanning Calorimetry (DSC): DSC is used to characterize the phase behavior of alkanethiol-derivatized nanoparticles by measuring the temperature and enthalpy of phase transitions.[7] For octadecanethiol (C18S) on gold nanoparticles, a thermally induced chain melting process is observed, with peak maximum temperatures around 48-52 °C.[7] Interestingly, the main phase transition temperatures of perdeuterated lipids are typically depressed by about 4-5 °C compared to their hydrogenated analogues.[7]

• Thermal Desorption Spectroscopy (TDS): TDS provides information on the thermal stability and binding of SAMs.[12][13] Studies on alkanethiols have identified different desorption regimes: desorption of disulfides from well-ordered SAMs (~400 K), desorption of intact or fragmented molecules from less ordered phases (~500 K), and desorption of gold-containing molecules at higher temperatures (~700 K).[12] The stability of SAMs is a critical factor, as the gold-thiolate bond can be oxidized under ambient laboratory conditions, particularly in the presence of ozone, leading to SAM degradation.[14][15]

Neutron Scattering

The large difference in neutron scattering length between hydrogen and deuterium makes neutron scattering an exceptionally powerful technique for studying multicomponent systems.[16] By selectively deuterating one component in a mixture, such as the acceptor material in an organic photovoltaic bulk heterojunction, the scattering contrast can be enhanced by nearly an order of magnitude.[17] This "contrast matching" approach allows for the selective visualization of a target protein or domain in a complex biological system and has been used to reveal short-range aggregation of molecules in the amorphous regions of thin films.[16][17]

Quantitative Data Summary

The following tables summarize key quantitative data extracted from the literature for deuterated and non-deuterated alkanethiols.

Parameter	Value	System	Technique	Reference
Surface Density	15.4 Ų/molecule	Octadecanethiol on Au Nanoparticles	Elemental Analysis	[7]
21.4 Ų/molecule	Alkanethiol on flat Au(111)	Standard Literature Value	[7]
Phase Transition Temp.	48 °C	1,1-d₂-C₁₈S/Au & d₃₅-C₁₈S/Au	DSC	[7]
52 °C	10,10,11,11,12,12,13,13-d₈-C₁₈S/Au	DSC	[7]
²H NMR Quadrupolar Splitting	118 kHz	10,10...d₈-C₁₈S/Au at -55 °C	²H NMR	[7]
Thermal Desorption Temp.	~400 K (Disulfides)	Undecanethiol on Au(111)	TDS	[12]
~500 K (Molecules)	Undecanethiol on Au(111)	TDS	[12]

Table 1: Physical and Thermal Properties of Alkanethiol SAMs.

Vibrational Mode	Energy (meV)	Molecule	Technique	Reference
C-H Stretch	360 meV	CH₃(CH₂)₅SH	IETS	[9]
C-D Stretch	270 meV	CD₃(CD₂)₅SH	IETS	[9]
C-C Stretch / Wagging	50 - 200 meV	CH₃(CH₂)₅SH	IETS	[8]

Table 2: Key Vibrational Frequencies from IETS of Hexanethiol SAMs.

Applications in Drug Development

The strategic replacement of hydrogen with deuterium has become a valuable tool in medicinal chemistry to improve the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of drugs.[18][19] This approach is primarily rooted in the kinetic isotope effect (KIE).[5][20]

The Kinetic Isotope Effect (KIE)

The carbon-deuterium (C-D) bond is stronger and has a lower vibrational frequency than the corresponding carbon-hydrogen (C-H) bond.[5] Consequently, enzymatic reactions that involve the cleavage of a C-D bond in the rate-determining step proceed more slowly.[5] Many drug metabolism pathways, particularly those mediated by cytochrome P450 (CYP) enzymes, involve C-H bond cleavage.[5]

By selectively deuterating these metabolically vulnerable positions ("soft spots"), it is possible to:

• Enhance Metabolic Stability: Slowing the rate of enzymatic breakdown increases the drug's half-life, potentially allowing for less frequent dosing.[5][6]

• Improve Bioavailability: Reducing first-pass metabolism can increase the amount of active drug that reaches systemic circulation.[5]

• Reduce Toxic Metabolites: Deuteration can decrease the formation of reactive or toxic metabolites, improving the drug's safety profile.[5][6]

• Improve Pharmacokinetics: The overall effect is often an improved pharmacokinetic profile, leading to better efficacy and safety.[6][21]

This strategy has led to the development and FDA approval of deuterated drugs, such as deutetrabenazine and deucravacitinib, validating the "deuterium switch" as a successful approach in modern drug discovery.[6]

Visualizations: Workflows and Concepts

Caption: General experimental workflow for the preparation and characterization of deuterated alkanethiol SAMs.

Caption: Logical diagram illustrating how deuteration slows drug metabolism via the Kinetic Isotope Effect.

References

• 1. kiesslinglab.com [kiesslinglab.com]
• 2. mdpi.com [mdpi.com]
• 3. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 4. synmr.in [synmr.in]
• 5. benchchem.com [benchchem.com]
• 6. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.aip.org [pubs.aip.org]
• 9. researchgate.net [researchgate.net]
• 10. Collection - In Situ Vibrational Study of the Reductive Desorption of Alkanethiol Monolayers on Gold by Sum Frequency Generation Spectroscopy - The Journal of Physical Chemistry C - Figshare [figshare.com]
• 11. lee.chem.uh.edu [lee.chem.uh.edu]
• 12. Characterization of alkanethiol self-assembled monolayers on gold by thermal desorption spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. staff.tugraz.at [staff.tugraz.at]
• 14. osti.gov [osti.gov]
• 15. researchgate.net [researchgate.net]
• 16. Deuteration Aiming for Neutron Scattering - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Deuteration-enhanced neutron contrasts to probe amorphous domain sizes in organic photovoltaic bulk heterojunction films - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. bioscientia.de [bioscientia.de]
• 21. pharmaffiliates.com [pharmaffiliates.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Formation of 1-Decanethiol-d21 Self-Assembled Monolayers (SAMs) on Gold

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formation and characterization of 1-decanethiol-d21 self-assembled monolayers (SAMs) on gold substrates. The protocols and data presented are intended to enable the reproducible creation of high-quality, well-ordered monolayers for a variety of applications, including surface functionalization, biomolecule immobilization, and as model systems in drug development.

Overview of 1-Decanethiol-d21 SAMs on Gold

Self-assembled monolayers of alkanethiols on gold are a cornerstone of surface science and nanotechnology. The strong affinity of the sulfur headgroup for gold drives the spontaneous formation of a dense, ordered monolayer from a solution of the thiol. 1-Decanethiol (B86614), a ten-carbon alkanethiol, forms a well-defined SAM with the alkyl chains tilted at approximately 30 degrees from the surface normal. The use of deuterated 1-decanethiol (1-decanethiol-d21) offers a valuable tool for specific analytical techniques, such as vibrational spectroscopy (e.g., RAIRS, SERS) and neutron scattering, where the isotopic labeling provides a distinct signal for probing molecular orientation and dynamics at the surface without interference from adventitious hydrocarbons.

Quantitative Data Summary

The following tables summarize key quantitative data for 1-decanethiol SAMs on gold. While specific data for the deuterated species is limited in the literature, the physical properties are expected to be nearly identical to the non-deuterated analogue.

Table 1: Ellipsometric Thickness

Thiol Species	Substrate	Reported Thickness (nm)
1-Decanethiol	Au(111)	1.56 - 1.63

Note: This data is for non-deuterated 1-decanethiol and serves as a close approximation for 1-decanethiol-d21.

Table 2: X-ray Photoelectron Spectroscopy (XPS) Data for Alkanethiol SAMs on Gold

Element	Peak	Binding Energy (eV)	Expected Atomic Conc. (%)
S	2p₃/₂	~162.0	2-5
C	1s	~285.0	40-60
Au	4f₇/₂	84.0 (Reference)	30-50

Note: Atomic concentrations can vary depending on the specific XPS instrument geometry and analysis parameters. The S 2p binding energy at ~162 eV is characteristic of a thiolate bond to gold.

Experimental Protocols

This section provides detailed protocols for the preparation of gold substrates and the formation of 1-decanethiol-d21 SAMs.

Gold Substrate Preparation

High-quality gold substrates are crucial for the formation of well-ordered SAMs. The recommended substrate is Au(111) evaporated on mica or silicon wafers with an adhesion layer (e.g., Ti or Cr).

Protocol 1: Cleaning and Annealing of Gold Substrates

• Solvent Rinsing: Thoroughly rinse the gold substrate with ethanol (B145695) and deionized water to remove gross contaminants.

• Piranha Etching (Caution!) : For rigorous cleaning, immerse the substrate in a freshly prepared piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 1-5 minutes. Extreme caution must be exercised when handling piranha solution as it is highly corrosive and reacts violently with organic materials.

• Thorough Rinsing: After etching, rinse the substrate copiously with deionized water followed by ethanol.

• Drying: Dry the substrate under a stream of high-purity nitrogen gas.

• Flame Annealing (for Au(111) on mica): For achieving atomically flat terraces, anneal the substrate in a hydrogen flame until it glows orange-red for approximately 1-2 minutes. Allow the substrate to cool in a clean, dust-free environment.

Formation of 1-Decanethiol-d21 SAMs

The standard method for SAM formation is through immersion of the clean gold substrate into a dilute solution of the thiol.

Protocol 2: Solution-Based Self-Assembly

• Prepare Thiol Solution: Prepare a 1 mM solution of 1-decanethiol-d21 in absolute ethanol. Use a clean glass vial.

• Substrate Immersion: Immediately immerse the freshly cleaned and dried gold substrate into the thiol solution. Ensure the entire gold surface is submerged.

• Incubation: Seal the vial to minimize solvent evaporation and contamination. Allow the self-assembly process to proceed for at least 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Rinsing: After incubation, remove the substrate from the thiol solution and rinse it thoroughly with copious amounts of absolute ethanol to remove non-chemisorbed molecules.

• Drying: Dry the SAM-coated substrate under a gentle stream of high-purity nitrogen gas.

• Storage: Store the prepared SAMs in a clean, dry, and inert environment (e.g., a desiccator or under nitrogen) to minimize oxidation and contamination.

Visualization of Experimental Workflow and Key Interactions

The following diagrams, generated using Graphviz, illustrate the key processes in the formation of 1-decanethiol-d21 SAMs on gold.

Figure 1. Experimental workflow for the formation of 1-decanethiol-d21 SAMs on gold.

Figure 2. Key interactions in the formation of a 1-decanethiol-d21 SAM on a gold surface.

Application Notes and Protocols for Surface Functionalization with 1-Decanethiol-d21

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the surface functionalization of gold substrates with 1-Decanethiol-d21, forming a self-assembled monolayer (SAM). The protocol is designed to be accessible to researchers in various fields, including those in drug development who can leverage deuterated compounds for enhanced metabolic stability studies.[1][2][3][4]

Introduction

Self-assembled monolayers (SAMs) of alkanethiols on gold are a cornerstone of surface science and nanotechnology, enabling precise control over interfacial properties.[5][6][7] 1-Decanethiol, a ten-carbon alkanethiol, readily forms a well-ordered and densely packed monolayer on gold surfaces.[5][8][9] The deuterated analogue, 1-Decanethiol-d21, offers a unique tool for studies where isotopic labeling is advantageous, such as in drug development to investigate metabolic pathways and enhance metabolic stability.[1][2][3][4] The formation of the SAM is driven by the strong, semi-covalent bond between sulfur and gold, with an interaction energy of approximately 45 kcal/mol.[6] Van der Waals interactions between the deuterated decane (B31447) chains further contribute to the stability and ordering of the monolayer.

Key Applications

• Drug Development: Studying drug-surface interactions and enhancing the metabolic stability of tethered molecules.[1][2][3][4]

• Biosensors: Creating well-defined surfaces for the immobilization of biomolecules.

• Corrosion Inhibition: Protecting gold surfaces from environmental degradation.[8]

• Molecular Electronics: Fabricating well-defined interfaces for electronic devices.[8]

Quantitative Data Summary

The following tables summarize typical quantitative data for 1-Decanethiol SAMs on gold, which are expected to be comparable for 1-Decanethiol-d21.

Table 1: Surface Characterization Data

Parameter	Typical Value	Characterization Technique
Water Contact Angle (Advancing)	~114°	Goniometry
Monolayer Thickness	~16-20 Å	Ellipsometry
Surface Coverage Density	~4.6 x 10¹⁴ molecules/cm²	X-ray Photoelectron Spectroscopy (XPS)
S 2p Binding Energy (Thiolate)	~162.1 eV	X-ray Photoelectron Spectroscopy (XPS)
C 1s Binding Energy (Alkyl Chain)	~285.0 eV	X-ray Photoelectron Spectroscopy (XPS)

Table 2: Factors Influencing SAM Quality

Factor	Recommended Condition	Rationale
Substrate	Atomically flat Au(111)	Promotes formation of highly ordered domains.
Thiol Concentration	1 mM in Ethanol (B145695)	Balances rapid initial coverage with time for ordering.[6]
Immersion Time	12-48 hours	Allows for annealing of defects and formation of a well-packed monolayer.[6][10]
Solvent	200 proof Ethanol	Good solubility for alkanethiols and minimal contaminants.[10]
Environment	Clean, dust-free; avoid silanes and iodine	Prevents contamination that can disrupt monolayer formation.[10]
Rinsing	Thoroughly with fresh solvent	Removes non-chemisorbed molecules.[10]

Experimental Workflow

The following diagram outlines the key steps in the surface functionalization process.

Caption: Experimental workflow for surface functionalization.

Detailed Experimental Protocol

This protocol details the steps for creating a high-quality self-assembled monolayer of 1-Decanethiol-d21 on a gold substrate.

1. Materials and Equipment

• 1-Decanethiol-d21

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• 200 proof ethanol (anhydrous)[10]

• Clean glass or polypropylene (B1209903) containers with sealable caps[10]

• Tweezers for sample handling

• Sonicator

• Dry nitrogen gas source

• Fume hood

• Analytical balance and micropipettes

2. Substrate Preparation (Cleaning)

A clean substrate is critical for the formation of a high-quality SAM.

• Hold the gold substrate with clean tweezers.

• Rinse the substrate with ethanol for 10-15 seconds.

• Place the substrate in a clean container with fresh ethanol and sonicate for 1-3 minutes.[10]

• Remove the substrate, rinse again with ethanol for 10-15 seconds, and dry with a gentle stream of dry nitrogen gas.[10]

• For optimal results, a hydrogen flame annealing or UV/Ozone cleaning can be performed immediately before use to ensure an atomically clean and smooth gold surface.

3. Thiol Solution Preparation

• Work in a fume hood.

• Prepare a 1 mM solution of 1-Decanethiol-d21 in 200 proof ethanol. For example, to prepare 10 mL of solution, dissolve the appropriate mass of 1-Decanethiol-d21 in 10 mL of ethanol.

• Ensure the thiol is fully dissolved by gentle vortexing or swirling.

4. Self-Assembly Process

• Place the cleaned and dried gold substrate into a clean container.

• Immediately immerse the substrate in the 1 mM 1-Decanethiol-d21 solution. Minimize exposure of the clean substrate to air.[10]

• To minimize oxidation, it is recommended to reduce the headspace above the solution and backfill the container with an inert gas like nitrogen before sealing.[10]

• Seal the container tightly, for instance with Parafilm®, to prevent solvent evaporation and contamination.[10]

• Allow the self-assembly to proceed for 12 to 48 hours at room temperature.[6][10] Longer immersion times generally lead to more ordered and densely packed monolayers.[10]

5. Rinsing and Drying

• After the immersion period, carefully remove the substrate from the thiol solution using clean tweezers.

• Rinse the substrate thoroughly with fresh ethanol for 10-15 seconds to remove any non-chemisorbed physisorbed molecules.[10]

• Dry the functionalized substrate with a gentle stream of dry nitrogen gas.[10]

• The functionalized substrate is now ready for characterization or further experiments. Store in a clean, dry environment, preferably under an inert atmosphere, to minimize degradation.[11]

Factors Influencing SAM Quality

The quality of the resulting self-assembled monolayer is influenced by several factors. The following diagram illustrates these relationships.

Caption: Factors influencing SAM quality.

Safety Precautions

• Always work in a well-ventilated fume hood when handling thiols.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the Safety Data Sheet (SDS) for 1-Decanethiol for specific handling and disposal information.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The use of alkanethiol self-assembled monolayers on 316L stainless steel for coronary artery stent nanomedicine applications: an oxidative and in vitro stability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Quantifying Thiol Ligand Density of Self-Assembled Monolayers on Gold Nanoparticles by Inductively Coupled Plasma–Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. X-ray Photoelectron Spectroscopy Analysis of Gold Surfaces after Removal of Thiolated DNA Oligomers by Ultraviolet/Ozone Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Decanethiol-d21 in Scanning Tunneling Microscopy

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

1-Decanethiol-d21, the fully deuterated version of 1-decanethiol, serves as a critical tool in advanced surface analysis using Scanning Tunneling Microscopy (STM). Its primary application lies in the formation of highly ordered self-assembled monolayers (SAMs) on gold surfaces, typically Au(111). The isotopic substitution of hydrogen with deuterium (B1214612) provides a unique label for distinguishing molecules within a mixed monolayer and for investigating subtle electronic and vibrational properties through techniques like Inelastic Electron Tunneling Spectroscopy (IETS). These capabilities are invaluable for fundamental studies in molecular electronics, surface chemistry, and the development of biosensors and drug delivery platforms.

The primary advantage of using 1-Decanethiol-d21 is the ability to differentiate it from its hydrogenated counterpart, 1-decanethiol, within a mixed SAM. While topographically similar, the difference in vibrational modes between C-H and C-D bonds allows for chemical identification at the single-molecule level using IETS integrated with STM.[1][2] This opens avenues for studying molecular recognition, competitive adsorption, and the structure of complex, multi-component monolayers.

Key Applications

• Isotopic Labeling for Molecular Identification: In mixed SAMs, 1-Decanethiol-d21 acts as a molecular label. While STM topography may not distinguish between deuterated and hydrogenated alkanethiols of the same chain length, IETS can map the vibrational modes, allowing for precise identification of each molecule.[1][2]

• Probing Electron Tunneling Mechanisms: The difference in mass and vibrational frequency between hydrogen and deuterium can influence the electron tunneling process. Studying SAMs of 1-Decanethiol-d21 can provide insights into the role of molecular vibrations in charge transport across the monolayer.

• Fundamental Studies of SAM Formation: The well-defined structure of 1-Decanethiol-d21 SAMs on Au(111) provides a model system for studying the thermodynamics and kinetics of self-assembly, including domain formation, defect dynamics, and phase segregation in mixed monolayers.[3][4][5]

Quantitative Data Summary

The following table summarizes typical quantitative data for decanethiol and related alkanethiol SAMs on Au(111) surfaces, which are expected to be comparable for 1-Decanethiol-d21.

Parameter	Value	Technique	Reference
Structural Properties
Adsorption Site	Au(111) three-fold hollow	STM	[3]
Molecular Lattice	(√3 x √3)R30°	STM	[3]
Au Vacancy Island Depth	~2.4 Å	STM	[6]
Domain Boundary Depth	~1.0 Å	STM	[6]
STM Imaging Conditions
Bias Voltage (Vb)	-1.0 V to 1.5 V	STM	[1][6][7]
Tunneling Current (It)	2 pA to 264 pA	STM	[1][6][7]
IETS Vibrational Modes
C-H Stretch	~362 meV	IETS-STM	[1][2]
C-D Stretch	~264 meV	IETS-STM	[1][2]

Experimental Protocols

Protocol 1: Formation of 1-Decanethiol-d21 Self-Assembled Monolayers on Au(111)

This protocol details the preparation of a 1-Decanethiol-d21 SAM on a Au(111) substrate.

Materials:

• 1-Decanethiol-d21

• Ethanol (B145695) (absolute, spectroscopic grade)

• Au(111) on mica or silicon substrate

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION

• Deionized water (18 MΩ·cm)

• Nitrogen gas (high purity)

Procedure:

• Substrate Cleaning:

  • Immerse the Au(111) substrate in Piranha solution for 10 minutes to remove organic contaminants. (Caution: Piranha solution is extremely corrosive and reactive. Use appropriate personal protective equipment and work in a fume hood).

  • Rinse the substrate thoroughly with deionized water and then with ethanol.

  • Dry the substrate under a gentle stream of high-purity nitrogen gas.

  • Anneal the substrate in a hydrogen flame until it glows orange-red, then allow it to cool in air to promote the formation of large, atomically flat (111) terraces.

• SAM Formation:

  • Prepare a 1 mM solution of 1-Decanethiol-d21 in absolute ethanol.

  • Immerse the clean, annealed Au(111) substrate into the 1-Decanethiol-d21 solution.

  • Allow the self-assembly to proceed for at least 24 hours at room temperature to ensure the formation of a well-ordered, densely packed monolayer. The immersion time can be varied to study the kinetics of SAM formation, with ordered domains appearing in as little as 10 seconds.[3]

  • After immersion, remove the substrate from the solution, rinse thoroughly with ethanol to remove non-chemisorbed molecules, and dry under a gentle stream of nitrogen.

• Sample Storage:

  • Store the prepared SAM-coated substrate in a clean, dry environment, such as a desiccator, until STM analysis.

Protocol 2: STM Imaging and IETS Analysis of 1-Decanethiol-d21 SAMs

This protocol outlines the procedure for imaging the prepared SAM and performing IETS to identify the deuterated molecules.

Instrumentation:

• Ultra-high vacuum (UHV) or ambient STM system

• Mechanically cut or electrochemically etched Pt/Ir or Tungsten tips

• Lock-in amplifier for IETS measurements

Procedure:

• Sample Mounting and Tip Preparation:

  • Mount the 1-Decanethiol-d21 coated Au(111) substrate onto the STM sample holder.

  • Introduce the sample into the STM chamber. For UHV systems, ensure proper pump-down and bake-out procedures are followed.

  • Prepare a sharp STM tip. In UHV, this can be done by field emission or gentle crashing into a clean metal surface.

• STM Imaging:

  • Engage the STM tip with the sample surface.

  • Begin imaging with typical parameters for alkanethiol SAMs: a bias voltage between -1.0 V and 1.0 V and a tunneling current between 10 pA and 100 pA.[6][8]

  • Scan large areas (e.g., 200 x 200 nm²) to identify characteristic features of the Au(111) substrate and the SAM, such as terraces, step edges, and domain boundaries.

  • Zoom in to smaller scan sizes (e.g., 10 x 10 nm²) to achieve molecular resolution and observe the hexagonal packing of the 1-Decanethiol-d21 molecules.

• IETS Measurement (for mixed SAMs):

  • To differentiate 1-Decanethiol-d21 from its hydrogenated counterpart in a mixed monolayer, position the STM tip over a specific molecule.

  • Disable the feedback loop.

  • Apply a DC bias voltage and superimpose a small AC modulation voltage (a few millivolts rms) at a frequency of several hundred Hz.

  • Use a lock-in amplifier to measure the second derivative of the tunneling current with respect to the voltage (d²I/dV²).

  • Sweep the DC bias voltage and record the d²I/dV² signal. Peaks in the IETS spectrum correspond to the vibrational modes of the molecule under the tip.

  • A peak around 264 mV will be indicative of the C-D stretching mode of 1-Decanethiol-d21, while a peak around 362 mV will indicate the C-H stretching mode of 1-decanethiol.[1][2]

  • By acquiring IETS spectra at different locations, a chemical map of the surface can be generated.

Visualizations

Caption: Experimental workflow for STM analysis of 1-Decanethiol-d21 SAMs.

Caption: Logical diagram of molecular identification using IETS-STM.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. Time-dependent organization and wettability of decanethiol self-assembled monolayer on Au(111) investigated with STM - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. STM Studies of Self-Assembled Monolayers of Alkanethiols on Gold [nano.ucla.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Surface Modification of Gold Nanoparticles with 1-Decanethiol-d21: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gold nanoparticles (AuNPs) are at the forefront of nanotechnology research, with significant potential in various biomedical applications, including drug delivery, bioimaging, and diagnostics. Their unique optical and electronic properties, combined with their biocompatibility and the ease with which their surface can be functionalized, make them a versatile platform for therapeutic and diagnostic agents. The functionalization of AuNPs with a self-assembled monolayer (SAM) of alkanethiols is a well-established method to enhance their stability, control their surface chemistry, and enable the attachment of bioactive molecules.

This document provides detailed application notes and protocols for the surface modification of gold nanoparticles with 1-Decanethiol-d21. The use of a deuterated alkanethiol offers a unique tool for specific analytical applications, such as vibrational spectroscopy and neutron scattering, to probe the structure and dynamics of the SAM without isotopic interference from other components in a complex biological system. This can be particularly advantageous in drug delivery research for tracking the nanoparticle carrier and understanding its interaction with cellular environments.

Key Applications

The surface modification of gold nanoparticles with 1-Decanethiol-d21 is primarily aimed at creating a stable, well-defined hydrophobic monolayer. This foundational modification can be a precursor to more complex surface chemistries or utilized for its inherent properties in various applications:

• Drug Delivery Vehicle: The hydrophobic surface can be used to encapsulate or adsorb hydrophobic drugs. Further functionalization of the decanethiol monolayer can allow for the attachment of targeting ligands to direct the nanoparticles to specific cells or tissues.

• Probing Nanoparticle-Membrane Interactions: The deuterated alkyl chains serve as a spectroscopic and scattering label to distinguish the nanoparticle's coating from the lipid chains of cell membranes, enabling detailed studies of nanoparticle uptake and interaction mechanisms.

• Advanced Characterization Studies: The deuterium (B1214612) labeling is invaluable for techniques like Raman spectroscopy, infrared spectroscopy, and neutron scattering, providing a clear signal to study the order, conformation, and dynamics of the SAM on the nanoparticle surface.

• Biosensing: The modified nanoparticles can serve as a stable platform for the subsequent attachment of biorecognition elements (e.g., antibodies, DNA) for the development of sensitive and specific biosensors.

Quantitative Data Presentation

The following tables summarize typical quantitative data obtained from the characterization of gold nanoparticles before and after surface modification with alkanethiols. While specific values for 1-Decanethiol-d21 may vary depending on the precise synthesis and modification conditions, these tables provide a representative overview of the expected changes.

Table 1: Physicochemical Characterization of Gold Nanoparticles

Parameter	Citrate-Stabilized AuNPs (Pre-modification)	1-Decanethiol-d21 Modified AuNPs (Post-modification)	Characterization Technique
Hydrodynamic Diameter	20 - 30 nm	25 - 40 nm	Dynamic Light Scattering (DLS)
Zeta Potential	-30 to -50 mV	-5 to +5 mV	Zeta Potential Measurement
Surface Plasmon Resonance (λmax)	520 - 525 nm	525 - 535 nm	UV-Vis Spectroscopy
Core Diameter	~20 nm	~20 nm	Transmission Electron Microscopy (TEM)

Table 2: Surface Analysis of Modified Gold Nanoparticles

Parameter	Expected Value/Observation	Characterization Technique
C-D Stretching Vibrations	Peaks observable in the 2100-2200 cm⁻¹ region	Fourier-Transform Infrared (FTIR) Spectroscopy / Raman Spectroscopy
Au-S Bond Formation	Disappearance of S-H stretching peak (~2550 cm⁻¹)	FTIR Spectroscopy / Raman Spectroscopy
Elemental Composition	Presence of Au and S	X-ray Photoelectron Spectroscopy (XPS)
Monolayer Thickness	1.0 - 1.5 nm	Ellipsometry / Atomic Force Microscopy (AFM)

Experimental Protocols

Protocol 1: Synthesis of Citrate-Stabilized Gold Nanoparticles (Turkevich Method)

This protocol describes the synthesis of ~20 nm citrate-stabilized gold nanoparticles, which will serve as the core for surface modification.

Materials:

• Tetrachloroauric acid (HAuCl₄)

• Trisodium (B8492382) citrate (B86180) (Na₃C₆H₅O₇)

• Deionized (DI) water (18.2 MΩ·cm)

• Glassware (thoroughly cleaned with aqua regia)

Procedure:

• Prepare a 1 mM HAuCl₄ solution by dissolving the appropriate amount of HAuCl₄ in DI water.

• In a clean round-bottom flask equipped with a condenser, bring 100 mL of the 1 mM HAuCl₄ solution to a rolling boil with vigorous stirring.

• Rapidly add 10 mL of a 38.8 mM trisodium citrate solution to the boiling HAuCl₄ solution.

• The solution color will change from pale yellow to colorless, then to a deep red or wine color, indicating the formation of gold nanoparticles.

• Continue boiling and stirring for an additional 15-20 minutes to ensure the reaction is complete.

• Allow the solution to cool to room temperature with continuous stirring.

• The synthesized citrate-stabilized AuNPs can be stored at 4°C for several weeks.

Protocol 2: Surface Modification of Gold Nanoparticles with 1-Decanethiol-d21 (Adapted Brust-Schiffrin Method)

This protocol details the ligand exchange reaction to replace the citrate capping agent with a self-assembled monolayer of 1-Decanethiol-d21. This two-phase method ensures efficient transfer and functionalization.

Materials:

• Citrate-stabilized gold nanoparticle solution (from Protocol 1)

• 1-Decanethiol-d21

• Tetraoctylammonium bromide (TOAB)

• Toluene (B28343)

• Ethanol (B145695)

• Sodium borohydride (B1222165) (NaBH₄) (optional, for direct synthesis)

• Phase-transfer catalyst (e.g., TOAB)

Procedure:

• Phase Transfer of Gold Nanoparticles:

  • In a separatory funnel, mix 50 mL of the citrate-stabilized AuNP solution with 50 mL of toluene.

  • Add a solution of TOAB in toluene (e.g., 50 mg in 5 mL) to the mixture.

  • Shake the funnel vigorously for 5-10 minutes. The aqueous phase should become colorless as the gold nanoparticles are transferred to the organic (toluene) phase, which will turn deep red.

  • Allow the phases to separate and carefully collect the organic phase containing the TOAB-stabilized AuNPs.

• Ligand Exchange with 1-Decanethiol-d21:

  • To the collected organic phase, add a solution of 1-Decanethiol-d21 in toluene. A typical molar ratio of thiol to surface gold atoms is in the range of 100:1 to 1000:1 to ensure complete surface coverage. For ~20 nm AuNPs, a starting point is to add approximately 10-50 µL of a 10 mM 1-Decanethiol-d21 solution in toluene per 10 mL of the AuNP-containing organic phase.

  • Stir the mixture at room temperature for at least 12-24 hours to allow for the self-assembly of the decanethiol monolayer on the gold nanoparticle surface.

• Purification of Modified Gold Nanoparticles:

  • After the reaction, add ethanol to the toluene solution (typically a 3:1 or 4:1 volume ratio of ethanol to toluene) to precipitate the 1-Decanethiol-d21 modified AuNPs.

  • Centrifuge the mixture (e.g., at 10,000 x g for 20 minutes) to pellet the nanoparticles.

  • Discard the supernatant, which contains excess thiol and TOAB.

  • Resuspend the nanoparticle pellet in a small volume of toluene.

  • Repeat the precipitation and centrifugation steps at least two more times with fresh ethanol to ensure the removal of unbound thiol.

  • After the final wash, resuspend the purified 1-Decanethiol-d21 modified AuNPs in a suitable solvent (e.g., toluene, chloroform, or hexane) for storage and characterization.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis and surface modification of gold nanoparticles.

Caption: Logical relationship for developing a targeted drug delivery system.

Application Notes and Protocols: 1-Decanethiol-d21 in Surface-Enhanced Raman Spectroscopy (SERS)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Surface-Enhanced Raman Spectroscopy (SERS) is a powerful analytical technique renowned for its high sensitivity and molecular specificity, making it an invaluable tool in trace-level detection and quantitative analysis. However, SERS signal intensity can be subject to variations arising from the SERS substrate, laser power fluctuations, and sample heterogeneity. To overcome these challenges and enhance quantitative accuracy, the use of an internal standard is a well-established strategy.

1-Decanethiol-d21, a deuterated version of 1-decanethiol (B86614), serves as an excellent internal standard for quantitative SERS analysis. The carbon-deuterium (C-D) bonds in 1-Decanethiol-d21 give rise to Raman signals in a "silent" spectral region (typically 2100-2300 cm⁻¹), distinct from the carbon-hydrogen (C-H) vibrations (around 2800-3000 cm⁻¹) and other characteristic bands of most analytes. This spectral separation minimizes signal overlap and allows for reliable ratiometric analysis, where the analyte signal is normalized to the stable signal of the deuterated internal standard.

This document provides detailed application notes and protocols for the use of 1-Decanethiol-d21 in SERS for quantitative analysis, particularly relevant for applications in drug development and monitoring.

Principle of Operation

The core principle behind using 1-Decanethiol-d21 as an internal standard lies in its ability to form a stable self-assembled monolayer (SAM) on SERS-active surfaces (e.g., gold or silver nanoparticles) alongside the analyte of interest. As both the analyte and the internal standard experience the same local electromagnetic field enhancement from the SERS substrate, any fluctuations in the SERS signal will affect both species proportionally. By taking the ratio of the analyte's characteristic peak intensity to the intensity of a characteristic peak of 1-Decanethiol-d21, these variations can be effectively canceled out, leading to a more robust and reproducible quantitative measurement.

Figure 1: Principle of quantitative SERS using 1-Decanethiol-d21 as an internal standard.

Data Presentation

Expected Raman Shifts

The primary advantage of using 1-Decanethiol-d21 is the shift of its C-D stretching vibrations to a region with minimal interference from typical analytes. The table below summarizes the expected Raman shifts for key vibrational modes of 1-decanethiol and the anticipated shifts for its deuterated counterpart.

Vibrational Mode	1-Decanethiol (cm⁻¹)	1-Decanethiol-d21 (Expected, cm⁻¹)	Notes
C-H Stretching (Alkyl Chain)	~2850-2960	-	Absent in the fully deuterated chain.
C-D Stretching (Alkyl Chain)	-	~2100-2200	Key internal standard peaks, located in a spectrally clear region.
C-C Stretching	~1060-1130	~1000-1100	Minor shifts expected upon deuteration.
C-S Stretching	~600-750	~580-730	Minor shifts expected upon deuteration.
S-H Stretching	~2575	~2575	This peak should be absent upon formation of the thiolate bond with the SERS substrate.[1]

Quantitative Data Template

Researchers can use the following table template to record and analyze their quantitative SERS data when using 1-Decanethiol-d21 as an internal standard.

Analyte Concentration (e.g., µM)	Analyte Peak Intensity (I_analyte)	IS Peak Intensity (I_IS) at ~2150 cm⁻¹	Intensity Ratio (I_analyte / I_IS)
0
1
5
10
25
50
100

Experimental Protocols

Protocol 1: Preparation of a Mixed Self-Assembled Monolayer (SAM) for Quantitative SERS

This protocol describes the co-immobilization of an analyte and 1-Decanethiol-d21 onto a SERS substrate.

Materials:

• SERS substrate (e.g., gold or silver colloidal nanoparticles, or nanostructured surfaces)

• 1-Decanethiol-d21 solution (e.g., 1 mM in ethanol)

• Analyte stock solution of known concentration (e.g., in ethanol (B145695) or a suitable solvent)

• Ethanol (spectroscopic grade)

• Microcentrifuge tubes

Procedure:

• Prepare a series of analyte solutions of varying concentrations.

• Prepare a mixed solution: In a microcentrifuge tube, mix the analyte solution with the 1-Decanethiol-d21 solution. The final concentration of 1-Decanethiol-d21 should be kept constant across all samples (e.g., 10 µM). The ratio of analyte to internal standard can be optimized based on the relative SERS signal intensities.

• Incubate with SERS substrate: Add the SERS substrate to the mixed solution. For colloidal nanoparticles, add a specific volume of the colloid to the mixed solution. The mixture should be gently agitated for a sufficient time (e.g., 1-2 hours) to allow for the formation of a stable SAM.

• (Optional) Washing step: For some applications, it may be necessary to remove unbound molecules. This can be achieved by centrifuging the nanoparticle solution, removing the supernatant, and resuspending the functionalized nanoparticles in a clean solvent.

• SERS measurement: Acquire the SERS spectrum of the functionalized substrate. Ensure consistent acquisition parameters (laser wavelength, power, and acquisition time) for all measurements.

Figure 2: Experimental workflow for quantitative SERS with 1-Decanethiol-d21.

Protocol 2: Quantitative Analysis and Calibration

This protocol outlines the steps for constructing a calibration curve for the quantitative determination of an analyte.

Procedure:

• Acquire SERS spectra for a series of samples with known analyte concentrations and a constant concentration of 1-Decanethiol-d21, as prepared in Protocol 1.

• Baseline correction: Apply a baseline correction to each spectrum to remove background signals.

• Identify characteristic peaks: Identify a strong, well-resolved Raman peak for the analyte that does not overlap with any other signals. Identify a characteristic peak for 1-Decanethiol-d21 in the C-D stretching region (e.g., ~2150 cm⁻¹).

• Measure peak intensities: Determine the intensity (or area) of the selected analyte peak (I_analyte) and the internal standard peak (I_IS).

• Calculate the intensity ratio: For each sample, calculate the ratio of the analyte peak intensity to the internal standard peak intensity (Ratio = I_analyte / I_IS).

• Construct the calibration curve: Plot the intensity ratio as a function of the analyte concentration.

• Perform linear regression: Fit a linear regression to the data points. The resulting equation (y = mx + c) will describe the relationship between the intensity ratio and the analyte concentration. The quality of the fit is typically assessed by the coefficient of determination (R²).

• Determine unknown concentrations: For a sample with an unknown analyte concentration, acquire its SERS spectrum under the same conditions, calculate the intensity ratio, and use the calibration curve to determine the concentration.

Applications in Drug Development

The use of 1-Decanethiol-d21 as an internal standard in SERS offers significant advantages for various applications in the field of drug development:

• Therapeutic Drug Monitoring (TDM): SERS can be employed for the rapid and sensitive quantification of drug levels in biological fluids.[2][3] The use of a deuterated internal standard can improve the accuracy of these measurements, which is critical for drugs with a narrow therapeutic index.

• Pharmacokinetic Studies: By enabling accurate quantification of drug concentrations over time, SERS with a reliable internal standard can be a valuable tool in pharmacokinetic studies.

• Quality Control: SERS can be used for the rapid screening and quantification of active pharmaceutical ingredients (APIs) in drug formulations.

• Detection of Illicit Drugs: The high sensitivity of SERS makes it suitable for the detection of trace amounts of illicit drugs.[4][5]

Conclusion

1-Decanethiol-d21 is a highly effective internal standard for quantitative SERS analysis. Its distinct Raman signature in a spectrally silent region allows for robust ratiometric measurements, significantly improving the accuracy and reproducibility of SERS-based quantification. The protocols and guidelines presented here provide a framework for researchers and scientists to implement this powerful technique in their work, particularly in the demanding field of drug development and analysis. The adaptability of this method to various SERS substrates and analytes underscores its broad potential in analytical chemistry.

References

• 1. A SERS study of the molecular structure of alkanethiol monolayers on Ag nanocubes in the presence of aqueous glucose - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the Potential of Chemically Matched Fragments as Internal Standards for Quantitative SERS with Panobinostat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Distance dependence of surface enhanced Raman scattering probed by alkanethiol self-assembled monolayers | Semantic Scholar [semanticscholar.org]
• 4. 1-Decanethiol | C10H21SH | CID 8917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-Decanethiol [webbook.nist.gov]

Application Notes and Protocols for 1-Decanethiol-d21 as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 1-Decanethiol-d21 as an internal standard in mass spectrometry (MS)-based quantitative analysis. This document is intended to guide analytical chemists and researchers in achieving accurate and precise quantification of volatile and semi-volatile thiols in various complex matrices.

Introduction: The Role of Internal Standards in Quantitative Mass Spectrometry

Quantitative analysis by mass spectrometry is susceptible to variations arising from sample preparation, instrument performance, and matrix effects. The use of an internal standard (IS) is a critical practice to compensate for these variations and ensure the accuracy and reliability of results. An ideal internal standard should be chemically and physically similar to the analyte of interest, not naturally present in the sample, and clearly distinguishable by the mass spectrometer.

Stable isotope-labeled compounds are considered the gold standard for internal standards in mass spectrometry. 1-Decanethiol-d21, the deuterated analog of 1-decanethiol (B86614), serves as an excellent internal standard for the quantification of 1-decanethiol and other structurally related volatile sulfur compounds. Its physicochemical properties closely mimic those of the non-labeled analyte, ensuring that it behaves similarly during sample extraction, derivatization, and chromatographic separation. The mass difference allows for its distinct detection by the mass spectrometer, enabling accurate ratiometric quantification.

Physicochemical Properties

A thorough understanding of the internal standard's properties is crucial for its effective application.

Property	1-Decanethiol	1-Decanethiol-d21
Molecular Formula	C₁₀H₂₂S	C₁₀HD₂₁S
Molecular Weight	174.35 g/mol	195.48 g/mol
CAS Number	143-10-2	239090-36-9
Boiling Point	~240 °C	Not available (expected to be similar to 1-Decanethiol)
Solubility	Insoluble in water; soluble in organic solvents	Insoluble in water; soluble in organic solvents

Principle of Internal Standardization using 1-Decanethiol-d21

The core principle of quantification using a stable isotope-labeled internal standard is the determination of the ratio of the analyte's signal to the internal standard's signal. Since a known amount of the internal standard is added to every sample, this ratio directly correlates with the analyte's concentration, while compensating for variations in sample handling and instrument response.

Caption: Principle of internal standardization workflow.

Application: Quantification of Volatile Thiols in Beverages

This protocol provides a general framework for the quantification of a target volatile thiol (e.g., 1-decanethiol) in a beverage matrix (e.g., wine, beer) using 1-Decanethiol-d21 as an internal standard with Gas Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol

1. Materials and Reagents

• 1-Decanethiol (analyte standard)

• 1-Decanethiol-d21 (internal standard)

• Methanol (HPLC grade)

• Dichloromethane (B109758) (DCM, HPLC grade)

• Anhydrous Sodium Sulfate (B86663)

• Sample Vials (20 mL headspace vials with screw caps (B75204) and septa)

• Micropipettes and tips

• Vortex mixer

• Centrifuge

2. Preparation of Standard Solutions

• Analyte Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1-decanethiol and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (100 µg/mL): Accurately weigh 1 mg of 1-Decanethiol-d21 and dissolve it in 10 mL of methanol.

• Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix (e.g., a model wine solution or a beverage known to be free of the analyte) with the analyte stock solution to achieve a concentration range relevant to the expected sample concentrations (e.g., 1, 5, 10, 50, 100 ng/mL).

3. Sample Preparation

• Pipette 10 mL of the beverage sample into a 20 mL headspace vial.

• Spike the sample with the 1-Decanethiol-d21 internal standard stock solution to a final concentration of 20 ng/mL.

• For calibration standards, use 10 mL of the prepared calibration standard solutions and spike with the internal standard as in step 2.

• Add 2 mL of dichloromethane (DCM) to each vial.

• Cap the vials tightly and vortex for 2 minutes to extract the thiols into the organic phase.

• Centrifuge the vials at 3000 rpm for 10 minutes to separate the layers.

• Carefully transfer the lower organic layer (DCM) to a clean 2 mL autosampler vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• The sample is now ready for GC-MS analysis.

Application Notes and Protocols for Advanced Characterization of 1-Decanethiol-d21 Self-Assembled Monolayers (SAMs)

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Decanethiol-d21 (CD₃(CD₂)₉SH) is a deuterated version of the common alkanethiol, 1-decanethiol, used to form highly ordered self-assembled monolayers (SAMs) on gold and other noble metal surfaces. The substitution of hydrogen with deuterium (B1214612) provides a unique isotopic label that is invaluable for a variety of advanced surface characterization techniques. In drug development, deuterated molecules are used to study metabolic pathways, enhance metabolic stability, and improve pharmacokinetic profiles.[1][2][3][4] These application notes provide an overview of advanced techniques to characterize 1-Decanethiol-d21 SAMs and detailed protocols for their implementation.

The primary advantage of using the fully deuterated alkyl chain is the ability to distinguish the SAM from adventitious hydrocarbon contamination and to leverage techniques sensitive to isotopic substitution, such as infrared spectroscopy, sum-frequency generation spectroscopy, and neutron reflectometry.

General Protocol for SAM Preparation

A consistent and high-quality SAM is crucial for reproducible characterization. The following is a general protocol for the preparation of 1-Decanethiol-d21 SAMs on gold substrates.

Materials and Reagents:

• Gold-coated substrates (e.g., gold-coated silicon wafers or glass slides)

• 1-Decanethiol-d21

• Anhydrous ethanol (B145695) (200 proof)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION ADVISED

• Tweezers for sample handling

• Clean glass vials with caps

• Dry nitrogen gas

• Sonicator

Protocol:

• Substrate Cleaning:

  • Immerse the gold substrates in piranha solution for 5-10 minutes to remove organic contaminants. (CAUTION: Piranha solution is extremely corrosive and reacts violently with organic materials. Handle with extreme care in a fume hood with appropriate personal protective equipment).

  • Rinse the substrates thoroughly with deionized water and then with ethanol.

  • Dry the substrates under a stream of dry nitrogen gas.

• SAM Formation:

  • Prepare a 1 mM solution of 1-Decanethiol-d21 in anhydrous ethanol.

  • Immediately immerse the clean, dry gold substrates into the thiol solution in clean glass vials.

  • To minimize oxidation, purge the vials with nitrogen before sealing.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Post-Assembly Rinsing and Drying:

  • Remove the substrates from the thiol solution with clean tweezers.

  • Rinse the SAM-coated substrates thoroughly with copious amounts of fresh ethanol to remove non-chemisorbed thiols.

  • Dry the substrates again under a gentle stream of dry nitrogen gas.

  • Store the prepared SAMs in a clean, dry environment, preferably under an inert atmosphere, until characterization.

Advanced Characterization Techniques

A multi-technique approach is often necessary to fully characterize the structure, composition, and properties of 1-Decanethiol-d21 SAMs.

X-ray Photoelectron Spectroscopy (XPS)

XPS is a surface-sensitive quantitative spectroscopic technique that provides information on the elemental composition, empirical formula, chemical state, and electronic state of the elements within a material.

Application:

• Confirming the presence of the deuterated decanethiol on the gold surface.

• Assessing the purity and cleanliness of the SAM.

• Determining the chemical state of the sulfur headgroup (thiolate vs. unbound thiol or oxidized species).

• Estimating the thickness of the monolayer.

Expected Results: The core-level binding energies for a 1-Decanethiol-d21 SAM on gold are expected to be very similar to those of its non-deuterated counterpart, as the isotopic substitution has a negligible effect on the electronic core levels.

Element	Core Level	Expected Binding Energy (eV)	Notes
C	1s	~285.0	A single peak corresponding to the C-C and C-D bonds in the alkyl chain.
S	2p	S 2p₃/₂: ~162.0, S 2p₁/₂: ~163.2	The S 2p₃/₂ peak at ~162.0 eV is characteristic of a thiolate species covalently bonded to the gold surface. Unbound thiols or oxidized sulfur species (sulfonates) would appear at higher binding energies (~164 eV and ~168 eV, respectively).[3][5][6]
Au	4f	Au 4f₇/₂: 84.0, Au 4f₅/₂: 87.7	Used for calibration of the binding energy scale.

Experimental Protocol for XPS:

• Sample Introduction: Mount the SAM-coated substrate on a sample holder and introduce it into the ultra-high vacuum (UHV) chamber of the XPS instrument.

• X-ray Source: Use a monochromatic Al Kα X-ray source (1486.6 eV).

• Analysis Area: Define the analysis area on the sample surface.

• Survey Scan: Acquire a survey spectrum (e.g., 0-1100 eV binding energy) to identify all elements present on the surface.

• High-Resolution Scans: Acquire high-resolution spectra for the C 1s, S 2p, and Au 4f regions to determine the chemical states and for quantitative analysis.

• Data Analysis:

  • Calibrate the binding energy scale by setting the Au 4f₇/₂ peak to 84.0 eV.

  • Fit the high-resolution spectra with appropriate functions (e.g., Gaussian-Lorentzian) to determine the binding energies, full width at half maximum (FWHM), and peak areas of the components.

  • Calculate the elemental composition from the peak areas using appropriate sensitivity factors.

Scanning Probe Microscopy (SPM): AFM and STM

Atomic Force Microscopy (AFM) and Scanning Tunneling Microscopy (STM) are powerful techniques for visualizing the surface topography of SAMs at the nanometer and atomic scale.

Application:

• AFM: To assess the large-scale uniformity, surface roughness, and presence of defects in the SAM. Can also be used to measure the thickness of the monolayer through techniques like nanoshaving.

• STM: To obtain high-resolution images of the molecular packing and lattice structure of the SAM on conductive substrates like gold.

Expected Results: The surface morphology of a well-formed 1-Decanethiol-d21 SAM is expected to be similar to that of a non-deuterated decanethiol SAM, characterized by a smooth, densely packed monolayer with characteristic defect structures such as pits and domain boundaries.[7]

Parameter	Technique	Expected Value	Notes
Surface Roughness (RMS)	AFM	< 0.5 nm	Over a 1x1 µm² area for a well-formed monolayer on an atomically flat gold substrate.
Monolayer Thickness	AFM (Nanoshaving)	~1.3 - 1.5 nm	The theoretical length of a decanethiol molecule is ~1.5 nm. The measured thickness can be slightly less due to the tilt angle of the molecules.
Lattice Structure	STM	(√3 × √3)R30° or c(4 × 2)	These are common packing structures for alkanethiol SAMs on Au(111), corresponding to a dense, ordered monolayer.[8]

Experimental Protocols:

AFM Protocol:

• Cantilever Selection: Use a soft silicon nitride cantilever with a sharp tip for contact mode or tapping mode imaging.

• Imaging Mode: Tapping mode is generally preferred for imaging soft organic layers to minimize sample damage.

• Imaging Parameters:

  • Scan Size: Start with larger scan sizes (e.g., 5x5 µm²) to assess overall uniformity and then zoom in to smaller areas (e.g., 500x500 nm²) for higher resolution.

  • Scan Rate: Use a slow scan rate (e.g., 0.5-1 Hz) for high-quality images.

  • Set Point: Optimize the tapping amplitude setpoint to maintain gentle tip-sample interaction.

• Data Analysis: Use the instrument's software to measure surface roughness (RMS) and visualize surface features.

STM Protocol:

• Tip Preparation: Use a sharp, mechanically cut Pt/Ir tip.

• Tunneling Conditions:

  • Bias Voltage: Typically in the range of -1 V to +1 V.

  • Tunneling Current: Typically in the range of 20-200 pA. These parameters may need to be optimized to achieve stable imaging of the insulating alkyl chains.[7]

• Imaging Environment: STM can be performed in ambient conditions, in liquid, or in UHV. For the highest resolution, UHV is preferred.

• Data Analysis: Analyze the images to identify the molecular packing arrangement and measure lattice parameters. Fourier transforms of the images can help in identifying the lattice symmetry.

Contact Angle Goniometry

Contact angle goniometry is used to determine the wettability of a surface, which provides information about the terminal functionality and packing density of the SAM.

Application:

• To assess the hydrophobicity of the SAM, which is indicative of a well-ordered monolayer with the deuterated methyl (CD₃) groups exposed at the surface.

• To evaluate the quality and uniformity of the SAM. Contact angle hysteresis (the difference between the advancing and receding contact angles) can provide information about surface heterogeneity and roughness.[9]

Expected Results: A well-ordered 1-Decanethiol-d21 SAM should exhibit a hydrophobic surface, similar to its non-deuterated counterpart.

Measurement	Expected Value	Notes
Advancing Contact Angle (Water)	~110-112°	A high advancing contact angle indicates a low-energy, hydrophobic surface consistent with a dense packing of alkyl chains.
Receding Contact Angle (Water)	~100-105°	The receding contact angle is also expected to be high.
Contact Angle Hysteresis	< 10°	A low hysteresis is indicative of a smooth and chemically homogeneous surface.[10]

Experimental Protocol for Contact Angle Goniometry:

• Instrument Setup: Use a contact angle goniometer equipped with a high-resolution camera and a precision liquid dispensing system.

• Droplet Application: Place a small droplet (e.g., 5 µL) of high-purity water on the SAM surface.

• Advancing and Receding Angles:

  • Advancing Angle: Slowly add more liquid to the droplet, causing the contact line to advance. Measure the contact angle just as the contact line begins to move.

  • Receding Angle: Slowly withdraw liquid from the droplet, causing the contact line to recede. Measure the contact angle just before the contact line moves.

• Data Analysis: Record at least five measurements at different locations on the sample to obtain an average and standard deviation for both advancing and receding angles. Calculate the contact angle hysteresis.

Vibrational Spectroscopy: RAIRS and SFG

Reflection-Absorption Infrared Spectroscopy (RAIRS) and Sum-Frequency Generation (SFG) spectroscopy are powerful techniques for probing the vibrational modes of molecules in a SAM, providing information on their chemical composition, orientation, and conformational order. The use of 1-Decanethiol-d21 is particularly advantageous for these techniques.

Application:

• Isotopic Labeling: The C-D stretching vibrations of the deuterated alkyl chain appear in a spectral region (~2070-2200 cm⁻¹) that is free from the C-H stretching vibrations (~2800-3000 cm⁻¹) of adventitious hydrocarbon contamination. This allows for unambiguous identification of the SAM.

• Molecular Orientation and Order: The intensities of the symmetric and asymmetric C-D stretching modes can be used to determine the conformational order (gauche vs. trans) and the average tilt angle of the alkyl chains.

Expected Results: For a well-ordered, all-trans 1-Decanethiol-d21 SAM, the RAIRS and SFG spectra in the C-D stretching region will be dominated by specific vibrational modes.

Vibrational Mode	Expected Frequency (cm⁻¹)	Notes
d⁺(CD₂) - sym stretch	~2090	A strong peak in the SFG spectrum of a well-ordered SAM.
d⁻(CD₂) - asym stretch	~2195	Weak or absent in the SFG spectrum of a highly ordered SAM due to symmetry constraints.
r⁺(CD₃) - sym stretch	~2075	A prominent peak in the SFG spectrum, sensitive to the orientation of the terminal methyl group.
r⁻(CD₃) - asym stretch	~2225	Its intensity relative to the symmetric stretch provides information about the tilt of the methyl group.

Experimental Protocols:

RAIRS Protocol:

• Instrument: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with a RAIRS accessory and a sensitive detector (e.g., MCT).

• Setup: The infrared beam is directed at the sample at a high angle of incidence (grazing angle, typically 80-85°). A polarizer is used to select p-polarized light, which has a significant electric field component perpendicular to the surface.

• Reference Spectrum: A reference spectrum is typically collected from a clean, bare gold substrate or a gold substrate coated with a fully deuterated alkanethiol of a different chain length.

• Sample Spectrum: The spectrum of the 1-Decanethiol-d21 SAM is then collected.

• Data Analysis: The absorbance spectrum is calculated as -log(R/R₀), where R is the reflectivity of the SAM-coated surface and R₀ is the reflectivity of the reference.

SFG Protocol:

• Laser System: An SFG spectrometer typically uses a picosecond or femtosecond laser system that generates a fixed-wavelength visible beam and a tunable infrared (IR) beam.

• Measurement: The visible and IR beams are overlapped spatially and temporally at the sample surface. The generated sum-frequency signal is detected.

• Spectral Acquisition: The intensity of the SFG signal is recorded as the IR wavelength is scanned over the vibrational resonances of the C-D stretching modes.

• Data Analysis: The SFG spectrum is analyzed by fitting the peaks to Lorentzian line shapes to determine the frequencies, amplitudes, and phases of the vibrational modes. This information can then be used to model the orientation and order of the molecules in the SAM.[5]

Workflow and Signaling Pathway Diagrams

Conclusion

The advanced characterization of 1-Decanethiol-d21 SAMs provides a comprehensive understanding of their structure, order, and surface properties. The use of a deuterated alkyl chain is a powerful tool, particularly for vibrational spectroscopies, as it allows for the unambiguous identification of the SAM and detailed analysis of its molecular conformation and orientation. The protocols outlined in these application notes provide a starting point for researchers to obtain high-quality, reproducible data for these important surface modifications. The insights gained from these characterization techniques are crucial for the development of applications ranging from biosensors and molecular electronics to fundamental studies of interfacial phenomena relevant to drug development.

References

• 1. rsc.org [rsc.org]
• 2. Surface Coverage and Structure of Mixed DNA/Alkylthiol Monolayers on Gold: Characterization by XPS, NEXAFS, and Fluorescence Intensity Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. osti.gov [osti.gov]
• 6. Quantitative evaluation of perfluorinated alkanethiol molecular order on gold surfaces - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Figure 1 from In The Direction of Perfect Design of Self-Assembled Monolayers: Scanning Tunneling Microscopy Study of SAMs Made of Decanethiol on Au(111) | Semantic Scholar [semanticscholar.org]
• 8. Self-assembled monolayers of alkanethiols on Au(111): surface structures, defects and dynamics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. The relative importance of contact-angle hysteresis and work of adhesion on droplet “roll-off” or sliding angles - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. Mixed self-assembled monolayers of alkanethiolates on ultrasmooth gold do not exhibit contact-angle hysteresis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1-Decanethiol-d21 in Surface Oxidation Prevention

For Researchers, Scientists, and Drug Development Professionals

Introduction

The self-assembly of alkanethiols on noble metal and semiconductor surfaces to form dense, ordered self-assembled monolayers (SAMs) is a well-established technique for surface functionalization and protection.[1][2][3] These monolayers provide a robust barrier against environmental factors, thereby preventing surface oxidation and corrosion.[4][5][6][7] 1-Decanethiol is a commonly used alkanethiol for forming such protective layers. This document details the application and protocols for a deuterated variant, 1-Decanethiol-d21, and explores its enhanced role in preventing surface oxidation. The complete deuteration of the alkyl chain is hypothesized to improve the stability and longevity of the SAM, offering superior protection for sensitive substrates used in research, diagnostics, and drug development.

The Role of Deuteration in Enhancing Surface Protection: A Mechanistic Insight

The enhanced stability of 1-Decanethiol-d21 SAMs is predicated on the kinetic isotope effect (KIE).[8] The substitution of hydrogen with its heavier isotope, deuterium, results in a stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. This is due to the lower zero-point energy of the C-D bond. Consequently, a greater activation energy is required to cleave a C-D bond.

Oxidative degradation of alkanethiol SAMs can be initiated by the abstraction of a hydrogen atom from the alkyl chain. By replacing all 21 hydrogen atoms with deuterium, 1-Decanethiol-d21 offers increased resistance to such oxidative degradation pathways. This enhanced stability is expected to translate into a longer lifetime and superior protective performance of the SAM, especially in harsh chemical or electrochemical environments.

Quantitative Data Summary

The following table summarizes hypothetical comparative data for SAMs formed from 1-Decanethiol and its deuterated analog, 1-Decanethiol-d21, on a gold substrate. This data illustrates the potential improvements in stability and protective properties afforded by deuteration.

Parameter	1-Decanethiol SAM	1-Decanethiol-d21 SAM	Method of Analysis
Corrosion Current Density (Icorr)	8.78 µA/cm²	5.12 µA/cm² (Hypothetical)	Potentiodynamic Polarization
SAM Thermal Desorption Temperature	~450 K	>450 K (Hypothetical)	Thermal Desorption Spectroscopy
Electrochemical Stability Window	-1.0 V to +0.8 V vs. Ag/AgCl	-1.2 V to +1.0 V vs. Ag/AgCl (Hypothetical)	Cyclic Voltammetry
Oxidative Degradation Rate	X	< X (Hypothetical)	X-ray Photoelectron Spectroscopy (XPS)
Water Contact Angle	124°	124°	Goniometry

Note: The data for 1-Decanethiol-d21 is illustrative and based on the theoretical advantages conferred by the kinetic isotope effect. Experimental verification is required.

Experimental Protocols

Protocol 1: Preparation of Self-Assembled Monolayers (SAMs)

This protocol describes the formation of 1-Decanethiol-d21 SAMs on a gold substrate.

Materials:

• Gold-coated substrate (e.g., gold-sputtered silicon wafer or glass slide)

• 1-Decanethiol-d21

• Absolute Ethanol (B145695) (200 proof)

• Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION IS ADVISED

• Deionized water (18 MΩ·cm)

• Nitrogen gas (high purity)

• Glass beakers and petri dishes

Procedure:

• Substrate Cleaning:

  • Immerse the gold substrate in piranha solution for 5-10 minutes to remove organic contaminants. Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

  • Rinse the substrate thoroughly with deionized water.

  • Rinse with absolute ethanol.

  • Dry the substrate under a gentle stream of high-purity nitrogen gas.

• SAM Formation:

  • Prepare a 1 mM solution of 1-Decanethiol-d21 in absolute ethanol in a clean glass beaker.

  • Immediately immerse the clean, dry gold substrate into the thiol solution.

  • Seal the beaker to minimize solvent evaporation and contamination.

  • Allow the self-assembly to proceed for 18-24 hours at room temperature.[3]

• Post-Assembly Rinsing and Drying:

  • Remove the substrate from the thiol solution.

  • Rinse the substrate thoroughly with absolute ethanol to remove non-chemisorbed molecules.

  • Dry the substrate again under a gentle stream of high-purity nitrogen gas.

  • Store the SAM-coated substrate in a clean, dry environment, preferably under an inert atmosphere.

Protocol 2: Evaluation of SAM Stability using X-ray Photoelectron Spectroscopy (XPS)

This protocol outlines the use of XPS to assess the oxidative stability of the 1-Decanethiol-d21 SAM.

Equipment:

• X-ray Photoelectron Spectrometer with a monochromatic Al Kα X-ray source.

Procedure:

• Initial Characterization:

  • Introduce the freshly prepared 1-Decanethiol-d21 SAM into the XPS analysis chamber.

  • Acquire a survey spectrum to identify the elemental composition of the surface.

  • Acquire high-resolution spectra for the C 1s, S 2p, and Au 4f regions. The S 2p spectrum should show a doublet at approximately 162 eV, characteristic of a thiolate bond to gold.

• Controlled Oxidation:

  • Expose the SAM to an oxidative environment (e.g., controlled exposure to air, ozone, or an electrochemical potential).

• Post-Oxidation Analysis:

  • Re-introduce the oxidized SAM into the XPS chamber.

  • Acquire high-resolution S 2p spectra. The appearance of new peaks at higher binding energies (typically around 168 eV) indicates the oxidation of the sulfur headgroup to sulfonate species.

  • Compare the intensity of the sulfonate peak to the thiolate peak before and after oxidation to quantify the extent of oxidative damage. A lower sulfonate-to-thiolate ratio for the 1-Decanethiol-d21 SAM compared to a non-deuterated SAM under the same oxidative stress would confirm its enhanced stability.

Visualizations

Caption: Experimental workflow for the preparation and analysis of 1-Decanethiol-d21 SAMs.

Caption: Logical diagram illustrating the enhanced stability of 1-Decanethiol-d21 SAMs.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. researchgate.net [researchgate.net]
• 3. if.tugraz.at [if.tugraz.at]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nbinno.com [nbinno.com]
• 8. Kinetic isotope effect - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

optimizing deposition parameters for high-quality 1-Decanethiol-d21 monolayers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Decanethiol-d21 to create high-quality self-assembled monolayers (SAMs).

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters influencing the quality of 1-Decanethiol-d21 SAMs?

The formation of high-quality 1-Decanethiol-d21 SAMs is a multi-faceted process. Key parameters that significantly impact the ordering, density, and stability of the monolayer include:

• Substrate Quality: The cleanliness and atomic smoothness of the gold (Au) substrate are paramount.

• Solvent Choice: The solvent used to dissolve the 1-Decanethiol-d21 can affect the solubility and adsorption kinetics, thereby influencing the final monolayer structure.[1]

• Thiol Concentration: The concentration of the thiol solution can influence the initial growth rate and final surface coverage.[2]

• Immersion Time: The duration of substrate exposure to the thiol solution is critical for achieving a well-ordered and densely packed monolayer. Longer assembly times generally lead to better packing.[3]

• Temperature: The deposition temperature can affect the kinetics of self-assembly and the final structure of the monolayer. Higher temperatures can lead to larger domains of well-ordered structures.[4]

• Purity of Materials: The purity of the 1-Decanethiol-d21 and the solvent is crucial to prevent the incorporation of contaminants into the monolayer.

• Environmental Conditions: Exposure to ambient air can lead to oxidation of the thiol monolayer, which can alter its structure and stability.[5][6]

Q2: How does the choice of solvent affect the quality of the SAM?

The solvent plays a crucial role in the self-assembly process. Studies have shown that highly dense and well-ordered dodecanethiol SAMs can be prepared from an ethanol-water mixture or from the neat dodecanethiol liquid.[1] The solvent's properties, such as polarity and its interaction with both the thiol and the substrate, can influence the packing density and ordering of the final monolayer.

Q3: What is the optimal immersion time for forming a high-quality monolayer?

While the ideal immersion time can vary based on other parameters, a general guideline is to allow for an extended period, typically 24 to 48 hours, to ensure the formation of a well-ordered, densely packed monolayer.[3] Shorter immersion times may result in incomplete or disordered monolayers.

Q4: My decanethiol monolayer appears unstable under ambient conditions. Why is this happening and how can I improve its stability?

Alkanethiol SAMs on gold can be susceptible to oxidation when exposed to air, leading to a decrease in density and stability.[5][6] The sulfur headgroup can oxidize, altering the molecule's interaction with the gold surface. To mitigate this, it is advisable to handle and store samples under an inert atmosphere (e.g., nitrogen or argon) whenever possible. While oxidized decanethiol monolayers may show a different, stable structure, this may not be desirable for all applications.[6]

Troubleshooting Guide

Problem	Possible Causes	Recommended Solutions
Poor Monolayer Quality (Low Density, Disordered)	- Contaminated substrate- Impure thiol or solvent- Suboptimal solvent choice- Insufficient immersion time- Incorrect thiol concentration	- Ensure rigorous substrate cleaning (e.g., piranha solution, UV/ozone).- Use high-purity 1-Decanethiol-d21 and anhydrous solvents.- Experiment with different solvents, such as ethanol (B145695) or ethanol/water mixtures.[1]- Increase the immersion time to 24-48 hours.[3]- Optimize the thiol concentration, typically around 1 mM.[7]
Presence of Defects (e.g., Pinholes, Vacancy Islands)	- Incomplete monolayer formation- Contaminants on the substrate- Rapid deposition rate	- Increase immersion time to allow for molecular rearrangement and defect annealing.- Thoroughly clean the substrate prior to deposition.- Consider a two-step deposition process or annealing the sample post-deposition.
Inconsistent Results Between Experiments	- Variation in substrate preparation- Inconsistent environmental conditions (temperature, humidity)- Degradation of thiol solution	- Standardize the substrate cleaning and preparation protocol.- Control the deposition environment as much as possible.- Prepare fresh thiol solutions for each experiment.
Oxidation of the Monolayer	- Exposure to ambient air	- Minimize exposure of the SAM to air.[6]- Handle and store samples under an inert atmosphere (e.g., in a desiccator with nitrogen backfill).

Experimental Protocols

Protocol 1: Preparation of Gold Substrates

A clean and smooth gold surface is critical for the formation of a high-quality SAM.

• Substrate Selection: Use gold films evaporated on a suitable substrate (e.g., silicon wafers with a chromium or titanium adhesion layer).

• Solvent Cleaning: Sonicate the gold substrate in a sequence of solvents such as acetone, isopropanol, and ethanol (5-10 minutes each) to remove organic contaminants.

• Drying: Dry the substrate under a stream of dry nitrogen gas.

• Oxidative Cleaning (Optional but Recommended):

  • UV/Ozone Treatment: Expose the substrate to a UV/ozone cleaner for 10-20 minutes to remove residual organic contaminants.

  • Piranha Solution: For a more aggressive clean, immerse the substrate in a freshly prepared piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 5-10 minutes. Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

• Final Rinse and Dry: Thoroughly rinse the substrate with ultrapure water and then ethanol. Dry completely with a stream of dry nitrogen. The substrate is now ready for immediate use.

Protocol 2: Formation of 1-Decanethiol-d21 Monolayer

• Solution Preparation: Prepare a 1 mM solution of 1-Decanethiol-d21 in a high-purity solvent (e.g., anhydrous ethanol). Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.

• Immersion: Immediately immerse the freshly cleaned gold substrate into the thiol solution. To minimize exposure to air, it is recommended to backfill the container with an inert gas like dry nitrogen before sealing.

• Self-Assembly: Allow the self-assembly to proceed for 24-48 hours at room temperature.[3] Longer immersion times generally result in a more ordered and densely packed monolayer.

• Rinsing: After the immersion period, remove the substrate from the solution with clean tweezers and rinse it thoroughly with the pure solvent (e.g., ethanol) to remove any non-chemisorbed molecules.

• Drying: Dry the substrate with a gentle stream of dry nitrogen gas.

• Storage: Store the prepared SAMs in a clean, dry environment, preferably under an inert atmosphere to prevent contamination and oxidation.

Data Presentation

Table 1: Influence of Solvent on the Quality of Dodecanethiol SAMs

The following table summarizes the effect of different solvents on the quality of dodecanethiol SAMs, as investigated by cyclic voltammetry (CV) and electrochemical impedance spectroscopy (EIS). Lower capacitance and higher charge transfer resistance generally indicate a more densely packed and defect-free monolayer.

Solvent	Dielectric Constant	Capacitance (μF/cm²)	Charge Transfer Resistance (kΩ·cm²)	Monolayer Quality
Ethanol-Water (1:1 v/v)	-	Low	High	High
Neat Dodecanethiol	-	Low	High	High
Ethanol	24.3	Moderate	Moderate	Good
Acetonitrile	37.5	High	Low	Poor
N,N-dimethylformamide	36.7	High	Low	Poor
Acetone	20.7	High	Low	Poor
Tetrahydrofuran	7.6	High	Low	Poor
Toluene	2.4	High	Low	Poor
Tetrachloromethane	2.2	High	Low	Poor

Data adapted from a study on dodecanethiol, which is structurally similar to 1-decanethiol (B86614) and provides a good qualitative comparison.[1]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. if.tugraz.at [if.tugraz.at]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. apps.dtic.mil [apps.dtic.mil]

strategies to prevent oxidative damage to 1-Decanethiol-d21

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the strategies to prevent oxidative damage to 1-Decanethiol-d21. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1-Decanethiol-d21, and why is it susceptible to oxidative damage?

A1: 1-Decanethiol-d21 is a deuterated long-chain alkylthiol. The thiol group (-SH) in its structure is susceptible to oxidation, a process that can be accelerated by exposure to air (oxygen), light, metal ions, and basic pH conditions. The primary oxidation product is the corresponding disulfide (1,1'-didecyldisulfane-d42). This oxidation can significantly impact experiments where the free thiol is required, such as in the formation of self-assembled monolayers (SAMs) on gold surfaces.

Q2: How does the deuteration in 1-Decanethiol-d21 affect its stability against oxidation?

A2: The deuteration is on the alkyl chain (the "d21" indicates 21 deuterium (B1214612) atoms). While the primary kinetic isotope effect (KIE) would be observed if the hydrogen on the sulfur atom were replaced with deuterium, the deuteration of the alkyl chain can still have a secondary kinetic isotope effect. This effect is generally smaller but is expected to slightly decrease the rate of oxidation compared to the non-deuterated 1-Decanethiol, thereby enhancing its stability.

Q3: What are the ideal storage conditions for 1-Decanethiol-d21 to minimize oxidation?

A3: To ensure the chemical and isotopic purity of 1-Decanethiol-d21, it is crucial to store it under conditions that minimize exposure to oxygen and moisture.[1][2] For long-term storage, it is recommended to store the compound in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), at low temperatures (refrigerated at 2-8°C or frozen), and protected from light by using an amber vial.[1][2][3][4]

Troubleshooting Guides

Issue 1: Inconsistent or Poor-Quality Self-Assembled Monolayer (SAM) Formation

Symptoms:

• Variable contact angle measurements.

• Incomplete surface coverage observed by techniques like Atomic Force Microscopy (AFM) or Scanning Tunneling Microscopy (STM).

• Poor electrochemical blocking behavior of the SAM.

Possible Cause:

• Oxidation of 1-Decanethiol-d21: The presence of disulfides in the thiol solution can disrupt the packing and ordering of the SAM.[5]

Troubleshooting Steps:

• Use High-Purity 1-Decanethiol-d21: Ensure you are starting with a high-quality reagent with minimal disulfide content. If the purity is uncertain, consider purifying the thiol before use.

• Degas Solvents: Before preparing the thiol solution, thoroughly degas the solvent (e.g., ethanol) by bubbling with an inert gas like argon or nitrogen for at least 30 minutes to remove dissolved oxygen.[5]

• Work Under an Inert Atmosphere: Whenever possible, handle the pure thiol and the prepared solution in a glove box or under a gentle stream of inert gas.[6]

• Minimize Headspace: When preparing the SAM, use a container that minimizes the headspace above the solution to reduce the amount of trapped oxygen. Backfill the container with an inert gas before sealing.

• Fresh Solutions: Prepare the 1-Decanethiol-d21 solution immediately before use. Avoid storing thiol solutions for extended periods.

Issue 2: Unexpected Peaks in Analytical Data (e.g., NMR, Mass Spectrometry)

Symptoms:

• Appearance of a peak corresponding to the disulfide of 1-Decanethiol-d21 in mass spectrometry.

• Complex multiplets or unexpected signals in the ¹H NMR spectrum (if residual protons are present) or ²H NMR, suggesting the presence of impurities.

Possible Cause:

• Oxidative Degradation During Sample Preparation or Analysis: The compound may be oxidizing during handling in air or in the presence of non-degassed solvents.

Troubleshooting Steps:

• Use Degassed Solvents: For all analytical preparations, use solvents that have been purged with an inert gas.

• Inert Atmosphere Handling: Prepare samples for analysis in a glove box or under an inert atmosphere to minimize air exposure.

• Check for Metal Contamination: Trace metal ions can catalyze thiol oxidation. Ensure all glassware is thoroughly cleaned to remove any metal residues.

• Consider an Antioxidant: For applications where it will not interfere with the downstream process, consider adding a small amount of a thiol-free antioxidant like Tris(2-carboxyethyl)phosphine (TCEP) to the solution. TCEP is effective over a wide pH range and is more stable than dithiothreitol (B142953) (DTT).[7]

Data Presentation

Parameter	Recommended Condition	Rationale
Storage Temperature	2-8°C (refrigerated) or -20°C (frozen)	Slows down the rate of oxidation.[2][3]
Storage Atmosphere	Inert gas (Argon or Nitrogen)	Prevents contact with oxygen.[1][2]
Container	Tightly sealed amber vial	Protects from moisture and light.[1]
Solvent for SAMs	High-purity, anhydrous, and degassed (e.g., 200 proof ethanol)	Minimizes dissolved oxygen and water which can interfere with SAM formation.[5]
Handling Environment	Fume hood or glove box with inert atmosphere capabilities	Minimizes exposure to atmospheric oxygen.[6]

Experimental Protocols

Protocol 1: Preparation of an Oxidation-Resistant 1-Decanethiol-d21 Solution for SAM Formation

This protocol is adapted from best practices for forming high-quality self-assembled monolayers.

Materials:

• 1-Decanethiol-d21

• High-purity, anhydrous ethanol (B145695) (200 proof)

• Argon or Nitrogen gas with a regulator and tubing

• Clean, dry glass vial with a septum-lined cap

• Syringes and needles

Procedure:

• Solvent Degassing: In a clean, dry flask, sparge the required volume of ethanol with argon or nitrogen gas for at least 30 minutes.

• Thiol Preparation: If the 1-Decanethiol-d21 is in a sealed vial, carefully puncture the septum with a needle connected to a gentle stream of inert gas to create a positive pressure.

• Solution Preparation: Using a clean, dry syringe, withdraw the desired amount of 1-Decanethiol-d21 and inject it into the vial containing the degassed ethanol.

• Mixing: Gently swirl the vial to ensure the thiol is fully dissolved.

• Storage (Short-Term): If the solution is not for immediate use, maintain a positive pressure of inert gas in the headspace of the vial and store it in a cool, dark place for no longer than a few hours.

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. labinsights.nl [labinsights.nl]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. goldbio.com [goldbio.com]

improving the structural order and packing of 1-Decanethiol-d21 SAMs

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the structural order and packing of 1-Decanethiol-d21 self-assembled monolayers (SAMs).

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the formation of high-quality 1-Decanethiol-d21 SAMs.

Issue 1: Low Contact Angle or Hydrophilic Surface After SAM Formation

• Question: I've formed a 1-Decanethiol-d21 SAM on my gold substrate, but the water contact angle is much lower than expected, indicating a hydrophilic surface. What could be the cause?

• Answer: A lower-than-expected contact angle suggests incomplete SAM formation, a disordered monolayer, or contamination. Several factors could be responsible:

  • Incomplete Monolayer: The immersion time may have been too short. While self-assembly begins rapidly, achieving a highly ordered and densely packed monolayer often requires longer incubation times, typically 24-48 hours.

  • Contamination: The gold substrate, solvent, or the thiol itself may be contaminated. The presence of silanes, poly(dimethylsiloxane) (PDMS), or iodine in the lab environment can lead to significant contamination. Ensure all glassware is rigorously cleaned; using piranha solution is an effective method for cleaning glass containers.

  • Oxidation: The gold-thiolate bond can be susceptible to oxidation, especially when exposed to ambient light and air, which can compromise the SAM's quality and structure.[1] It's crucial to minimize the SAM-coated substrate's exposure to air and light.[1] Storing samples under an inert gas like nitrogen can mitigate this issue.

  • Substrate Quality: The roughness of the gold substrate can impact the ordering of the SAM. Atomically flat gold surfaces, such as those on mica, generally yield more ordered monolayers.

Issue 2: High Defect Density in the SAM

• Question: My AFM or STM images show a high density of defects, such as pinholes and vacancy islands. How can I reduce these?

• Answer: Defect formation is a known phenomenon in alkanethiol SAMs on gold. Here are some strategies to minimize them:

  • Optimize Immersion Time: While short immersion times can lead to incomplete monolayers, very long immersion times (several days) can sometimes lead to a decrease in defects.[2]

  • Thermal Annealing: Post-deposition annealing can improve the structural order of the SAM. However, be aware that heating can also cause desorption. The thermal stability of alkanethiol SAMs is generally limited to around 400 K. Above this temperature, molecules may start to desorb as disulfides.

  • Solvent Choice: The choice of solvent can influence the formation kinetics and the final structure of the SAM.[2][3] Ethanol (B145695) is the most common and generally recommended solvent due to its purity, low cost, and ability to solvate a wide range of alkanethiols.[2] However, some studies suggest that non-polar solvents might alter the formation process, though they may result in less organized SAMs.[2]

  • Solution Temperature: Increasing the temperature of the thiol solution during SAM formation can lead to larger ordered domains. For instance, preparing decanethiol SAMs at 60°C has been shown to result in larger ordered domains of the c(4 × 2) superlattice.[4]

Issue 3: Inconsistent Results Between Experiments

• Question: I'm getting significant variability in the quality of my SAMs from one experiment to the next. How can I improve reproducibility?

• Answer: Inconsistency often points to subtle variations in the experimental protocol. To improve reproducibility:

  • Standardize Substrate Preparation: Ensure your substrate cleaning procedure is consistent for every experiment.

  • Control the Environment: Prepare your SAMs in a clean environment, avoiding contaminants like silanes or PDMS.

  • Use Fresh Solutions: Prepare fresh thiol solutions for each experiment to avoid degradation or contamination of the stock solution.

  • Minimize Oxygen Exposure: To ensure the highest quality films, exposure to oxygen during the self-assembly process should be minimized. This can be achieved by reducing the headspace above the thiol solution in your container and backfilling with an inert gas like nitrogen.

  • Consistent Rinsing and Drying: After immersion, rinse the substrate thoroughly with the same solvent (e.g., ethanol) to remove non-chemisorbed molecules and then dry with a stream of dry nitrogen.

Quantitative Data Summary

The following tables summarize key quantitative data related to the formation and characterization of alkanethiol SAMs.

Table 1: Influence of Preparation Conditions on SAM Structure

Parameter	Condition	Observation	Reference
Solution Temperature	Room Temperature	c(4 × 2) superlattice is less prominent.	[4]
Solution Temperature	60°C	Formation of large, ordered domains of the c(4 × 2) superlattice.	[4]
Solution Temperature	70°C	Formation of a new striped phase with a (4√3×2√3)R30° unit cell.	[4]
Solvent (for Octanethiol)	Ethanol at 50°C	Closely packed, well-ordered SAMs with long-range order.	[3]
Solvent (for Octanethiol)	Toluene at 50°C	Mixture of ordered and striped phases.	[3]
Immersion Time	> 18 hours	Properties of the SAM do not change significantly.	[2]
Immersion Time	> 7 days	A decrease in SAM defects has been suggested.	[2]

Table 2: Characterization Data for Alkanethiol SAMs

Characterization Technique	Parameter Measured	Typical Value/Observation for Well-Ordered SAMs	Reference
Contact Angle Goniometry	Water Contact Angle	Increased hydrophobicity, leading to higher contact angles.	[5]
Thermal Desorption Spectroscopy	Desorption Temperature	Desorption of disulfides from a well-defined SAM occurs around 400 K.	[6]
X-ray Photoelectron Spectroscopy (XPS)	S 2p Peak Shift	A significant shift in the S 2p peak compared to free thiol indicates chemisorption.	[5]
Atomic Force Microscopy (AFM)	Surface Roughness	A slight increase in average surface roughness with increasing SAM growth time.	[7]

Key Experimental Protocols

Below are detailed methodologies for the preparation and characterization of 1-Decanethiol-d21 SAMs.

Protocol 1: Preparation of 1-Decanethiol-d21 SAMs on Gold

This protocol outlines the steps for forming a high-quality SAM from a solution.

• Substrate Preparation:

  • Use gold-coated substrates (e.g., gold on mica or silicon).

  • Clean the substrates immediately before use. A common method is to rinse with high-purity ethanol and then dry with a stream of dry nitrogen. For more rigorous cleaning, UV-ozone treatment can be employed.

• Thiol Solution Preparation:

  • Prepare a 1 mM solution of 1-Decanethiol-d21 in high-purity, 200-proof ethanol.[2]

  • Use clean glass or polypropylene (B1209903) containers. If using glass, ensure it is thoroughly cleaned (e.g., with piranha solution, taking extreme safety precautions).

  • Prepare enough solution to fully immerse the substrates.

• Self-Assembly:

  • Immerse the cleaned gold substrates into the thiol solution. Handle the substrates with clean tweezers.

  • To minimize oxidation, reduce the headspace in the container and backfill with dry nitrogen gas before sealing.

  • Allow the self-assembly to proceed for 24-48 hours at room temperature for optimal monolayer packing.

• Rinsing and Drying:

  • After immersion, remove the substrate from the solution with tweezers.

  • Rinse the substrate thoroughly with fresh, high-purity ethanol for 10-15 seconds to remove any physisorbed molecules.

  • Dry the substrate with a gentle stream of dry nitrogen gas.

• Storage:

  • For immediate use, plan experiments accordingly.

  • For short-term storage, place the samples in a clean petri dish or desiccator and backfill with dry nitrogen.

  • SAMs can oxidize over time, so minimizing the time between preparation and use is recommended.

Visualized Workflows and Relationships

The following diagrams illustrate key processes and relationships in the formation of 1-Decanethiol-d21 SAMs.

Caption: Workflow for the preparation of 1-Decanethiol-d21 SAMs.

Caption: Troubleshooting logic for common SAM formation issues.

References

• 1. researchgate.net [researchgate.net]
• 2. if.tugraz.at [if.tugraz.at]
• 3. scholarworks.bwise.kr [scholarworks.bwise.kr]
• 4. researchgate.net [researchgate.net]
• 5. mosaic.messiah.edu [mosaic.messiah.edu]
• 6. Characterization of alkanethiol self-assembled monolayers on gold by thermal desorption spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Long-Term Stability of 1-Decanethiol-d21 on Various Substrates

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the long-term stability of 1-Decanethiol-d21 self-assembled monolayers (SAMs). The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the long-term stability of 1-Decanethiol-d21 SAMs?

A1: The long-term stability of alkanethiol SAMs, including 1-Decanethiol-d21, is primarily influenced by a combination of environmental and substrate-related factors. These include:

• Atmospheric Conditions: Exposure to ambient air, particularly ozone and UV light, is a major cause of degradation through oxidation of the sulfur headgroup.[1][2] Storing samples in an inert environment (e.g., under nitrogen or argon) can significantly enhance stability.

• Temperature: Elevated temperatures can lead to desorption of the thiol molecules from the substrate surface.[3] The thermal stability varies depending on the substrate and the packing density of the monolayer.

• Substrate Material and Quality: The type of substrate (e.g., gold, silver, copper, silicon) and its surface characteristics, such as crystallinity and roughness, play a crucial role. Highly crystalline and smooth surfaces generally promote the formation of more stable and well-ordered SAMs.[2]

• Alkyl Chain Length: While the focus here is on 1-Decanethiol-d21, it is a general principle that longer alkyl chains lead to more stable SAMs due to increased van der Waals interactions between adjacent molecules, resulting in a more densely packed and robust monolayer.[1]

Q2: How does the deuteration of the alkyl chain in 1-Decanethiol-d21 potentially affect its stability compared to non-deuterated 1-Decanethiol?

A2: Currently, there is a lack of direct studies in the scientific literature focusing specifically on the long-term stability of the deuterated alkyl chain of 1-Decanethiol-d21. However, we can infer potential effects based on general knowledge of isotope effects:

• Vibrational Frequencies: The C-D bond has a lower vibrational frequency than the C-H bond. This difference can influence reaction kinetics, although the impact on the primary degradation pathways of alkanethiol SAMs (which mainly involve the sulfur headgroup) is not well-documented.

• Intermolecular Interactions: Deuteration can subtly alter the van der Waals interactions between alkyl chains, which might affect the packing density and, consequently, the stability of the monolayer.

• Resistance to H-Abstraction: C-D bonds are stronger than C-H bonds, making them more resistant to abstraction by radicals. If radical-mediated degradation of the alkyl chain were a significant pathway, deuteration could potentially enhance stability.

Further research is needed to quantify the specific effects of deuteration on the long-term stability of alkanethiol SAMs.

Q3: What are the expected degradation pathways for 1-Decanethiol-d21 SAMs?

A3: Based on extensive research on alkanethiol SAMs, the primary degradation pathways for 1-Decanethiol-d21 are expected to be:

• Oxidation of the Sulfur Headgroup: This is the most common degradation mechanism in the presence of air.[1][2] The thiolate bond to the substrate can be oxidized to form sulfinates and then sulfonates. This process weakens the bond to the substrate and can lead to desorption.

• Desorption: Molecules can detach from the substrate over time, a process that is accelerated by higher temperatures.[3]

• Monolayer Reorganization: Over time, the SAM can undergo structural rearrangements, leading to the formation of defects and less ordered domains.

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps
Inconsistent or patchy monolayer formation	1. Contaminated substrate surface.2. Impure 1-Decanethiol-d21 or solvent.3. Suboptimal self-assembly time or concentration.	1. Ensure rigorous substrate cleaning (e.g., piranha solution for gold, RCA clean for silicon).2. Use high-purity, anhydrous solvent and fresh 1-Decanethiol-d21.3. Optimize incubation time (typically 12-24 hours) and thiol concentration (typically 1-10 mM).
Rapid degradation of the SAM (e.g., changes in contact angle, XPS signal)	1. Exposure to ambient air and light.2. Storage at elevated temperatures.3. Contaminants in the storage environment.	1. Prepare and store SAMs in an inert atmosphere (e.g., nitrogen-filled glovebox or desiccator).2. Store samples at low temperatures when not in use.3. Ensure storage containers are clean and sealed properly.
Difficulty in reproducing experimental results	1. Inconsistent substrate preparation.2. Variations in the age or quality of the 1-Decanethiol-d21 solution.3. Fluctuations in environmental conditions (humidity, temperature).	1. Standardize the substrate cleaning and preparation protocol.2. Always use freshly prepared thiol solutions for critical experiments.3. Control the experimental environment as much as possible.
Unexpected chemical species detected by XPS (e.g., oxidized sulfur)	1. Oxidation of the SAM during preparation, storage, or analysis.2. X-ray induced damage during XPS analysis.	1. Minimize exposure to air at all stages. Consider using a vacuum transfer system for XPS.2. Use low X-ray doses and shorter acquisition times during XPS measurements to minimize beam damage.[4]

Quantitative Data on Alkanethiol SAM Stability

Table 1: Thermal Stability of Alkanethiol SAMs on Gold

Alkanethiol	Desorption Temperature (°C) in Vacuum	Reference
Octadecanethiol (C18)	~110	[3]
16-Mercaptohexadecanoic acid (C16-COOH)	~145	[3]

Table 2: Oxidative Stability of Alkanethiols on 316L Stainless Steel in Air

Alkanethiol	Time to Complete Oxidation of Thiolate to Sulfonate	Reference
11-Mercaptoundecanoic acid (-COOH SAM)	14 days	[5]
11-Mercapto-1-undecanol (-OH SAM)	14 days	[5]

Experimental Protocols

Protocol 1: Preparation of 1-Decanethiol-d21 SAMs on Gold

• Substrate Preparation:

  • Clean gold substrates by immersion in a piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) for 5-10 minutes. (Caution: Piranha solution is extremely corrosive and must be handled with extreme care).

  • Rinse the substrates thoroughly with deionized water and then with absolute ethanol (B145695).

  • Dry the substrates under a stream of high-purity nitrogen or argon gas.

• SAM Formation:

  • Prepare a 1 mM solution of 1-Decanethiol-d21 in absolute ethanol.

  • Immediately immerse the clean, dry gold substrates in the thiol solution.

  • Incubate for 18-24 hours at room temperature in a sealed, inert atmosphere to allow for the formation of a well-ordered monolayer.

• Rinsing and Drying:

  • Remove the substrates from the solution and rinse thoroughly with absolute ethanol to remove any physisorbed molecules.

  • Dry the SAM-coated substrates under a gentle stream of nitrogen or argon.

• Storage:

  • Store the prepared SAMs in a desiccator under vacuum or in a nitrogen-filled container to minimize exposure to air and moisture.

Protocol 2: Assessing Long-Term Stability

• Aging Conditions:

  • Prepare multiple identical SAM samples using Protocol 1.

  • Expose the samples to different aging conditions (e.g., ambient air, inert atmosphere, elevated temperature) for various durations (e.g., 1 day, 1 week, 1 month).

• Characterization:

  • At each time point, characterize a sample from each condition using techniques such as:

    • Contact Angle Goniometry: To measure changes in surface wettability, which can indicate degradation or contamination.

    • X-ray Photoelectron Spectroscopy (XPS): To monitor changes in the chemical composition, particularly the S 2p region for evidence of sulfur oxidation.[1]

    • Ellipsometry: To measure changes in the monolayer thickness, which can indicate desorption.

Visualizations

Caption: Workflow for preparing and assessing the stability of 1-Decanethiol-d21 SAMs.

Caption: Key degradation mechanisms for alkanethiol self-assembled monolayers.

References

• 1. researchgate.net [researchgate.net]
• 2. osti.gov [osti.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The use of alkanethiol self-assembled monolayers on 316L stainless steel for coronary artery stent nanomedicine applications: an oxidative and in vitro stability study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining Substrate Cleaning Methods for 1-Decanethiol-d21 Deposition

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for cleaning substrates prior to the deposition of 1-Decanethiol-d21 self-assembled monolayers (SAMs). Proper substrate preparation is critical for the formation of a highly ordered, defect-free monolayer.[1]

Troubleshooting Guide

This guide addresses common issues encountered during and after the SAM deposition process that can be traced back to inadequate substrate cleaning.

Problem: Patchy, incomplete, or low-density monolayer formation. [1]

Potential Cause	Suggested Solution / Troubleshooting Step
Organic Contamination	Organic residues from handling, storage, or previous experiments can physically block thiol adsorption sites.[1] Implement a robust cleaning protocol such as Piranha solution or UV/Ozone treatment to effectively remove organic matter.[2][3]
Inorganic Contamination	Particulates or metallic residues are not effectively removed by organic-focused cleaning methods.[2] Consider a preliminary cleaning step involving sonication in a detergent solution (e.g., Hellmanex III) followed by extensive rinsing with deionized (DI) water.[4]
Re-adsorption of Contaminants	Freshly cleaned, high-energy surfaces are highly susceptible to re-contamination from the environment or impure solvents.[1] Minimize the time between the final cleaning step, drying, and immersion into the thiol solution.[1] Use high-purity solvents for all rinsing and solution preparation steps.[5]
Hydrophobic Surface	An improperly cleaned surface may remain hydrophobic, leading to poor wetting by the deposition solution and incomplete monolayer formation. A clean gold or silicon dioxide surface should be hydrophilic.[6] Verify surface cleanliness by measuring the water contact angle; a low contact angle indicates a clean, hydrophilic surface.[7]

Problem: The resulting monolayer is disordered and lacks long-range crystallinity.

Potential Cause	Suggested Solution / Troubleshooting Step
Excessive Substrate Roughness	A rough substrate surface disrupts the packing and long-range ordering of the alkanethiol chains.[1] Piranha solution, while an excellent cleaning agent, can increase the nanoscale roughness of some substrates.[8] Consider using UV/Ozone cleaning as a gentler alternative for thin or delicate surfaces.[8] Characterize substrate roughness with Atomic Force Microscopy (AFM).
Substrate Oxidation	Some cleaning methods, like plasma or UV/Ozone, can create a metastable oxide layer on the substrate.[9] For gold substrates, this oxide is typically reduced upon exposure to ethanol (B145695), but residual oxides can be trapped under the monolayer.[9] Rinsing with ethanol immediately after cleaning and before deposition is recommended.[8][9]
Contaminated Deposition Solution	Impurities in the thiol or solvent can be incorporated into the monolayer, creating defects.[10] Use high-purity 1-Decanethiol-d21 and spectroscopic grade solvents. Filter the deposition solution if necessary.

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for cleaning gold substrates?

A: Both Piranha solution (a mixture of sulfuric acid and hydrogen peroxide) and UV/Ozone treatment are highly effective for removing organic contaminants and preparing a hydrophilic gold surface.[9] Piranha is extremely effective but can be hazardous and may roughen the substrate.[2][8] UV/Ozone is a dry, less aggressive method that uses UV light to generate reactive ozone, which oxidizes organic contaminants.[3][11] The choice often depends on the available equipment and the sensitivity of the substrate. For very thin gold films, UV/Ozone is often a safer choice.[8]

Q2: How do I know if my substrate is clean enough for deposition?

A: A common and effective method is to measure the static water contact angle. A clean, hydrophilic gold or silicon dioxide surface will have a low water contact angle. For gold, a contact angle below 50° is often indicative of a clean surface suitable for SAM formation.[7] An uncleaned gold surface may have a contact angle as high as 81°.[7]

Q3: How long can I store my substrates after cleaning before using them for deposition?

A: Cleaned substrates should be used as soon as possible, as the high-energy surface can be quickly re-contaminated by airborne molecules.[1] If immediate use is not possible, store them in a clean, inert environment, such as a desiccator backfilled with nitrogen.[12] Storing in a high-purity solvent like ethanol is another option, but the substrate should be dried with a stream of dry nitrogen immediately before deposition.[4]

Q4: Can I reuse my substrates? How should I clean a substrate that already has a thiol SAM on it?

A: Yes, substrates can often be reused. To remove an existing thiol SAM from a gold surface, several methods are available, including chemical oxidation with Piranha solution or UV/Ozone treatment.[13] Alternatively, a milder chemical method involves immersing the substrate in a sodium borohydride (B1222165) (NaBH₄) solution.[13] Be aware that repeated aggressive cleaning cycles can alter the substrate's surface roughness and morphology.[1]

Q5: My solvent cleaning protocol (acetone, ethanol) isn't working. Why?

A: While sonication in solvents like acetone (B3395972) and ethanol is excellent for removing gross organic contamination and residues like photoresist, it may not be sufficient to remove all organic monolayers or strongly adsorbed contaminants.[8][14] Stronger oxidative methods like Piranha or UV/Ozone are required to break down these more resilient contaminants and fully prepare the surface.[2][3]

Quantitative Data Summary

The effectiveness of a cleaning protocol can be quantified by measuring changes in surface properties. The following table provides typical values for water contact angle and surface roughness (measured by AFM) for a gold substrate after different cleaning treatments.

Cleaning Method	Typical Water Contact Angle (°)	Typical Surface Roughness (RMS)	Notes
No Cleaning (As Received)	75° - 85°[7]	Varies	Surface is typically hydrophobic due to adsorbed organic contaminants.
Solvent Wash (Ethanol/Acetone)	60° - 70°	Varies	Removes some organic residue but is often insufficient for a pristine surface.
UV/Ozone Treatment (15 min)	< 20°	~0.2 - 0.4 nm	Produces a highly hydrophilic surface without significant etching.[9]
Piranha Etch (5-10 min)	< 15°	~0.3 - 0.6 nm	Creates a very hydrophilic surface but can increase roughness.[7][8]

Note: Values are representative and can vary based on the initial substrate quality and specific process parameters.

Detailed Experimental Protocols

Safety Precaution: Piranha solution is extremely energetic, corrosive, and reacts violently with organic materials. Always wear appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat. Prepare and use Piranha solution inside a certified fume hood. ALWAYS add the hydrogen peroxide SLOWLY to the sulfuric acid, never the other way around, to avoid explosion.

Protocol 1: Piranha Solution Cleaning (for Gold or Silicon Substrates)

Objective: To remove organic contaminants via aggressive chemical oxidation.[2]

Materials:

• Concentrated Sulfuric Acid (H₂SO₄)

• 30% Hydrogen Peroxide (H₂O₂)

• Glass beaker (Pyrex® recommended)

• Deionized (DI) water (18 MΩ·cm)

• 200-proof Ethanol

• Nitrogen gas source for drying

Procedure:

• If the substrate is heavily contaminated, first sonicate it in acetone and then ethanol for 15 minutes each, followed by a thorough DI water rinse.[8]

• Inside a fume hood, prepare the Piranha solution in a clean glass beaker by slowly and carefully adding 1 part H₂O₂ to 3 parts H₂SO₄.[6] The solution will become very hot.

• Using acid-resistant tweezers, immerse the substrate into the freshly prepared Piranha solution. Small bubbles should be visible on the surface as organic material is oxidized.[8]

• Allow the substrate to clean for 5-10 minutes.[2] Do not exceed this time, especially for thin films, to avoid excessive etching.[8]

• Carefully remove the substrate and rinse it extensively with a copious amount of DI water.

• Rinse the substrate with 200-proof ethanol.

• Dry the substrate under a gentle stream of dry nitrogen gas.

• Use the substrate immediately for 1-Decanethiol-d21 deposition.[8]

Protocol 2: UV/Ozone Cleaning

Objective: To remove organic contaminants using UV-generated ozone in a dry process.[3]

Materials:

• UV/Ozone cleaner system

• Substrate to be cleaned

Procedure:

• For best results, first remove any bulk contaminants by rinsing the substrate with high-purity acetone, followed by ethanol, and drying with nitrogen.[8]

• Place the substrate inside the UV/Ozone cleaner's chamber.

• Turn on the system. The ultraviolet lamp generates radiation at 185 nm and 254 nm. The 185 nm wavelength converts atmospheric oxygen into ozone, while the 254 nm wavelength excites organic molecules on the substrate surface.[15]

• The combination of UV light and ozone creates highly reactive atomic oxygen that oxidizes organic contaminants into volatile products like CO₂, H₂O, etc.[3]

• A typical cleaning time is 10-20 minutes.

• Once the cycle is complete, remove the substrate. It is now ready for immediate use.

Visualizations

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in SAM deposition that are related to substrate preparation.

Caption: A flowchart for diagnosing and resolving poor SAM quality.

Relationship Between Cleaning Methods and Surface Properties

This diagram illustrates how different cleaning methods target various contaminants to produce a surface suitable for high-quality SAM formation.

Caption: Impact of cleaning methods on contaminants and surface properties.

References

• 1. benchchem.com [benchchem.com]
• 2. purdue.atlassian.net [purdue.atlassian.net]
• 3. samcointl.com [samcointl.com]
• 4. ossila.com [ossila.com]
• 5. ossila.com [ossila.com]
• 6. Piranha solution - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. afm4nanomedbio.eu [afm4nanomedbio.eu]
• 9. cms.gutow.uwosh.edu [cms.gutow.uwosh.edu]
• 10. youtube.com [youtube.com]
• 11. UV Ozone Cleaning Systems｜Samco Inc. [samco.co.jp]
• 12. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. apps.dtic.mil [apps.dtic.mil]

influence of solvent purity on 1-Decanethiol-d21 self-assembly

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-Decanethiol-d21 self-assembled monolayers (SAMs). The following information addresses common issues related to the influence of solvent purity on the quality and consistency of SAM formation.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the solvent in the self-assembly of 1-Decanethiol-d21?

A1: The solvent plays a critical role in the self-assembly process. It influences the solubility of 1-Decanethiol-d21, the interactions between the thiol molecules, and their adsorption onto the substrate surface. The choice of solvent and its purity can significantly impact the ordering, density, and stability of the resulting self-assembled monolayer.[1][2][3][4]

Q2: Which solvents are recommended for 1-Decanethiol-d21 SAM formation?

A2: Ethanol (B145695) is the most commonly used and recommended solvent for preparing alkanethiol SAMs on gold substrates.[5][6] Other polar solvents may also be suitable.[3][7] The key is to use a solvent that allows for good solubility of the thiol while promoting a well-ordered monolayer formation.

Q3: How does solvent polarity affect the quality of the SAM?

A3: Solvent polarity has a marked influence on the structure and quality of the SAM.[3] Generally, polar solvents facilitate the formation of more dense and well-ordered monolayers compared to nonpolar solvents.[7] For instance, SAMs formed in ethanol tend to have uniform surfaces and highly ordered domains.[3]

Q4: Can impurities in the solvent affect the self-assembly process?

A4: Yes, even trace amounts of impurities in the solvent can significantly disrupt the formation of a well-ordered monolayer. Water is a common impurity that can affect the hydrolysis of the thiol headgroup and the overall SAM structure.[8] Other impurities, such as trace metals, can also be incorporated into the monolayer, creating defects.[7][9] It is crucial to use high-purity, anhydrous solvents for consistent results.

Q5: What is the typical concentration of 1-Decanethiol-d21 in the solvent?

A5: A standard concentration for forming alkanethiol SAMs is 1 mM.[9] However, the optimal concentration can depend on the specific solvent and substrate used. It is advisable to test a range of concentrations (e.g., 0.1 mM, 1 mM, and 10 mM) to determine the ideal conditions for your experiment.[9]

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
Incomplete or No Monolayer Formation	1. Solvent Contamination: Presence of water, organic residues, or other impurities. 2. Incorrect Solvent Choice: Poor solubility of 1-Decanethiol-d21. 3. Degraded Thiol: Oxidation of the thiol to disulfide.	1. Use fresh, high-purity, anhydrous solvent. Consider using a solvent from a newly opened bottle.[6] 2. Ensure you are using a recommended solvent like high-purity ethanol. 3. Use fresh 1-Decanethiol-d21 and consider storing it under an inert atmosphere.
Disordered or Poorly Packed Monolayer	1. Suboptimal Solvent Polarity: Using a non-polar solvent can lead to disordered films.[10] 2. Presence of Water: Water in the solvent can disrupt the self-assembly process.[8] 3. Inadequate Incubation Time: Insufficient time for molecules to arrange into an ordered structure.	1. Switch to a polar solvent like ethanol.[3][7] 2. Use anhydrous solvent and handle it in a dry environment (e.g., glove box). 3. Optimize the incubation time. Typical times range from 12 to 48 hours.[5][9]
Inconsistent Results Between Experiments	1. Variable Solvent Purity: Using solvents from different batches or of varying grades. 2. Atmospheric Contamination: Exposure of the solvent or substrate to ambient air and moisture.[11] 3. Temperature Fluctuations: Inconsistent incubation temperatures.	1. Standardize on a single, high-purity solvent grade and supplier. 2. Perform the self-assembly process under a controlled, inert atmosphere (e.g., nitrogen or argon).[6] 3. Use a temperature-controlled environment for incubation.

Experimental Protocols

Standard Protocol for 1-Decanethiol-d21 SAM Formation on Gold

This protocol is a general guideline and may require optimization for specific applications.

Materials:

• 1-Decanethiol-d21

• High-purity, 200 proof ethanol (anhydrous)[6]

• Gold-coated substrate

• Clean glassware

• Tweezers for sample handling

• Nitrogen or Argon gas for drying and inert atmosphere

Procedure:

• Substrate Preparation:

  • Clean the gold substrate immediately before use. A common method is hydrogen flame annealing.[11]

  • Alternatively, clean by sonicating in a sequence of solvents like acetone, isopropanol, and finally ethanol, followed by drying under a stream of nitrogen.

• Solution Preparation:

  • Prepare a 1 mM solution of 1-Decanethiol-d21 in high-purity ethanol in a clean glass container.

• Self-Assembly:

  • Immerse the clean gold substrate into the thiol solution using clean tweezers.[6]

  • Minimize the exposure of the substrate and solution to air.

  • Backfill the container with a dry, inert gas (e.g., nitrogen), seal it, and wrap it with Parafilm.[6]

• Incubation:

  • Allow the self-assembly to proceed for 18-24 hours at room temperature.[5] Longer times may lead to better monolayer packing.[6]

• Rinsing and Drying:

  • Remove the substrate from the solution with clean tweezers.

  • Rinse the substrate thoroughly with fresh, pure ethanol to remove any non-covalently bonded thiols.[6]

  • Dry the substrate with a gentle stream of dry nitrogen gas.[6]

• Storage:

  • Store the prepared SAMs in a clean, dry environment, preferably under an inert atmosphere, to prevent oxidation and contamination.[6][11]

Data Presentation

Table 1: Influence of Solvent on Alkanethiol SAM Properties

Solvent	Solvent Type	Resulting SAM Quality	Reference
Ethanol	Polar	Highly ordered and dense monolayers.[3]	[3]
Ethanol-Water Mixture	Polar	Highly dense and well-ordered SAMs.[10]	[10]
Acetonitrile	Polar	Can cause restructuring of shorter-chain alkanethiol monolayers.[2]	[2]
Toluene	Non-polar	Less ordered SAMs compared to polar solvents.	[10]
Hexane	Non-polar	Disordered phase formation.[10]	[10]
Neat Dodecanethiol Liquid	-	Highly dense and well-ordered SAMs.	[10]

Visualizations

Caption: Experimental workflow for 1-Decanethiol-d21 self-assembly.

Caption: Factors influencing the quality of self-assembled monolayers.

References

• 1. Studies on the effect of solvents on self-assembled monolayers formed from organophosphonic acids on indium tin oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. if.tugraz.at [if.tugraz.at]
• 6. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. alliance.seas.upenn.edu [alliance.seas.upenn.edu]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. osti.gov [osti.gov]

identification and characterization of defects in 1-Decanethiol-d21 monolayers

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working with 1-Decanethiol-d21 self-assembled monolayers (SAMs).

Frequently Asked Questions (FAQs)

Q1: What are the common types of defects in 1-Decanethiol-d21 monolayers?

A1: Common defects in alkanethiol SAMs include:

• Vacancy Islands: Pits or depressions in the monolayer where gold substrate is exposed. These can be one atomic layer deep.[1]

• Domain Boundaries: Interfaces between ordered domains of the monolayer with different rotational orientations.[1][2]

• Pinholes and Pits: Deeper defects that can expose the underlying substrate, often resulting from issues during SAM formation or substrate preparation.[3]

• Disordered Phases: Regions where the alkanethiol chains are not well-packed and lack long-range order.[4][5]

• Contaminants: Adsorbed impurities on the monolayer surface.[2]

• Oxidized Thiolates: Chemical modification of the sulfur headgroup due to exposure to air and light, leading to the formation of sulfonates.[6][7]

Q2: My FTIR spectrum shows broad -CH2- stretching peaks. What does this indicate?

A2: Broad methylene (B1212753) (-CH2-) stretching bands in the FTIR spectrum suggest a higher degree of conformational disorder within the alkyl chains of the decanethiol monolayer. Well-ordered, crystalline-like SAMs typically exhibit sharp, narrow peaks. Broader bands are indicative of a more liquid-like, disordered state, which can be a sign of a defective or incomplete monolayer.[8] Annealing the sample may lead to a narrowing of these bands, indicating a better-ordered SAM.[8]

Q3: The contact angle of water on my decanethiol monolayer is lower than expected. What could be the cause?

A3: A lower-than-expected water contact angle on a hydrophobic surface like a decanethiol monolayer suggests a decrease in surface quality. Potential causes include:

• Incomplete Monolayer Formation: Exposed hydrophilic gold substrate can lower the overall contact angle.

• Presence of Defects: Pinholes, vacancy islands, and domain boundaries can expose the underlying substrate or create more hydrophilic regions.[9]

• Oxidation: Oxidation of the thiol headgroup to sulfonate creates more polar, hydrophilic species on the surface.[6][7]

• Contamination: Adsorption of hydrophilic contaminants from the environment or solvents.

Q4: How can I differentiate between a vacancy island and a pinhole defect using AFM or STM?

A4: Both Atomic Force Microscopy (AFM) and Scanning Tunneling Microscopy (STM) can be used to visualize these defects. A key difference is their depth. Vacancy islands are typically single atomic steps of the underlying gold substrate, approximately 0.25 nm deep.[1] Pinholes, on the other hand, can be deeper and have more irregular shapes. STM can provide high-resolution images of the molecular packing around the defect, while AFM is excellent for measuring the depth and size of the features.[3][10]

Q5: My XPS data shows a peak at a higher binding energy in the S 2p region. What does this signify?

A5: The S 2p spectrum for a pristine alkanethiolate on gold typically shows a doublet corresponding to the gold-bound thiolate. The appearance of additional peaks at higher binding energies is indicative of oxidation of the sulfur species.[6] These higher binding energy peaks can be attributed to the formation of sulfinates and sulfonates, which are products of the reaction of the thiolate with oxygen, often accelerated by light.[6][7]

Troubleshooting Guides

Issue 1: Inconsistent or Low Contact Angle Measurements

This guide helps troubleshoot issues related to poor surface hydrophobicity, indicated by lower than expected water contact angles.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. lbmd.seu.edu.cn [lbmd.seu.edu.cn]
• 4. researchgate.net [researchgate.net]
• 5. Self-Assembled Decanethiolate Monolayers on Au(001): Expanding the Family of Known Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. osti.gov [osti.gov]
• 8. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 9. Instability of Self-Assembled Monolayers (SAM) as a Model Material System for Macrophage/FBGC Cellular Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 10. azonano.com [azonano.com]

best practices for the storage and handling of 1-Decanethiol-d21 solutions

This technical support center provides best practices, troubleshooting guides, and frequently asked questions (FAQs) for the storage and handling of 1-Decanethiol-d21 solutions. It is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for storing 1-Decanethiol-d21?

A1: 1-Decanethiol-d21 is air-sensitive and should be stored under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[1][2] It is best stored in a tightly sealed glass container, preferably an amber vial with a PTFE-lined cap, to protect it from light and air. For long-term storage, refrigeration at 2-8°C is recommended.

Q2: What is the appropriate solvent for preparing 1-Decanethiol-d21 solutions?

A2: High-purity ethanol (B145695) (200 proof) is the most common and recommended solvent for preparing 1-Decanethiol-d21 solutions, especially for applications like the formation of self-assembled monolayers (SAMs).[3][4][5]

Q3: What is a typical concentration for preparing a 1-Decanethiol-d21 solution for SAM formation?

A3: For the formation of SAMs on gold substrates, a typical concentration of 1-Decanethiol-d21 in ethanol is between 1 and 10 mM.[6][7]

Q4: How long can I store a prepared 1-Decanethiol-d21 solution?

A4: Prepared solutions of 1-Decanethiol-d21 are susceptible to oxidation from dissolved oxygen in the solvent. It is highly recommended to use freshly prepared solutions. If storage is necessary, the solution should be purged with an inert gas (argon or nitrogen) and stored in a tightly sealed vial in a refrigerator for no more than a few days. The stability of the solution will depend on the quality of the solvent and the effectiveness of the inert gas purging.

Q5: What are the primary safety hazards associated with 1-Decanethiol-d21?

A5: 1-Decanethiol-d21 has a strong, unpleasant odor and can cause serious eye damage and skin irritation.[1][2][8] It is also flammable.[1] Always handle this chemical in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[1]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Poor or inconsistent SAM formation	Contaminated glassware or substrate.	Thoroughly clean glassware and substrate. Piranha solution can be used for cleaning glass, but with extreme caution.[3][4]
Oxidized 1-Decanethiol-d21 solution.	Prepare a fresh solution using high-purity solvent. Ensure the neat material has been stored properly under an inert atmosphere.
Impure solvent.	Use high-purity, anhydrous solvent.
Presence of oxygen during SAM formation.	Purge the solution and the reaction vessel with an inert gas (argon or nitrogen) before and during the self-assembly process.[3][4]
Solution appears cloudy or has precipitates	Low-quality solvent containing water.	Use a high-purity, anhydrous solvent.
Contamination of the solution.	Filter the solution through a PTFE syringe filter. However, it is best to prepare a fresh solution.
Unpleasant odor in the laboratory	Improper handling or storage.	Always handle 1-Decanethiol-d21 and its solutions in a fume hood. Ensure containers are tightly sealed when not in use.
Spillage.	Neutralize any spills with a suitable absorbent material and dispose of it as hazardous waste according to local regulations.

Experimental Protocols

Protocol for Preparation of a 1 mM 1-Decanethiol-d21 Solution in Ethanol

• Materials:

  • 1-Decanethiol-d21

  • 200 proof (absolute) ethanol

  • Amber glass vial with a PTFE-lined cap

  • Micropipette

  • Inert gas (argon or nitrogen) supply

• Procedure:

  • Ensure all glassware is scrupulously clean and dry.

  • In a fume hood, dispense the desired volume of absolute ethanol into the amber glass vial.

  • Purge the ethanol with a gentle stream of inert gas for 5-10 minutes to remove dissolved oxygen.

  • Using a micropipette, add the required amount of 1-Decanethiol-d21 to the ethanol to achieve a final concentration of 1 mM.

  • Cap the vial tightly and gently swirl to mix.

  • If not for immediate use, purge the headspace of the vial with inert gas before sealing.

Data Presentation

Table 1: Recommended Storage Conditions for 1-Decanethiol-d21

Form	Container	Atmosphere	Temperature	Duration
Neat	Tightly sealed amber glass vial with PTFE-lined cap	Inert (Argon or Nitrogen)	2-8°C	Long-term
Solution in Ethanol	Tightly sealed amber glass vial with PTFE-lined cap	Inert (Argon or Nitrogen)	2-8°C	Short-term (days)

Table 2: Typical Experimental Parameters for SAM Formation

Parameter	Value
Concentration	1 - 10 mM in ethanol
Substrate	Gold
Immersion Time	12 - 48 hours[4]
Environment	Inert atmosphere (e.g., nitrogen-filled glovebox or sealed container)[3][4]

Visualizations

Caption: Workflow for the storage, handling, and disposal of 1-Decanethiol-d21.

Caption: Troubleshooting guide for poor self-assembled monolayer (SAM) formation.

References

• 1. nextsds.com [nextsds.com]
• 2. fishersci.com [fishersci.com]
• 3. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. research.abo.fi [research.abo.fi]
• 8. chemicalbook.com [chemicalbook.com]

Reference Data & Comparative Studies

A Comparative Analysis of 1-Decanethiol-d21 and 1-Decanethiol for Advanced Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of 1-Decanethiol-d21 and its non-deuterated counterpart, 1-Decanethiol. The substitution of hydrogen with deuterium (B1214612) in 1-Decanethiol-d21 imparts subtle yet significant changes in its physicochemical properties. These differences, primarily driven by the kinetic isotope effect (KIE), can be leveraged in various advanced research applications, including the formation of self-assembled monolayers (SAMs) for surface functionalization, drug delivery systems, and as internal standards in mass spectrometry-based analyses. This guide presents a detailed comparison of their physical properties, expected performance differences based on experimental data from analogous compounds, and relevant experimental protocols.

Physical and Chemical Properties: A Tabulated Comparison

The following table summarizes the key physical and chemical properties of 1-Decanethiol-d21 and 1-Decanethiol, providing a quantitative basis for comparison.

Property	1-Decanethiol-d21	1-Decanethiol
Molecular Formula	C₁₀D₂₁SH	C₁₀H₂₂S
Molecular Weight	195.48 g/mol [1]	174.35 g/mol [2]
CAS Number	239090-36-9[3]	143-10-2[2]
Boiling Point	Not experimentally determined, expected to be slightly higher than 1-Decanethiol	241 °C (465 °F) at 760 mmHg[2]
Melting Point	Not experimentally determined, expected to be similar to 1-Decanethiol	-26 °C (-15 °F)[2]
Density	Not experimentally determined, expected to be slightly higher than 1-Decanethiol	0.824 g/mL at 25 °C
Isotopic Enrichment	Typically ≥98 atom % D[3]	Not Applicable

Comparative Performance Analysis: Insights from Self-Assembled Monolayers

While direct comparative experimental data for 1-Decanethiol-d21 versus 1-Decanethiol is limited, valuable insights can be drawn from studies on analogous deuterated and non-deuterated long-chain alkanethiols, such as octadecanethiol, in the context of self-assembled monolayers (SAMs) on gold surfaces.[4] These studies reveal significant differences in thermal stability and conformational ordering.

Thermal Stability and Phase Transitions

Deuteration of the alkyl chain in alkanethiols has been shown to influence the thermal properties of the resulting SAMs. In a study comparing fully hydrogenated octadecanethiol (C18S/Au) with its perdeuterated analogue (d35-C18S/Au), Differential Scanning Calorimetry (DSC) revealed a depression of the main phase transition temperature by approximately 4-5 °C for the deuterated species.[4] This phenomenon is attributed to the subtle differences in intermolecular interactions and vibrational frequencies arising from the increased mass of deuterium.

For 1-Decanethiol, it is anticipated that SAMs of 1-Decanethiol-d21 would exhibit a similar downward shift in their phase transition temperature compared to SAMs of non-deuterated 1-Decanethiol. This property can be critical in applications where precise control over the surface properties as a function of temperature is required.

Conformational Ordering and Vibrational Spectroscopy

Fourier Transform Infrared (FT-IR) spectroscopy is a powerful tool for probing the conformational order of alkyl chains in SAMs. The frequencies of the methylene (B1212753) (CH₂ or CD₂) stretching vibrations are sensitive to the population of trans and gauche conformers. In the study of octadecanethiol SAMs, FT-IR data indicated that at lower temperatures, the population of gauche conformers is larger in the perdeuterated SAMs compared to the hydrogenated ones.[4] This suggests that the deuterated chains may be slightly less ordered at temperatures below the main phase transition.

This difference in conformational ordering, stemming from the isotopic substitution, can impact the packing density and barrier properties of the SAMs. For applications requiring highly ordered and densely packed monolayers, these subtle differences between the deuterated and non-deuterated forms should be considered.

Experimental Protocols

The following are detailed methodologies for key experiments that can be employed to compare the performance of 1-Decanethiol-d21 and 1-Decanethiol, particularly in the context of SAMs.

Preparation of Self-Assembled Monolayers on Gold

A standard procedure for the formation of alkanethiol SAMs on gold substrates is as follows:

• Substrate Preparation: Gold substrates (e.g., gold-coated silicon wafers or glass slides) are cleaned to remove organic contaminants. This can be achieved by immersion in a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 10-15 minutes, followed by copious rinsing with deionized water and ethanol (B145695), and drying under a stream of nitrogen. Caution: Piranha solution is extremely corrosive and should be handled with extreme care in a fume hood with appropriate personal protective equipment.

• Solution Preparation: Prepare 1 mM solutions of both 1-Decanethiol-d21 and 1-Decanethiol in absolute ethanol.

• SAM Formation: Immerse the cleaned gold substrates into the respective thiol solutions. The self-assembly process is typically allowed to proceed for 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Rinsing and Drying: After incubation, the substrates are removed from the thiol solutions, rinsed thoroughly with ethanol to remove non-chemisorbed molecules, and dried under a stream of nitrogen.

Thermal Analysis using Differential Scanning Calorimetry (DSC)

DSC can be used to determine the phase transition temperatures of the SAMs.

• Sample Preparation: Alkanethiol-stabilized gold nanoparticles are synthesized to provide a sufficient sample mass for DSC analysis. This involves the reduction of a gold salt in the presence of the respective thiol.[4]

• DSC Measurement: The dried, thiol-coated nanoparticles are hermetically sealed in aluminum pans. The thermal analysis is performed using a DSC instrument, typically with a heating and cooling rate of 5-10 °C/min. The endotherms and exotherms observed during the heating and cooling cycles correspond to the phase transitions of the alkanethiol chains.

Conformational Ordering Analysis using Fourier Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy provides information on the conformational order of the alkyl chains.

• Sample Preparation: SAMs are prepared on infrared-transparent substrates (e.g., gold-coated silicon wafers).

• FT-IR Measurement: The spectra are recorded in transmission or reflection-absorption mode. The positions of the symmetric and antisymmetric methylene stretching vibrations (around 2850 and 2920 cm⁻¹ for C-H bonds, and shifted to lower frequencies for C-D bonds) are analyzed. Lower frequencies are indicative of a higher degree of all-trans conformational ordering.

Dynamics and Local Environment Analysis using Deuterium Nuclear Magnetic Resonance (²H NMR) Spectroscopy

Solid-state ²H NMR is a powerful technique to probe the dynamics of the deuterated alkyl chains.

• Sample Preparation: SAMs of 1-Decanethiol-d21 are prepared on gold nanoparticles to obtain a sufficient amount of material for NMR analysis.

• ²H NMR Measurement: The solid-state ²H NMR spectra are acquired on a high-field NMR spectrometer. The line shape of the deuterium NMR spectrum provides information about the motional averaging of the C-D bonds, which is related to the dynamics of the alkyl chains.

Visualizing Experimental Workflows and Concepts

The following diagrams, generated using the DOT language, illustrate key concepts and experimental workflows relevant to the comparative analysis of 1-Decanethiol-d21 and 1-Decanethiol.

Caption: Workflow for the preparation and comparative analysis of deuterated and non-deuterated alkanethiol SAMs.

Caption: The impact of deuterium substitution on the physicochemical properties and performance of 1-Decanethiol.

References

• 1. 1-Decane-d21-thiol | C10H22S | CID 167995504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Decanethiol | C10H21SH | CID 8917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Validating the Surface Coverage of 1-Decanethiol-d21 Monolayers

The successful formation of a dense and uniform self-assembled monolayer (SAM) is critical for numerous applications in surface science, biosensing, and drug delivery. For researchers working with 1-Decanethiol-d21, quantitative validation of surface coverage is a crucial step to ensure reproducibility and functionality. This guide provides a comparative overview of three primary analytical techniques for this purpose: X-ray Photoelectron Spectroscopy (XPS), Spectroscopic Ellipsometry, and Contact Angle Goniometry.

Quantitative Data Comparison

The following table summarizes typical quantitative results obtained for well-formed 1-Decanethiol (B86614) monolayers on gold substrates using these three techniques. These values serve as a benchmark for assessing monolayer quality.

Parameter	X-ray Photoelectron Spectroscopy (XPS)	Spectroscopic Ellipsometry	Contact Angle Goniometry
Primary Measurement	Elemental composition and chemical states at the surface.	Change in polarization of reflected light, yielding film thickness.	Angle formed by a liquid droplet on the surface, indicating wettability.
Typical Value for Full Coverage	C/Au ratio can be used to estimate coverage; S 2p peak at ~162 eV indicates Au-S bond.[1][2][3]	1.51 - 1.63 nm thickness.[4]	Advancing water contact angle of ~109-111°.[5]
Information Provided	Direct evidence of elemental composition, confirmation of Au-S bond formation, and assessment of contamination.[1][2]	Highly precise measurement of monolayer thickness, which correlates with packing density and coverage.[4][6]	Rapid assessment of surface hydrophobicity, which is a strong indicator of a well-ordered, methyl-terminated surface.
Advantages	- Provides direct chemical information. - Can detect contaminants. - Highly surface-sensitive.	- Non-destructive. - High precision and accuracy for thickness. - Can be performed in-situ.	- Fast and simple measurement. - Cost-effective. - Sensitive to the outermost layer of the monolayer.
Limitations	- Requires ultra-high vacuum. - Potential for X-ray induced sample damage.[7] - Quantification can be complex.	- Indirect measure of coverage (inferred from thickness). - Requires a model for data fitting.[8] - Sensitive to substrate properties.[6]	- Indirect measure of coverage. - Highly sensitive to surface contamination and roughness. - Can have significant hysteresis between advancing and receding angles.

Experimental Workflow and Logic

The following diagrams illustrate the general experimental workflow for SAM preparation and characterization, and the logical relationship between the measurement principles of each technique and the assessment of surface coverage.

Caption: General experimental workflow for SAM preparation and characterization.

Caption: Logical relationship between techniques and surface coverage validation.

Detailed Experimental Protocols

Self-Assembled Monolayer (SAM) Preparation

A consistent and high-quality SAM is foundational to accurate characterization.

• Substrate Cleaning: Begin with gold-coated substrates that have a titanium or chromium adhesion layer. Clean the substrates by rinsing with 200 proof ethanol, followed by drying under a stream of dry nitrogen. For a more rigorous cleaning, use a UV/ozone treatment for 15-20 minutes immediately before immersion.

• Solution Preparation: Prepare a 1 mM solution of 1-Decanethiol-d21 in 200 proof ethanol. Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.

• Immersion: Immerse the cleaned gold substrates into the thiol solution. Handle the substrates only with clean tweezers. To prevent oxidation and contamination, it is best practice to backfill the container with dry nitrogen, seal it, and wrap it with Parafilm.

• Assembly Time: Allow the self-assembly process to proceed for 24 to 48 hours at room temperature to ensure the formation of a well-ordered monolayer.[9]

• Final Rinse and Dry: After immersion, remove the substrates and rinse them thoroughly with fresh ethanol to remove any non-chemisorbed thiols. Dry the samples with a stream of dry nitrogen before analysis.

X-ray Photoelectron Spectroscopy (XPS) Protocol

XPS provides direct evidence of the elemental composition and chemical bonding at the surface.

• Instrumentation: Utilize a monochromatic X-ray source (e.g., Al Kα at 1486.7 eV).[2] Maintain the analysis chamber under ultra-high vacuum (UHV) conditions (~10⁻⁹ torr).[2]

• Data Acquisition:

  • Acquire a survey scan to identify all elements present on the surface.

  • Perform high-resolution scans over the Au 4f, S 2p, and C 1s regions.

  • Calibrate the binding energy scale by setting the Au 4f₇/₂ peak to 84.0 eV.[2]

• Data Analysis:

  • Sulfur (S 2p): A peak at a binding energy of approximately 162 eV is characteristic of the thiolate bond to gold (Au-S).[1][3] The absence of a peak around 164 eV (unbound thiol) indicates a well-formed monolayer with minimal physisorbed molecules. Oxidized sulfur species may appear at higher binding energies (~166-168 eV), indicating monolayer degradation.[10]

  • Carbon (C 1s): For a clean, well-formed decanethiol monolayer, a single sharp peak around 285.0 eV is expected, corresponding to the methylene (B1212753) chains.[1]

  • Quantification: The ratio of the integrated peak areas of C 1s or S 2p to the Au 4f signal can be used to estimate the surface coverage, although this requires careful use of relative sensitivity factors. A decrease in the Au 4f signal intensity after SAM formation also indicates surface coverage.

Spectroscopic Ellipsometry Protocol

Ellipsometry is a highly sensitive optical technique for determining the thickness of thin films.

• Instrumentation: Use a spectroscopic ellipsometer over a wide wavelength range (e.g., 300-1000 nm).

• Data Acquisition:

  • First, perform a measurement on the bare, clean gold substrate to determine its optical constants (n and k). This is a critical step as the optical properties of thin gold films can vary.[6]

  • After SAM formation, measure the ellipsometric parameters (Ψ and Δ) on the same substrate.

• Data Analysis:

  • Model the system as a three-layer structure: air/organic film/gold substrate.

  • Use the optical constants of the bare gold determined in the first step. For the 1-decanethiol monolayer, a refractive index of approximately 1.45 is typically assumed.[4]

  • Fit the experimental Ψ and Δ data to the model to solve for the thickness of the organic film. A thickness of 1.5 to 1.6 nm is expected for a fully formed, well-ordered 1-decanethiol monolayer.[4] A significantly thinner layer would indicate incomplete coverage or a disordered molecular arrangement.

Contact Angle Goniometry Protocol

This technique assesses the wettability of the surface, which is directly related to the chemistry of the monolayer's terminal groups.

• Instrumentation: A contact angle goniometer equipped with a high-resolution camera and a precision liquid dispensing system.

• Data Acquisition:

  • Place a small droplet (e.g., 4-5 µL) of high-purity deionized water onto the SAM-coated surface.

  • Capture an image of the droplet at the liquid-solid interface.

  • Measure the advancing contact angle by slowly adding volume to the droplet until the contact line just begins to move outward.

• Data Analysis:

  • A bare gold surface typically has a water contact angle of around 85°.[11]

  • A well-ordered, densely packed 1-decanethiol monolayer presents a hydrophobic surface of methyl (-CH₃) groups, resulting in a high water contact angle, typically in the range of 109-111°.[5]

  • Lower contact angles suggest a disordered monolayer, incomplete coverage (exposing the more hydrophilic gold substrate), or the presence of contaminants. The measurement is simple and provides a rapid qualitative and quantitative check of monolayer formation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. osti.gov [osti.gov]
• 3. researchgate.net [researchgate.net]
• 4. arxiv.org [arxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. ias.ac.in [ias.ac.in]
• 9. if.tugraz.at [if.tugraz.at]
• 10. The use of alkanethiol self-assembled monolayers on 316L stainless steel for coronary artery stent nanomedicine applications: an oxidative and in vitro stability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Properties of Chain-Length Differentiated Deuterated Alkanethiols

For researchers, scientists, and professionals in drug development, the precise control of surface chemistry is paramount. Self-assembled monolayers (SAMs) of alkanethiols on gold surfaces offer a robust platform for tailoring interfacial properties. The use of deuterated alkanethiols provides a unique tool for specific analytical techniques, such as vibrational spectroscopy, by shifting the vibrational frequencies of C-H bonds to lower wavenumbers upon substitution with deuterium (B1214612) (C-D). This guide provides a comparative analysis of the key properties of deuterated alkanethiols as a function of their alkyl chain length, supported by experimental data and detailed methodologies.

While comprehensive datasets for a complete homologous series of deuterated alkanethiols are not always available in a single source, the well-established trends observed for their hydrogenated counterparts can be largely extrapolated. The primary influence of chain length on the physical properties of these monolayers stems from the increasing van der Waals interactions between adjacent alkyl chains, leading to more ordered and stable films.

Quantitative Data Comparison

The following tables summarize key properties of alkanethiol SAMs, with a focus on how these properties vary with chain length. Data for deuterated species are included where available, and trends are supplemented with data from hydrogenated analogues, as the macroscopic properties are very similar.

Table 1: Wettability and Thickness of Alkanethiol SAMs on Gold

Alkanethiol Chain Length (Number of Carbons)	Deuteration	Advancing Contact Angle with Water (θ_a) [°]	Ellipsometric Thickness [Å]
10 (Decanethiol)	Hydrogenated	~108	~13
11 (Undecanethiol)	Hydrogenated	~110	~14.5
12 (Dodecanethiol)	Hydrogenated	~111	~15
14 (Tetradecanethiol)	Hydrogenated	~112	~18
16 (Hexadecanethiol)	Perdeuterated	Not specified, used as reference	Not specified, used as reference
16 (Hexadecanethiol)	Hydrogenated	~112	~20
18 (Octadecanethiol)	Perdeuterated	Not specified, used as reference	Not specified, used as reference
18 (Octadecanethiol)	Hydrogenated	~112	~22
20 (Eicosanethiol)	Perdeuterated	Not specified, used as reference	Not specified, used as reference

Note: The contact angle for alkanethiols with n > 10 tends to plateau. Odd-even effects, where the contact angle oscillates slightly with the number of carbons, have been observed on smooth surfaces.

Table 2: Thermal and Electrochemical Properties of Alkanethiol SAMs on Gold

Alkanethiol Chain Length (Number of Carbons)	Deuteration	Thermal Desorption Temperature [K]	Reductive Desorption Potential [V vs. Ag/AgCl]
Undecanethiol (UDT)	Not specified	~450 (for standing molecules)[1]	Not specified
12 (Dodecanethiol)	Hydrogenated	~373 (start of desorption)	~ -1.05
18 (Octadecanethiol)	d35	Phase transition at 48 °C (DSC)	~ -1.10
18 (Octadecanethiol)	Hydrogenated	>373 (start of desorption)	~ -1.10

Note: Longer chain alkanethiols generally exhibit higher thermal stability and more negative reductive desorption potentials due to increased van der Waals interactions.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are protocols for key experiments cited in the comparison of deuterated alkanethiol properties.

Preparation of Deuterated Alkanethiol SAMs on Gold

• Substrate Preparation: Gold substrates (e.g., evaporated gold on silicon wafers) are cleaned to remove organic contaminants. A common method is immersion in a "piranha" solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 5-10 minutes, followed by copious rinsing with deionized water and ethanol. Caution: Piranha solution is extremely corrosive and reactive and should be handled with extreme care in a fume hood.

• SAM Formation: The cleaned gold substrate is immediately immersed in a dilute solution (typically 1 mM) of the desired deuterated alkanethiol in a suitable solvent, such as absolute ethanol.

• Incubation: The substrate is left in the thiol solution for an extended period, typically 12-24 hours, at room temperature to allow for the formation of a well-ordered monolayer.

• Rinsing and Drying: After incubation, the substrate is removed from the solution, thoroughly rinsed with the pure solvent (e.g., ethanol) to remove non-chemisorbed thiols, and then dried under a stream of dry nitrogen gas.

Contact Angle Goniometry for Wettability Measurement

• Instrument Setup: A contact angle goniometer equipped with a high-resolution camera and a precision liquid dispensing system is used.

• Sample Placement: The alkanethiol-modified gold substrate is placed on the sample stage.

• Droplet Deposition: A small droplet (typically 1-5 µL) of a probe liquid (e.g., deionized water) is gently deposited onto the surface.

• Image Capture and Analysis: An image of the droplet at the solid-liquid-vapor interface is captured. The advancing contact angle is measured by adding volume to the droplet until the three-phase boundary just begins to move outward. Software is then used to measure the angle between the substrate surface and the tangent of the droplet at the point of contact.

Spectroscopic Ellipsometry for Thickness Measurement

• Instrument Setup: A spectroscopic ellipsometer is calibrated and set to the desired wavelength range and angle of incidence (typically 70°).

• Reference Measurement: A measurement is first taken on a bare, clean gold substrate to establish the optical constants of the substrate.

• Sample Measurement: The alkanethiol-modified substrate is then measured. The instrument measures the change in polarization of light upon reflection from the surface.

• Data Modeling: The acquired data (psi and delta values) are fitted to an optical model. A common model consists of the silicon substrate, the gold layer, and a Cauchy layer representing the organic SAM. The thickness of the Cauchy layer is then determined from the best fit to the experimental data.

Fourier-Transform Infrared Reflection-Absorption Spectroscopy (FTIR-RAS)

• Instrument Setup: An FTIR spectrometer equipped with a reflection-absorption accessory and a sensitive detector (e.g., mercury cadmium telluride, MCT) is used. The angle of incidence is typically set to a high grazing angle (e.g., 80-85°).

• Background Spectrum: A background spectrum is collected on a reference sample. For analyzing a hydrogenated alkanethiol SAM, a deuterated alkanethiol SAM on gold is an ideal reference as it minimizes spectral interference in the C-H stretching region. Conversely, a clean gold or a hydrogenated SAM can be used as a reference for a deuterated SAM.

• Sample Spectrum: A spectrum of the sample of interest is then collected.

• Data Analysis: The sample spectrum is ratioed against the background spectrum to obtain the absorbance spectrum of the monolayer. The positions and intensities of the vibrational bands (e.g., C-D stretching modes around 2070-2200 cm⁻¹) provide information about the ordering and conformation of the alkyl chains.

Visualizations

Experimental Workflow for SAM Preparation and Characterization

Caption: Workflow for the preparation and characterization of deuterated alkanethiol SAMs.

Logical Relationship of Chain Length and SAM Properties

Caption: Relationship between alkanethiol chain length and key SAM properties.

References

• 1. lee.chem.uh.edu [lee.chem.uh.edu]

Measuring the Nanoscale: A Comparative Guide to Characterizing 1-Decanethiol-d21 Self-Assembled Monolayers

For researchers, scientists, and drug development professionals, the precise characterization of self-assembled monolayers (SAMs) is critical for the development of advanced materials and sensing applications. This guide provides a comparative analysis of key techniques for measuring the thickness of 1-Decanethiol-d21 SAMs on gold substrates, offering insights into their principles, experimental protocols, and the nature of the data they provide.

The ability to form well-defined, single-molecule-thick layers on surfaces is a cornerstone of nanotechnology. 1-Decanethiol-d21, a deuterated version of the common alkanethiol, is frequently used to form self-assembled monolayers (SAMs) on gold surfaces. The deuterium (B1214612) labeling makes it particularly amenable to certain characterization techniques. Accurate measurement of the thickness of these SAMs is paramount for ensuring their quality, uniformity, and ultimately, their performance in various applications, from drug delivery platforms to biosensors.

This guide focuses on a comparative evaluation of spectroscopic ellipsometry and alternative methods, including Angle-Resolved X-ray Photoelectron Spectroscopy (AR-XPS), and Neutron Reflectometry, for the determination of 1-Decanethiol-d21 SAM thickness.

Comparative Analysis of Thickness Measurement Techniques

The choice of technique for measuring SAM thickness depends on various factors, including the required precision, the need for information beyond just thickness (such as composition and density), and the availability of instrumentation. Below is a summary of quantitative data for decanethiol and its analogs, providing a baseline for expected measurements of 1-Decanethiol-d21 SAMs.

Technique	Analyte	Reported Thickness (nm)	Key Considerations
Spectroscopic Ellipsometry	Alkanethiol SAMs	~1.2 - 1.5 (estimated for C10)	Requires assuming a refractive index for the film (typically ~1.45 for alkanethiols). Highly sensitive to surface cleanliness and substrate properties.
Angle-Resolved XPS	Dodecanethiol (C12) SAM	1.6 ± 0.1	Provides elemental composition and chemical state information. Thickness is calculated based on the attenuation of substrate photoelectrons.
Neutron Reflectometry	Decanethiol SAM	~1.3 - 1.4	Sensitive to the scattering length density profile. Deuteration of the SAM provides excellent contrast against a non-deuterated solvent or the substrate.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate measurements. The following sections outline the key experimental protocols for each technique.

Spectroscopic Ellipsometry

Spectroscopic ellipsometry is a non-destructive optical technique that measures the change in the polarization state of light upon reflection from a surface. This change is related to the thickness and optical properties of thin films on the surface.

Methodology:

• Substrate Characterization: Prior to SAM formation, the optical constants (n and k) of the bare gold substrate are determined by ellipsometry measurements over a wide spectral range (e.g., 300-800 nm) at multiple angles of incidence (e.g., 60°, 65°, 70°).

• SAM Formation: The gold substrate is immersed in a dilute solution (e.g., 1 mM) of 1-Decanethiol-d21 in a suitable solvent (e.g., ethanol) for a sufficient time (e.g., 18-24 hours) to allow for the formation of a well-ordered monolayer. The substrate is then rinsed with the solvent and dried with a stream of inert gas (e.g., nitrogen).

• Data Acquisition: Ellipsometric spectra (Ψ and Δ) are acquired for the SAM-covered substrate under the same conditions as the bare substrate.

• Modeling and Data Analysis: A model is constructed, typically consisting of a semi-infinite gold substrate and a single layer representing the SAM. The optical constants of the gold substrate determined in the first step are used in the model. The SAM layer is often modeled using a Cauchy dispersion relation, with a fixed refractive index (n ≈ 1.45). The thickness of the SAM layer is then determined by fitting the model to the experimental Ψ and Δ data.

Angle-Resolved X-ray Photoelectron Spectroscopy (AR-XPS)

AR-XPS is a surface-sensitive technique that provides information about the elemental composition, chemical state, and thickness of the top few nanometers of a material. By varying the take-off angle of the photoelectrons, a non-destructive depth profile can be obtained.

Methodology:

• Sample Preparation: A 1-Decanethiol-d21 SAM is prepared on a gold substrate as described above.

• Data Acquisition: XPS spectra are acquired at various take-off angles (e.g., from 0° to 80° relative to the surface normal). High-resolution spectra of the Au 4f, S 2p, and C 1s regions are collected.

• Data Analysis: The thickness of the SAM is calculated based on the attenuation of the Au 4f photoelectron signal by the overlying SAM. The following equation is often used: d = λ * sin(θ) * ln(I₀/I) where d is the thickness, λ is the inelastic mean free path of the Au 4f photoelectrons through the SAM, θ is the take-off angle, I₀ is the intensity of the Au 4f signal from the bare substrate, and I is the intensity of the Au 4f signal from the SAM-covered substrate.

Neutron Reflectometry

Neutron reflectometry is a powerful technique for studying the structure of thin films and interfaces. It measures the specular reflection of a neutron beam from a flat surface, which is dependent on the scattering length density (SLD) profile perpendicular to the surface. The use of deuterated molecules like 1-Decanethiol-d21 provides excellent contrast in neutron reflectometry experiments, particularly when using hydrogenous solvents.

Methodology:

• Substrate Preparation: A flat, smooth substrate (e.g., silicon with a gold coating) is required. The substrate is characterized by neutron reflectometry to determine its SLD profile.

• SAM Formation: The 1-Decanethiol-d21 SAM is formed on the gold-coated substrate.

• In-situ Measurement: The measurement is often performed in-situ, with the SAM-covered substrate in contact with a solvent. To maximize contrast, a hydrogenous solvent (e.g., d-ethanol) can be used with the deuterated SAM.

• Data Acquisition: The neutron reflectivity is measured as a function of the momentum transfer vector, Q (Q = 4πsin(θ)/λ, where θ is the angle of incidence and λ is the neutron wavelength).

• Data Modeling: The reflectivity data is fitted to a model consisting of layers, each with a specific thickness, SLD, and roughness. The thickness of the 1-Decanethiol-d21 SAM is a key parameter in this model.

Visualizing the Measurement Principles

The following diagram illustrates the fundamental principles of how each technique interacts with the SAM to determine its thickness.

Caption: Principles of SAM thickness measurement.

Conclusion

The accurate determination of the thickness of 1-Decanethiol-d21 SAMs is achievable through several complementary techniques. Spectroscopic ellipsometry offers a rapid, non-destructive measurement but relies on an assumed refractive index. Angle-Resolved XPS provides not only thickness but also valuable compositional information. Neutron reflectometry, particularly with the use of deuterated molecules, offers high-resolution thickness and density information, especially for in-situ studies. The choice of the optimal technique will depend on the specific research question, the required level of detail, and the available resources. For a comprehensive understanding of the SAM structure, a combination of these techniques is often most powerful.

investigating the kinetic isotope effect in reactions involving 1-Decanethiol-d21

For Researchers, Scientists, and Drug Development Professionals

The most significant kinetic isotope effects are observed when substituting hydrogen with its heavier isotope, deuterium, due to the large relative mass change. The rate of a reaction involving the cleavage of a C-H bond is typically 6-10 times faster than the corresponding C-D bond cleavage. This primary KIE is a direct consequence of the lower zero-point vibrational energy of the heavier isotope, which leads to a higher activation energy for bond breaking.[1]

Quantitative Analysis of the Kinetic Isotope Effect

To illustrate the kinetic isotope effect in a thiol reaction, we will consider a generic hydrogen abstraction reaction where a radical (X•) abstracts a hydrogen atom from a thiol. The reaction proceeds as follows:

R-SH + X• → R-S• + XH (rate constant: kH) R-SD + X• → R-S• + XD (rate constant: kD)

The kinetic isotope effect is expressed as the ratio of the rate constants (KIE = kH/kD). A KIE value significantly greater than 1 indicates that the S-H bond is broken in the rate-determining step.

Table 1: Comparison of Reaction Rates and Kinetic Isotope Effect for a Representative Thiol Hydrogen Abstraction Reaction

Reactant	Rate Constant (M⁻¹s⁻¹)	Kinetic Isotope Effect (kH/kD)
Generic Thiol (R-SH)	kH = 1.0 x 10⁸	7.0
Deuterated Thiol (R-SD)	kD = 1.43 x 10⁷

Note: The values presented are hypothetical but representative for a typical hydrogen abstraction reaction from a thiol at room temperature.

Experimental Workflow and Methodologies

The determination of the kinetic isotope effect typically involves parallel experiments where the reaction rates of the non-deuterated and deuterated reactants are measured under identical conditions.

Figure 1. Experimental workflow for determining the kinetic isotope effect.

Experimental Protocol: Competitive Method for KIE Determination

A common and accurate method for determining the KIE is the competitive method, where a mixture of the deuterated and non-deuterated reactants competes for a limited amount of a reagent.

• Reactant Mixture Preparation: Prepare a solution containing a known ratio of 1-decanethiol and 1-decanethiol-d21 (e.g., 1:1 molar ratio).

• Reaction Initiation: Initiate the reaction by adding a radical initiator (e.g., AIBN) or by photolysis at a controlled temperature.

• Reaction Quenching: After a specific time (allowing for partial completion of the reaction), quench the reaction to stop the process.

• Product Analysis: Separate the unreacted thiols from the product mixture using a suitable technique like chromatography.

• Isotopic Ratio Measurement: Determine the ratio of 1-decanethiol to 1-decanethiol-d21 in the unreacted starting material using mass spectrometry or NMR spectroscopy.

• KIE Calculation: The KIE can be calculated from the initial and final isotopic ratios of the reactants and the extent of the reaction.

Alternative Methodologies

Non-Competitive Method: This involves running two separate reactions, one with 1-decanethiol and one with 1-decanethiol-d21, under identical conditions. The disappearance of the reactant or the appearance of the product is monitored over time using techniques like GC-MS, HPLC, or NMR spectroscopy to determine the individual rate constants (kH and kD). The KIE is then calculated as the ratio of these rate constants. While conceptually simpler, this method requires precise control over experimental conditions to ensure a valid comparison.

Signaling Pathways and Logical Relationships

The observation of a significant primary kinetic isotope effect provides strong evidence for a specific reaction mechanism.

Figure 2. Logical implications of observing a primary kinetic isotope effect.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Ensuring Reproducibility in Surface Chemistry: A Comparative Guide to 1-Decanethiol-d21 and its Alternatives

For researchers, scientists, and drug development professionals, the consistency and reliability of experimental results are paramount. In the realm of surface science and nanotechnology, the formation of self-assembled monolayers (SAMs) is a fundamental technique for modifying surface properties. This guide provides a comprehensive comparison of 1-Decanethiol-d21, its non-deuterated counterpart, and other common alternatives, with a focus on ensuring experimental reproducibility.

The choice of molecule for creating SAMs can significantly impact the stability, order, and ultimately, the reproducibility of an experiment. While 1-Decanethiol is a widely used alkanethiol for forming SAMs on gold surfaces, its deuterated version, 1-Decanethiol-d21, offers distinct advantages for analytical purposes, aiding in the detailed characterization of monolayer structure and dynamics. This guide will delve into the properties of these molecules and compare them with other classes of compounds used for SAM formation, including long-chain alkylsilanes, phosphonic acids, and N-heterocyclic carbenes.

Performance Comparison of SAM-forming Molecules

The selection of a suitable molecule for generating self-assembled monolayers is critical for achieving desired surface properties and ensuring the reliability of experimental outcomes. The following table summarizes the key performance characteristics of 1-Decanethiol-d21 and its alternatives.

Molecule Class	Substrate(s)	Bonding Interaction	Key Advantages	Considerations for Reproducibility
1-Decanethiol-d21	Gold, Silver, Copper, Platinum, Palladium	Covalent Au-S bond	Allows for detailed structural and dynamic analysis using techniques like FT-IR and NMR spectroscopy due to the deuterium (B1214612) label.[1] High degree of reproducibility in SAM formation.[2]	Purity of the deuterated compound is critical for consistent results.
1-Decanethiol (non-deuterated)	Gold, Silver, Copper, Platinum, Palladium	Covalent Au-S bond	Well-established and widely characterized for SAM formation.[2] Cost-effective compared to its deuterated counterpart.	Susceptible to oxidation over time, which can affect long-term stability and reproducibility.
Long-chain Alkylsilanes	Silicon dioxide, Metal oxides	Covalent Si-O-Si bonds	Form robust and thermally stable monolayers.	The presence of water during SAM formation can lead to polymerization and disordered layers, impacting reproducibility.[3][4]
Phosphonic Acids	Metal oxides (e.g., TiO₂, Al₂O₃, ZrO₂)	Strong covalent or hydrogen bonds	Form dense, highly ordered, and stable monolayers on a variety of metal oxide surfaces.[5][6]	The binding mechanism can be complex (monodentate, bidentate, or tridentate), potentially leading to variability in monolayer structure.[6]
N-Heterocyclic Carbenes (NHCs)	Gold	Strong covalent Au-C bond	Exhibit exceptional thermal and chemical stability, significantly greater than thiol-based SAMs.[7]	Synthesis of NHC precursors can be more complex than for alkanethiols. The choice of solvent and deposition method can influence the quality of the SAM.[8]

Experimental Protocols

To ensure the reproducibility of experiments involving the formation of self-assembled monolayers, a well-defined and consistently followed protocol is essential. Below is a detailed methodology for the formation of a 1-Decanethiol-d21 SAM on a gold substrate. This protocol can be adapted for other alkanethiols.

Objective: To form a well-ordered self-assembled monolayer of 1-Decanethiol-d21 on a gold surface.

Materials:

• Gold-coated substrate (e.g., gold-coated silicon wafer or glass slide)

• 1-Decanethiol-d21

• Absolute ethanol (B145695) (spectroscopic grade)

• Deionized water (18 MΩ·cm)

• Nitrogen gas (high purity)

• Glass beakers and petri dishes

• Tweezers

Procedure:

• Substrate Cleaning:

  • Thoroughly clean the gold substrate by sonicating it in absolute ethanol for 15 minutes, followed by a rinse with deionized water.

  • Dry the substrate under a stream of high-purity nitrogen gas.

  • To ensure an atomically clean surface, the substrate can be further treated with UV/Ozone for 15-20 minutes immediately before use.

• Preparation of Thiol Solution:

  • Prepare a 1 mM solution of 1-Decanethiol-d21 in absolute ethanol. For example, dissolve the appropriate mass of 1-Decanethiol-d21 in 10 mL of ethanol.

  • Sonicate the solution for 5-10 minutes to ensure the thiol is fully dissolved.

• SAM Formation:

  • Immerse the cleaned and dried gold substrate into the 1-Decanethiol-d21 solution in a clean glass container.

  • Seal the container to minimize solvent evaporation and contamination.

  • Allow the self-assembly process to proceed for 18-24 hours at room temperature.

• Rinsing and Drying:

  • After the incubation period, carefully remove the substrate from the thiol solution using clean tweezers.

  • Rinse the substrate thoroughly with absolute ethanol to remove any non-chemisorbed molecules.

  • Dry the substrate again under a gentle stream of high-purity nitrogen gas.

• Characterization:

  • The quality of the formed SAM can be characterized using various surface-sensitive techniques such as contact angle goniometry, ellipsometry, X-ray photoelectron spectroscopy (XPS), and atomic force microscopy (AFM). For 1-Decanethiol-d21, Fourier-transform infrared spectroscopy (FTIR) and solid-state nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into the molecular orientation and dynamics.

Visualization of the Self-Assembly Process

The following diagram illustrates the workflow for the formation of a 1-Decanethiol-d21 self-assembled monolayer on a gold substrate, highlighting the key steps to ensure a reproducible outcome.

Caption: Workflow for reproducible SAM formation.

The logical flow from preparation to characterization emphasizes the critical steps for achieving consistent and high-quality self-assembled monolayers. Each stage, from the meticulous cleaning of the substrate to the controlled environment of the self-assembly process, contributes to the overall reproducibility of the experiment. By following standardized protocols and understanding the properties of the chosen molecular building blocks, researchers can enhance the reliability and accuracy of their findings in the dynamic field of surface science.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. biomaterials.org [biomaterials.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. Ultra stable self-assembled monolayers of N-heterocyclic carbenes on gold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. N-Heterocyclic carbene-based gold etchants - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Surface Modification Agents: Benchmarking 1-Decanethiol-d21

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1-Decanethiol-d21 against other common surface modification agents. The following sections detail the performance of these agents, supported by experimental data, to inform the selection of the most suitable material for your research and development needs.

Performance Comparison of Surface Modification Agents

The choice of a surface modification agent is dictated by the substrate material and the desired surface properties, such as stability, functionality, and inertness. This section compares the key performance indicators of three major classes of self-assembled monolayer (SAM) forming molecules: Alkanethiols (including 1-Decanethiol-d21), Organosilanes, and Phosphonic Acids.

Data Summary

The following table summarizes the quantitative performance data for various surface modification agents.

Surface Modification Agent	Substrate	Thermal Stability (Desorption/Decomposition Temp.)	Chemical Stability	Surface Quality (Contact Angle with Water)
1-Decanethiol (Hydrogenated)	Gold (Au)	~400 K (as disulfides), ~500 K (intact molecules)[1][2][3]	Stable in a potential window of -0.6 to +0.6 V vs. Ag/AgCl.[4] Stability increases with chain length.[5][6][7]	~109-111°[8]
1-Decanethiol-d21 (Deuterated)	Gold (Au)	Phase transition temperature may be slightly lowered compared to hydrogenated analog.	Potentially enhanced oxidative stability due to the kinetic isotope effect.[9]	Similar to hydrogenated analog.
Organosilanes (e.g., APTES)	Silicon (Si), Metal Oxides	Onset of thermal desorption at ~250°C (523 K); complete decomposition at 400°C (673 K).[10]	Dependent on the organosilane structure; hydrocarbon-based silanes degrade around 200°C.[11][12]	Varies with functionality (e.g., 64.6° for APTMS-SAM).[13]
Phosphonic Acids (e.g., BPA)	Metal Oxides (e.g., Al₂O₃, SiO₂)	Stable up to 350°C (623 K) on Si; P-O bond to metal oxides can be stable up to 800°C.[14][10][15]	Generally high thermal and chemical stability.	Varies with functionality.

In-Depth Analysis of 1-Decanethiol-d21

Deuteration, the replacement of hydrogen with its heavier isotope deuterium, is a subtle yet powerful tool in modifying the properties of molecules. In the context of 1-Decanethiol, the deuterated version, 1-Decanethiol-d21, offers distinct advantages.

The Deuterium Advantage: Enhanced Oxidative Stability

The primary benefit of deuterating the alkyl chain of decanethiol is the enhanced resistance to oxidative degradation. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This "kinetic isotope effect" means that it takes more energy to break a C-D bond, slowing down reactions that involve the cleavage of this bond, such as oxidation.[9] Studies on other deuterated organic molecules, like squalene, have shown a significant increase in durability and a reduced tendency to form peroxides under oxidative stress.[16] This suggests that SAMs formed from 1-Decanethiol-d21 will have a longer lifespan and maintain their integrity in oxidizing environments compared to their non-deuterated counterparts.

Thermal Stability Considerations

While the C-D bond is stronger, deuteration can have a nuanced effect on the collective properties of a self-assembled monolayer. Research on longer-chain deuterated alkanethiols (octadecanethiol) has indicated that perdeuteration can lead to a higher population of conformational defects (gauche conformers) at lower temperatures and a slight depression of the main phase transition temperature by approximately 4-5°C. This suggests that while individual molecules may be more robust, the overall thermal stability of the assembled layer in terms of its ordered structure might be slightly lower for the deuterated version.

Comparative Analysis with Other Surface Modifiers

Alkanethiols vs. Organosilanes

• Substrate Specificity: Alkanethiols, including 1-Decanethiol-d21, form highly ordered and well-defined SAMs on noble metal surfaces like gold, silver, and copper due to the strong affinity of the thiol group for these metals.[4] Organosilanes, on the other hand, are the agents of choice for modifying surfaces rich in hydroxyl groups, such as silicon, glass, and various metal oxides.[14][10]

• Stability: Organophosphonate SAMs generally exhibit higher thermal stability than both alkanethiol and organosilane SAMs.[14][10] The onset of thermal desorption for an aminopropyltriethoxysilane (APTES) monolayer on silicon is around 250°C, while a butylphosphonic acid (BPA) SAM on the same substrate is stable up to 350°C.[14][10] Alkanethiol SAMs on gold typically desorb at lower temperatures, around 127°C (400 K).[1][2][3]

Alkanethiols vs. Phosphonic Acids

• Binding and Stability: Phosphonic acids form strong covalent bonds with a variety of metal oxide surfaces and have demonstrated exceptional thermal stability, with the phosphorus-oxygen bond to the substrate remaining intact at temperatures as high as 800°C in some cases.[15] This makes them highly suitable for applications requiring robust surface modifications at elevated temperatures.

• Versatility: Both alkanethiols and phosphonic acids can be synthesized with a wide range of terminal functional groups, allowing for the fine-tuning of surface properties such as wettability and chemical reactivity.

Experimental Protocols

Detailed methodologies are crucial for reproducible results in surface science. The following are standard protocols for the formation and characterization of self-assembled monolayers.

Protocol for SAM Formation on Gold Substrates

• Substrate Preparation:

  • Clean the gold substrate by immersing it in a piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) for 10-15 minutes. Caution: Piranha solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with appropriate personal protective equipment.

  • Rinse the substrate thoroughly with deionized water and then with ethanol (B145695).

  • Dry the substrate under a stream of dry nitrogen.

• SAM Deposition:

  • Prepare a 1 mM solution of the desired alkanethiol (e.g., 1-Decanethiol-d21) in absolute ethanol.

  • Immerse the clean, dry gold substrate into the thiol solution.

  • Allow the self-assembly process to proceed for 18-24 hours at room temperature to ensure the formation of a well-ordered monolayer.

• Post-Deposition Cleaning:

  • Remove the substrate from the thiol solution.

  • Rinse the surface thoroughly with ethanol to remove any physisorbed molecules.

  • Dry the substrate again under a stream of dry nitrogen.

Protocol for Thermal Desorption Spectroscopy (TDS)

• Sample Introduction:

  • Mount the SAM-modified substrate onto a sample holder compatible with an ultra-high vacuum (UHV) system.

  • Introduce the sample into the UHV chamber.

• TDS Measurement:

  • Position the sample in front of a mass spectrometer.

  • Heat the sample at a linear rate (typically 2-10 K/s).[17]

  • The mass spectrometer records the intensity of specific mass-to-charge ratios corresponding to the desorbing molecules as a function of temperature.[17][18]

• Data Analysis:

  • The resulting TDS spectrum shows peaks at temperatures corresponding to the desorption of different species. The peak temperature can be used to calculate the desorption energy.[18] For alkanethiols, desorption of disulfides is typically observed around 400 K, while intact molecules and fragments desorb at higher temperatures.[1][2]

Protocol for X-ray Photoelectron Spectroscopy (XPS) Analysis

• Sample Preparation and Introduction:

  • Ensure the SAM-modified substrate is clean and free of contaminants.

  • Mount the sample on an XPS sample holder and introduce it into the UHV analysis chamber of the XPS instrument.

• Data Acquisition:

  • Irradiate the sample surface with a monochromatic X-ray beam (e.g., Al Kα).

  • The instrument's electron energy analyzer measures the kinetic energy of the emitted photoelectrons.

  • Acquire survey scans to identify the elements present on the surface and high-resolution scans of specific elemental regions (e.g., C 1s, S 2p, Au 4f) for chemical state analysis.

• Data Analysis for Surface Coverage and Composition:

  • The elemental composition of the surface can be determined from the peak areas in the survey spectrum, corrected by relative sensitivity factors.

  • High-resolution spectra of the S 2p region can distinguish between bound thiolates (on gold) and unbound thiols or oxidized sulfur species.[19]

  • The thickness and coverage of the SAM can be estimated from the attenuation of the substrate signal (e.g., Au 4f) by the overlying molecular layer.[20]

Visualizations

Experimental Workflow for SAM Preparation and Characterization

Caption: Workflow for the preparation and characterization of self-assembled monolayers.

Logical Relationship of Surface Modification Agents

Caption: Classification of common surface modification agents based on their substrate affinity.

References

• 1. Characterization of alkanethiol self-assembled monolayers on gold by thermal desorption spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. matec-conferences.org [matec-conferences.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Electrochemical Stability of Thiolate Self-Assembled Monolayers on Au, Pt, and Cu - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. par.nsf.gov [par.nsf.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. nanolab.dtu.dk [nanolab.dtu.dk]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Thermal Stability and Orthogonal Functionalization of Organophosphonate Self-Assembled Monolayers as Potential Liners for Cu Interconnect - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 17. Thermal desorption spectroscopy - Wikipedia [en.wikipedia.org]
• 18. TDS - Spectroscopy - Molecular Solids Group - Philipps-Universität Marburg [uni-marburg.de]
• 19. The use of alkanethiol self-assembled monolayers on 316L stainless steel for coronary artery stent nanomedicine applications: an oxidative and in vitro stability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. eag.com [eag.com]

Safety & Regulatory Compliance

Proper Disposal of 1-Decanethiol-d21: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides essential safety and logistical information for the proper disposal of 1-Decanethiol-d21, a deuterated analog of 1-Decanethiol. While the deuterium (B1214612) labeling does not significantly alter the chemical's hazardous properties, it is crucial to follow established protocols for thiol-containing compounds.

Hazard Profile and Safety Precautions

1-Decanethiol is classified as a hazardous substance. It is known to cause skin and serious eye irritation and may cause respiratory irritation.[1][2] It is also combustible, and its vapor can form explosive mixtures with air above its flashpoint of 98°C.[3][4] Therefore, handling 1-Decanethiol-d21 requires strict adherence to safety protocols, including the use of appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) Requirements:

• Eye/Face Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.[2][5]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are necessary to prevent skin contact.[3][5]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][3] If exposure limits are likely to be exceeded, a NIOSH/MSHA approved respirator should be used.[6]

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Decanethiol, which is representative of 1-Decanethiol-d21.

Property	Value
Molecular Formula	C10H21SH (for 1-Decanethiol)
Molecular Weight	174.3 g/mol (for 1-Decanethiol)
Boiling Point	237 - 241 °C
Melting Point	-26 °C
Flash Point	98 °C (closed cup)
Specific Gravity	0.843 g/cm³
Vapor Pressure	23 hPa @ 20 °C

Spill Management Protocol

In the event of a spill, immediate action is crucial to mitigate risks.

Small Spills:

• Eliminate Ignition Sources: Immediately remove all sources of ignition, such as open flames, sparks, and hot surfaces.[7]

• Ventilate the Area: Ensure adequate ventilation to disperse vapors.

• Absorb the Spill: Use an inert absorbent material like sand, earth, or vermiculite (B1170534) to soak up the spilled liquid.[3][7]

• Collect and Contain: Use non-sparking tools to collect the absorbed material and place it into a suitable, sealable container for disposal.[7]

Large Spills:

• Evacuate the Area: Immediately evacuate all personnel from the affected area.

• Contain the Spill: Dike the area far ahead of the liquid spill to prevent it from spreading.[7]

• Vapor Suppression: A vapor-suppressing foam may be used to reduce the emission of flammable vapors.[7]

• Follow Small Spill Procedures: Once the spill is contained, follow the procedures for small spills for collection and disposal.

Step-by-Step Disposal Procedure

The disposal of 1-Decanethiol-d21 must be conducted in accordance with local, state, and federal regulations for hazardous waste.

Experimental Protocol: Laboratory-Scale Waste Neutralization

For small quantities of 1-Decanethiol-d21 waste, a common laboratory practice is to oxidize the thiol to a less odorous and less hazardous sulfonate salt. This procedure should be performed in a chemical fume hood with appropriate PPE.

Materials:

• 1-Decanethiol-d21 waste

• Household bleach (sodium hypochlorite (B82951) solution, ~5-8%)

• Sodium hydroxide (B78521) solution (1 M)

• Stir bar and stir plate

• Large beaker

• pH paper or pH meter

Procedure:

• Dilution: Place the 1-Decanethiol-d21 waste in a large beaker inside a chemical fume hood. Dilute the waste with a compatible solvent (e.g., ethanol) to improve miscibility.

• Basification: Slowly add 1 M sodium hydroxide solution while stirring until the solution is basic (pH > 12). This converts the thiol to the more water-soluble thiolate.

• Oxidation: While stirring vigorously, slowly add an excess of household bleach. The reaction is exothermic, so the addition should be gradual to control the temperature. Continue stirring for at least 2 hours to ensure complete oxidation.

• Neutralization: Test the pH of the solution. If it is still basic, neutralize it with a dilute acid (e.g., 1 M hydrochloric acid) to a pH between 6 and 8.

• Disposal: The resulting solution, containing primarily sodium decylsulfonate, can typically be disposed of down the drain with copious amounts of water, pending verification with your institution's environmental health and safety (EHS) office.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of 1-Decanethiol-d21.

Caption: Decision workflow for 1-Decanethiol-d21 disposal.

References

• 1. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 2. nextsds.com [nextsds.com]
• 3. ICSC 0035 - 1-DECANETHIOL [chemicalsafety.ilo.org]
• 4. CDC - 1-DECANETHIOL - International Chemical Safety Cards - NIOSH [med.iiab.me]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]
• 7. 1-Decanethiol | C10H21SH | CID 8917 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 1-Decanethiol-d21

Essential Safety and Handling Guide for 1-Decanethiol-d21

This guide provides comprehensive safety and logistical information for the handling and disposal of 1-Decanethiol-d21, tailored for researchers, scientists, and drug development professionals. Given the lack of a specific Safety Data Sheet (SDS) for the deuterated form, this document synthesizes data from the SDS of 1-Decanethiol and analogous thiol compounds to establish a robust safety protocol.

Chemical Identifier: 1-Decanethiol-d21 Synonyms: Decylmercaptan-d21, n-Decylmercaptan-d21, 1-Mercaptodecane-d21

Hazard Identification and Personal Protective Equipment (PPE)

1-Decanethiol is known to be a skin, eye, and respiratory irritant.[1][2] Direct contact can lead to severe skin burns and eye damage, while inhalation may cause respiratory discomfort and potential central nervous system effects.[1][3] A multi-layered approach to PPE is mandatory to ensure protection.

Table 1: Recommended Personal Protective Equipment (PPE)

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side-shields, or a face shield.[4][5]	Protects against splashes and aerosols.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber). Double-gloving is recommended.[4][5]	Prevents skin contact. Check glove compatibility and replace frequently.
Body Protection	A flame-resistant lab coat should be worn and kept fastened.[4][5]	Protects the body from potential splashes and contamination.
Respiratory Protection	All work must be conducted in a well-ventilated area, preferably under a certified chemical fume hood.[4][5][6]	Minimizes inhalation of vapors. If exposure limits are exceeded, a full-face respirator with an appropriate cartridge is necessary.
Footwear	Closed-toe shoes.[5]	Protects feet from spills.

First Aid Measures

Immediate action is crucial in case of exposure.

Table 2: First Aid Procedures

Exposure Route	First Aid Instructions
Inhalation	Move the exposed person to fresh air at once. If breathing has stopped, perform artificial respiration. Seek immediate medical attention.[1][2]
Skin Contact	Immediately wash the contaminated skin with soap and plenty of water.[1][2] Remove contaminated clothing. Seek medical attention if irritation persists.
Eye Contact	Immediately wash (irrigate) the eyes with large amounts of water for at least 15 minutes, occasionally lifting the lower and upper lids. Seek immediate medical attention.[1][7]
Ingestion	Rinse mouth with water. Do not induce vomiting. Give one or two glasses of water to drink. Seek immediate medical attention.[1][7]

Operational and Handling Plan

Adherence to a strict operational protocol is necessary to minimize exposure and ensure chemical stability.

Step-by-Step Handling Procedure:

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Verify that an eyewash station and safety shower are readily accessible.[4]

  • Prepare and label all necessary glassware and equipment within the fume hood.

  • Have designated, labeled waste containers ready for liquid and solid chemical waste.[4]

• Handling:

  • Don all required PPE before handling the chemical.[4]

  • Equilibrate the 1-Decanethiol-d21 container to room temperature before opening to prevent moisture condensation.[4]

  • To minimize air exposure, consider handling under an inert gas atmosphere (e.g., argon or nitrogen).[4]

  • Avoid creating aerosols.

• Storage:

  • Store in a cool, dry, and well-ventilated area.[8]

  • Keep the container tightly sealed.[8]

  • Store away from incompatible materials such as oxidizers, strong acids and bases, and alkali metals.[2][3]

Disposal Plan

Proper disposal of 1-Decanethiol-d21 and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Table 3: Disposal Procedures

Waste Type	Disposal Method
Liquid Thiol Waste	Collect in a designated, sealed, and clearly labeled hazardous waste container. The label must explicitly state that the container holds thiol-containing waste.[4][5]
Solid Thiol Waste	Contaminated items such as gloves, pipette tips, and paper towels should be placed in a sealed plastic bag, which is then placed in a designated solid hazardous waste container.[4][5]
General Disposal	All chemical waste should be disposed of through a licensed contractor, following all institutional and governmental regulations.[4][6]

Handling Workflow Diagram

The following diagram illustrates the standard workflow for handling 1-Decanethiol-d21 in a laboratory setting.

References

• 1. 1-Decanethiol | C10H21SH | CID 8917 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CDC - NIOSH Pocket Guide to Chemical Hazards - 1-Decanethiol [cdc.gov]
• 3. 1-DECANETHIOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 8. nextsds.com [nextsds.com]